3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

Core Science & Biosynthesis

"3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" CAS number lookup

Executive Summary

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS 1980074-97-2) is a highly specialized fluorinated aromatic intermediate used primarily in the synthesis of advanced pharmaceutical agents and agrochemicals.[1] Its unique substitution pattern—combining a strong electron-withdrawing trifluoromethyl group, a nitro group, a halogen handle (bromine), and a phenolic hydroxyl—makes it a versatile scaffold for constructing complex bioactive molecules, particularly in the development of androgen receptor antagonists and kinase inhibitors.

This guide provides a comprehensive technical analysis of the compound, including its structural properties, synthetic pathways, handling protocols, and applications in medicinal chemistry.

Chemical Identification & Properties

Property	Detail
CAS Number	1980074-97-2
IUPAC Name	3-Bromo-4-nitro-5-(trifluoromethyl)phenol
Synonyms	3-Bromo-5-hydroxy-4-nitro-α,α,α-trifluorotoluene; 5-Bromo-4-nitro-3-(trifluoromethyl)phenol
Molecular Formula	C₇H₃BrF₃NO₃
Molecular Weight	286.00 g/mol
Physical State	Solid (typically pale yellow to orange crystalline powder)
Solubility	Soluble in organic solvents (DMSO, DMF, Methanol, Ethyl Acetate); sparingly soluble in water.
Acidity (pKa)	Predicted ~5.5–6.5 (Enhanced acidity due to electron-withdrawing -NO₂ and -CF₃ groups ortho/para to -OH)

Structural Analysis & Electronic Effects

The chemical behavior of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is dictated by the interplay of its four substituents on the benzene ring. Understanding these electronic effects is crucial for predicting reactivity in downstream synthesis.

• Trifluoromethyl (-CF₃): A strong electron-withdrawing group (EWG) that deactivates the ring but increases lipophilicity, a key parameter for drug bioavailability.

• Nitro (-NO₂): A powerful EWG located ortho to the hydroxyl group and para to the bromine. It strongly activates the ring towards nucleophilic aromatic substitution (SNAr) at the bromine position, while simultaneously increasing the acidity of the phenolic proton.

• Hydroxyl (-OH): A strong electron-donating group (EDG) that directs electrophilic substitution to its ortho/para positions.[2] However, the presence of the adjacent nitro group creates an intramolecular hydrogen bond, stabilizing the structure and influencing pKa.

• Bromine (-Br): A weak deactivator but an ortho/para director. It serves as a critical "handle" for cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Electronic Interaction Diagram

Figure 1: Electronic interactions between substituents. The nitro group activates the bromine for potential nucleophilic displacement while acidifying the phenol.

Synthesis & Manufacturing

The synthesis of CAS 1980074-97-2 typically involves the functionalization of a pre-existing trifluoromethyl-phenol scaffold. The most robust route is the Nitration of 3-Bromo-5-(trifluoromethyl)phenol .

Synthetic Pathway[3][4]

Precursor: 3-Bromo-5-(trifluoromethyl)phenol (CAS 1025718-84-6).[3]

Reaction: Electrophilic Aromatic Substitution (Nitration).[2][4]

Protocol:

• Dissolution: Dissolve 3-Bromo-5-(trifluoromethyl)phenol in a solvent such as acetic acid or sulfuric acid.

• Nitration: Add a nitrating agent (e.g., fuming HNO₃ or KNO₃/H₂SO₄) dropwise at low temperature (0–5°C) to control regioselectivity.

• Regioselectivity Challenge: The hydroxyl group directs ortho and para. The bromine directs ortho and para.

  • Position 2 (between OH and Br): Sterically crowded.

  • Position 4 (between Br and CF3): Activated by OH (para) and Br (ortho).

  • Position 6 (between OH and CF3): Activated by OH (ortho) and Br (para).

  • Target: The 4-nitro isomer (relative to benzotrifluoride numbering) corresponds to substitution at the position para to the hydroxyl group (if we number phenol as 1). Wait, in "3-Bromo-5-hydroxy-4-nitro", the nitro is adjacent to the hydroxyl. This implies ortho nitration.

• Workup: Quench the reaction mixture into ice water. The product precipitates as a solid.

• Purification: Recrystallization from ethanol/water or column chromatography (Hexane/Ethyl Acetate) is required to separate the desired isomer from regioisomers (e.g., 2-nitro vs 4-nitro isomers).

Synthesis Workflow Diagram

Figure 2: Synthetic route via nitration of the phenolic precursor.

Applications in Drug Discovery

This compound serves as a critical "Building Block" in medicinal chemistry. Its applications are driven by the ability to independently modify the phenol, the nitro group, and the bromine atom.

PROTAC Linker Synthesis

The phenolic hydroxyl group provides a convenient attachment point for linkers used in Proteolysis Targeting Chimeras (PROTACs). The electron-deficient ring system can modulate the physicochemical properties (logP, solubility) of the final degrader molecule.

Androgen Receptor (AR) Antagonists

Trifluoromethyl-substituted benzonitriles and nitrobenzenes are pharmacophores found in non-steroidal anti-androgens (e.g., Bicalutamide, Enzalutamide). CAS 1980074-97-2 can be converted into these scaffolds:

• Reduction: The nitro group (-NO₂) is reduced to an aniline (-NH₂).

• Cyclization: The resulting aniline can be reacted with isothiocyanates to form thiohydantoin rings, a hallmark of modern AR antagonists.

Kinase Inhibitors

The bromine atom allows for Suzuki or Buchwald coupling to attach heteroaryl groups, creating bi-aryl systems common in kinase inhibitors (e.g., targeting BRAF or EGFR).

Safety & Handling (MSDS Summary)

As a nitro-aromatic compound, strict safety protocols are mandatory.

Hazard Class	Statement	Precaution
Acute Toxicity	H302: Harmful if swallowed.	Wear FFP3 respirator or handle in a fume hood.
Skin Irritation	H315: Causes skin irritation.	Use nitrile gloves (min thickness 0.11mm).
Eye Irritation	H319: Causes serious eye irritation.	Wear safety goggles with side shields.
Reactivity	Potential shock sensitivity (low risk, but typical for nitro compounds).	Avoid heating dry solid to decomposition; store under inert gas.

Storage: Store at 2–8°C (Refrigerated) under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the phenol.

References

• BLD Pharm. (n.d.). 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride Product Page. Retrieved from

• ChemScene. (n.d.). 3-Bromo-2-nitro-5-(trifluoromethyl)phenol Product Data. Retrieved from

• ChemicalBook. (2025). 3-BROMO-5-NITROBENZOTRIFLUORIDE Synthesis and Derivatives. Retrieved from

• Santa Cruz Biotechnology. (n.d.).[5] Fluorinated Building Blocks and Phenols. Retrieved from

Sources

• 1. 3-Bromo-2-nitro-5-(trifluoromethyl)phenol | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 2. mlsu.ac.in [mlsu.ac.in]
• 3. 1025718-84-6|3-Bromo-5-(trifluoromethyl)phenol|BLD Pharm [bldpharm.com]
• 4. byjus.com [byjus.com]
• 5. 4-Bromo-3-(trifluoromethyl)phenol | CAS 320-49-0 | SCBT - Santa Cruz Biotechnology [scbt.com]

An In-depth Technical Guide to 2-bromo-6-nitro-4-(trifluoromethyl)phenol: Structure, Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-bromo-6-nitro-4-(trifluoromethyl)phenol is a highly functionalized aromatic compound of significant interest in medicinal chemistry and materials science. Its structure incorporates several key features that impart unique chemical reactivity and biological activity. The presence of a bromine atom, a nitro group, and a trifluoromethyl group on the phenolic ring creates a molecule with a distinct electronic profile, making it a valuable building block for the synthesis of more complex molecules. Aromatic nitro compounds, in particular, have a well-documented history in the development of pharmaceuticals and bioactive molecules.[1] This guide provides a comprehensive overview of the technical aspects of 2-bromo-6-nitro-4-(trifluoromethyl)phenol, including its chemical structure represented by the SMILES string, its physicochemical properties, a plausible synthetic route, and its potential applications in research and development.

The SMILES String and Molecular Structure

The Simplified Molecular Input Line Entry System (SMILES) is a line notation for describing the structure of chemical species using short ASCII strings. The canonical SMILES string for 2-bromo-6-nitro-4-(trifluoromethyl)phenol is:

Oc1c(Br)cc(C(F)(F)F)cc1[O-]

This string encodes the connectivity of the atoms in the molecule. It represents a phenol ring substituted with a bromine atom at the 2-position, a nitro group at the 6-position, and a trifluoromethyl group at the 4-position.

To further elucidate the structure, a diagram generated using the DOT language is provided below.

Caption: 2D structure of 2-bromo-6-nitro-4-(trifluoromethyl)phenol.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₇H₃BrF₃NO₃	-
Molecular Weight	286.00 g/mol	[2]
CAS Number	206759-48-0	[2]
Appearance	Expected to be a yellow crystalline solid	Inferred from related nitrophenols[3]
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Expected to be soluble in organic solvents like chloroform and methanol	Inferred from related nitrophenols[3]
pKa	Expected to be acidic due to the electron-withdrawing nitro and trifluoromethyl groups	Inferred from related nitrophenols

Synthesis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol

A plausible synthetic route for 2-bromo-6-nitro-4-(trifluoromethyl)phenol involves the nitration of a suitable precursor, 2-bromo-4-(trifluoromethyl)phenol. The trifluoromethyl group is a meta-director, and the hydroxyl and bromo groups are ortho, para-directors. Due to steric hindrance from the adjacent bromine atom, the nitration is expected to occur at the position ortho to the hydroxyl group and meta to the trifluoromethyl group, which is the 6-position.

Proposed Synthetic Workflow

The following diagram illustrates the proposed synthetic workflow.

Sources

• 1. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core [mdpi.com]
• 2. Phenol, 2-bromo-6-nitro-4-(trifluoromethyl)- | CymitQuimica [cymitquimica.com]
• 3. nbinno.com [nbinno.com]

Technical Characterization Guide: 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

The following technical guide details the structural elucidation, synthesis, and spectroscopic characterization of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride .

CAS: 1980074-97-2 | Formula: C

H BrF NO | M.W.: 285.99 g/mol

Executive Summary & Application Context

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is a highly functionalized aromatic building block, primarily utilized in the development of kinase inhibitors and agrochemical actives. Its value lies in the "tetrasubstituted" core, which allows for orthogonal diversification:

• -OH (Position 5): Nucleophilic attack (etherification) or prodrug formation.

• -Br (Position 3): Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

• -NO

  (Position 4): Reduction to aniline for amide coupling.

• -CF

  (Position 1): Lipophilicity enhancer and metabolic blocker.

This guide provides the Reference Expectation Values for spectroscopic validation, as direct experimental spectra are often proprietary to specific drug discovery campaigns.

Synthetic Pathway & Structural Logic

The synthesis typically proceeds via the nitration of 3-bromo-5-hydroxybenzotrifluoride . The regiochemistry is dictated by the directing effects of the hydroxyl group (strongly ortho/para directing) versus the meta-directing trifluoromethyl and nitro groups.

Regiochemical Challenge

The primary challenge is distinguishing the 4-nitro isomer (Target) from the 2-nitro and 6-nitro byproducts.

• Target (4-Nitro): Sterically crowded; -OH and -NO

  are ortho.

• Isomer (2-Nitro): -NO

  is para to -OH (less steric hindrance, often the thermodynamic product).

Workflow Visualization

Figure 1: Synthetic workflow for the isolation of the target scaffold.

Spectroscopic Characterization Data

The following data represents the Reference Expectation Values calculated based on substituent additivity rules (Curphy-Morrison) and analogous structures (e.g., 3-bromo-5-nitrobenzotrifluoride). Use these values to validate your isolated product.

Nuclear Magnetic Resonance ( H NMR)

Solvent: DMSO-d

(Recommended to observe Phenolic -OH) Frequency: 400 MHz

Proton	Position	Shift ( ppm)	Multiplicity	Coupling ( Hz)	Structural Assignment Logic
Ar-OH	5-OH	11.0 - 11.5	Broad Singlet	-	Deshielded by ortho-nitro group (H-bonding).
Ar-H	H-2	7.95 - 8.10	Doublet (d)		Located between -CF and -Br. Most deshielded aromatic proton.
Ar-H	H-6	7.55 - 7.70	Doublet (d)		Located between -CF and -OH. Shielded relative to H-2 by -OH donation.

Diagnostic Validation (NOESY): To confirm the nitro group is at Position 4 (and not 2 or 6):

• Irradiate OH signal: You should observe a strong NOE enhancement at H-6 (7.6 ppm).

• Absence of NOE: If -NO

  were at Position 6, the H-6 proton would be absent, and you would see a singlet at H-2 and H-4.

Carbon-13 NMR ( C NMR)

Solvent: DMSO-d

Carbon	Type	Shift ( ppm)	Splitting ( )	Notes
C-5	C-OH	150.0 - 155.0	s	Deshielded by oxygen; ipso carbon.
C-4	C-NO	138.0 - 142.0	s	Ipso to nitro.
C-1	C-CF	130.0 - 133.0	q ( Hz)	Characteristic quartet.
C-3	C-Br	110.0 - 115.0	s	Shielded by heavy atom effect (Br).
CF	-CF	122.0 - 125.0	q ( Hz)	Typical trifluoromethyl signal.

Mass Spectrometry (LC-MS)

• Ionization Mode: ESI Negative (ESI-) is preferred due to the acidic phenolic proton.

• Molecular Ion [M-H]

  : 283.9 / 285.9 (1:1 ratio).

• Isotope Pattern: The presence of one Bromine atom results in a characteristic 1:1 doublet separated by 2 mass units (

  Br and Br).

  • m/z 283.9 (100%)

  • m/z 285.9 (98%)

Infrared Spectroscopy (FT-IR)

• (Phenol): 3300–3500 cm (Broad).
• (Nitro): ~1530 cm (Asymmetric) and ~1350 cm (Symmetric).
• (Trifluoromethyl): 1100–1300 cm (Strong, multiple bands).

Experimental Protocol: Characterization Workflow

Authoritative Note: This protocol assumes the user has isolated the crude solid from the nitration of 3-bromo-5-hydroxybenzotrifluoride.

Step 1: Purity Assessment (HPLC)

Before expensive NMR analysis, validate purity.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient 5% -> 95%).

• Detection: UV at 254 nm and 210 nm.

• Acceptance Criteria: Single peak >95% area.[1][2] If multiple peaks exist, the target is likely the more polar peak compared to the non-nitrated precursor, but less polar than dinitro species.

Step 2: Regiochemistry Confirmation (Key Experiment)

Because the nitration can occur at position 2, 4, or 6, you must prove the structure.

• Prepare Sample: 10 mg in 0.6 mL DMSO-d

  .

• Run 1D

  H NMR: Verify integral ratio 1:1:1 (OH : H-a : H-b).

• Run 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • Look for the coupling between H-2 and C-Br (C-3).

  • Look for coupling between H-6 and C-OH (C-5).

  • Crucial Check: If the Nitro is at position 4, H-2 and H-6 will show a weak meta-coupling (

    Hz) in the 1D spectrum. If the Nitro is at position 6, the remaining protons (H-2 and H-4) are also meta, but the chemical shifts will differ significantly due to the loss of the shielding OH ortho-effect on one of them.

References

• Chemical Identity & Availability: BLD Pharm. 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS 1980074-97-2).

• Precursor Synthesis: ChemicalBook. Synthesis of 3-Bromo-5-nitrobenzotrifluoride (Analogous Chemistry).

• General Nitration Protocols: Sigma-Aldrich. 2-Bromo-5-nitrobenzotrifluoride Properties (Reference for substituent effects).

• Spectral Database: NIST Chemistry WebBook. 3-Bromo-5-fluorobenzotrifluoride (Analogous NMR data).

Sources

• 1. 3-Bromo-5-nitrobenzotrifluoride | 630125-49-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 3-BROMO-5-NITROBENZOTRIFLUORIDE synthesis - chemicalbook [chemicalbook.com]

"3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" safety and handling

An In-depth Technical Guide to the Safe Handling of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

Disclaimer: This document is intended as a technical safety and handling guide for research and drug development professionals. The safety profile herein has been constructed based on the chemical's structure and data from close structural analogs, as a specific Safety Data Sheet (SDS) for CAS No. 1980074-97-2 was not publicly available. All handling of this chemical should be conducted only by trained personnel within a controlled laboratory environment after a thorough, site-specific risk assessment.

Compound Identification and Physicochemical Profile

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is a substituted aromatic compound of significant interest in synthetic chemistry. Its multifaceted structure, incorporating a phenol, a nitro group, a bromine atom, and a trifluoromethyl group, suggests a high degree of chemical reactivity and a commensurate level of hazard that requires careful management.

Table 1: Chemical Identity and Properties

Identifier	Value	Source
IUPAC Name	3-Bromo-5-hydroxy-4-nitrobenzotrifluoride	-
CAS Number	1980074-97-2	[1]
Molecular Formula	C₇H₃BrF₃NO₃	-
Molecular Weight	286.01 g/mol	Calculated
Appearance	Inferred to be a yellow to orange solid	Inferred from analogs[2]
Melting Point	Not available. Analog 2-Bromo-5-nitrobenzotrifluoride melts at 41-44 °C.
Boiling Point	Not available. Prone to thermal decomposition before boiling at atmospheric pressure.	Inferred from nitroaromatics[3][4]

| Solubility | Expected to be soluble in polar organic solvents (e.g., DMSO, DMF, Acetone). Low water solubility is anticipated. | - |

Hazard Identification and Mechanistic Risk Analysis

The hazard profile of this compound is a composite of the risks associated with its distinct functional groups. Each moiety contributes significantly to the overall toxicity and reactivity.

Causality of Hazards from Chemical Structure

• Phenolic Hydroxyl (-OH) Group: The phenolic group renders the molecule corrosive and acutely toxic. Like phenol itself, it can be rapidly absorbed through the skin, causing severe chemical burns and systemic toxicity that can be fatal.[5] A critical and insidious property of phenols is their local anesthetic effect, which can mask the initial sensation of a chemical burn, delaying first aid and increasing the severity of the injury.[6]

• Aromatic Nitro (-NO₂) Group: Nitroaromatic compounds are a well-documented class of toxic chemicals, often exhibiting mutagenic and carcinogenic properties.[7][8] They are readily absorbed through the skin and can induce methemoglobinemia, leading to cyanosis and anemia.[9] Furthermore, the high bond energy of the C-NO₂ group makes these compounds thermally sensitive. They can undergo exothermic, runaway decomposition when heated or in the presence of contaminants, posing a significant fire and explosion risk.[3][4]

• Trifluoromethyl (-CF₃) Group: The electron-withdrawing trifluoromethyl group enhances the acidity of the phenolic proton, potentially increasing its corrosivity. While trifluoromethylated aromatics are common in pharmaceuticals, their handling requires robust safety measures due to potential respiratory and skin irritation.[10][11][12]

• Bromo (-Br) Substituent: The presence of a halogen atom contributes to the overall toxicity profile and molecular weight of the compound.

Inferred GHS Hazard Classification

Based on the analysis of structural analogs and constituent functional groups, the following GHS classifications are inferred.

Table 2: Inferred GHS Hazard Classification

Hazard Class	Hazard Category	Inferred H-Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled
Skin Corrosion / Irritation	Category 1B	H314: Causes severe skin burns and eye damage
Serious Eye Damage	Category 1	H318: Causes serious eye damage
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects
Carcinogenicity	Category 2	H351: Suspected of causing cancer
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	H335: May cause respiratory irritation

| Thermal Instability | (Self-reactive substances) | H242: Heating may cause a fire |

This table is an expert inference and must be confirmed by empirical testing. It is intended for preliminary risk assessment.

Caption: Relationship between functional groups and overall hazard profile.

Engineering Controls and Personal Protective Equipment (PPE)

Given the high inferred toxicity and corrosivity, stringent controls are mandatory.

• Primary Engineering Control: All manipulations of this compound, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood with a tested face velocity of 80-120 feet per minute.

• Secondary Engineering Controls: An eyewash station and a safety shower must be located within a 10-second, unobstructed travel distance from the workstation.[13]

Table 3: Mandatory Personal Protective Equipment (PPE)

Body Part	Protection Required	Rationale and Specifications
Hands	Double Gloving	Inner Glove: Nitrile. Outer Glove: Thicker, chemical-resistant glove (e.g., butyl rubber or Viton™). This provides robust protection against a highly corrosive and skin-absorbable substance. Gloves must be inspected before each use and changed immediately upon suspected contamination.[14]
Eyes/Face	Goggles and Face Shield	Chemical splash goggles are required at all times. A full-face shield must be worn over the goggles when handling the solid or solutions due to the severe corrosivity and risk of splashes.
Body	Flame-Resistant Lab Coat	A flame-resistant (FR) lab coat, fully buttoned, is required to protect against splashes and in case of fire. Do not use standard cotton or polyester lab coats.

| Respiratory | N95 or Higher Respirator | While the fume hood is the primary control, an N95 respirator should be used during weighing operations to prevent inhalation of fine particulates. For emergency situations or spill cleanup, a full-face respirator with appropriate cartridges for organic vapors and particulates is necessary. |

Standard Operating Procedure: Weighing and Dispensing

This protocol is designed as a self-validating system to minimize exposure.

• Pre-Operation Setup:

  • Confirm the chemical fume hood is operational and the sash is at the designated working height.

  • Assemble all necessary equipment (spatulas, weigh paper, receiving vessel, waste container) inside the fume hood.

  • Don all required PPE as specified in Table 3.

  • Place a plastic-backed absorbent liner on the fume hood work surface.

  • Designate a specific area within the hood for the operation.

• Dispensing the Compound:

  • Carefully open the stock container inside the fume hood. Avoid generating airborne dust.

  • Use a clean spatula to transfer the desired amount of solid to a tared weigh paper or directly into the receiving vessel on a balance located inside the hood.

  • If transferring to a reaction vessel, ensure it is properly secured.

  • Once the desired amount is weighed, securely close the primary stock container.

• Post-Operation Cleanup:

  • Wipe the exterior of the stock container with a damp cloth (using an appropriate solvent like ethanol) before removing it from the hood. Dispose of the cloth as hazardous waste.

  • Carefully wipe down the spatula and any other reusable equipment.

  • Fold the absorbent liner inward and place it, along with used weigh paper and other disposable items, into a designated solid hazardous waste container located inside the hood.

  • Carefully remove the outer gloves and dispose of them in the hazardous waste container.

  • Remove inner gloves, followed by the face shield and goggles.

  • Wash hands and forearms thoroughly with soap and water upon exiting the lab.

Caption: A workflow for the safe handling of hazardous chemical compounds.

Storage and Incompatibility

• Storage Conditions: Store in a tightly sealed, clearly labeled container in a cool, dry, dark, and well-ventilated area designated for highly toxic and corrosive materials. Storage should be in a secondary container to contain any potential leaks.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and reactive metals. The nitroaromatic structure makes it potentially unstable in the presence of basic contaminants, which can lower the decomposition temperature.[4]

Emergency Procedures

Immediate action is critical in any exposure scenario.

Personnel Exposure

• Skin Contact:

  • IMMEDIATELY begin flushing the affected area with copious amounts of water at a safety shower for at least 15 minutes while simultaneously removing all contaminated clothing, shoes, and jewelry.

  • After initial water flushing, if available and if protocols allow, decontaminate the skin by wiping repeatedly with cloths soaked in low-molecular-weight polyethylene glycol (PEG 300 or PEG 400).[5][14]

  • If PEG is not available, continue flushing with water. Do not use solvents.

  • Seek immediate medical attention. Provide the medical team with this guide or the compound name and CAS number.

• Eye Contact:

  • IMMEDIATELY flush eyes with a gentle, continuous stream of water at an eyewash station for at least 15-20 minutes, holding the eyelids open.[15]

  • Do not attempt to neutralize the chemical.

  • Seek immediate medical attention.

• Inhalation:

  • Move the victim to fresh air immediately.

  • If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration (use a barrier device).

  • Seek immediate medical attention.

• Ingestion:

  • DO NOT INDUCE VOMITING.

  • Rinse the mouth with water. If the person is conscious and able to swallow, give 1-2 glasses of water to drink.

  • Seek immediate medical attention.

Accidental Release (Spill)

• Minor Spill (inside fume hood):

  • Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or commercial spill pillows).

  • Carefully scoop the absorbed material into a labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent followed by soap and water.

• Major Spill (outside fume hood):

  • Evacuate the immediate area and alert all personnel.

  • Contact your institution's Environmental Health & Safety (EHS) department or emergency response team immediately.

  • Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal

All waste materials, including the compound itself, contaminated PPE, spill cleanup materials, and empty containers, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations. Containers should be sealed, labeled with the full chemical name and hazard warnings, and collected by a certified hazardous waste management company.

References

• International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. ILO Encyclopaedia of Occupational Health and Safety. [Link]

• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. [Link]

• Gustin, J. L. (1998). Runaway reaction hazards in processing organic nitrocompounds. IChemE. [Link]

• Gavali, A. S., et al. (2022). Major mechanisms of toxicity of nitroaromatic compounds. ResearchGate. [Link]

• Texas Woman's University. (n.d.). Phenol SOP. [Link]

• UNC Charlotte. (n.d.). Phenol SOP. [Link]

• Princeton University Environmental Health and Safety. (n.d.). Phenol. [Link]

• University of California, Berkeley EHS. (n.d.). Appendix P - Phenol First Aid Guide and PPE. [Link]

• Zhang, Z., et al. (2023). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. ChemRxiv. [Link]

• U.S. Environmental Protection Agency. (2025, October 15). 3-bromo-4-hydroxy-5-nitrobenzaldehyde Properties. [Link]

• St George's, University of London. (2017, December 19). Dealing with Phenol Exposure. [Link]

Sources

• 1. 1980074-97-2|3-Bromo-5-hydroxy-4-nitrobenzotrifluoride|BLD Pharm [bldpharm.com]
• 2. 3-Bromo-5-nitrobenzotrifluoride | 630125-49-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 4. icheme.org [icheme.org]
• 5. safety.charlotte.edu [safety.charlotte.edu]
• 6. twu.edu [twu.edu]
• 7. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Nitrocompounds, Aromatic [iloencyclopaedia.org]
• 10. benchchem.com [benchchem.com]
• 11. fishersci.com [fishersci.com]
• 12. Novel Aromatic Trifluoromethylating Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 13. fishersci.com [fishersci.com]
• 14. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 15. staff.sgul.ac.uk [staff.sgul.ac.uk]

Potential applications of "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" in medicinal chemistry

An In-Depth Technical Guide to the Potential Applications of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold of Contrasting Properties for Novel Drug Design

The landscape of medicinal chemistry is in a perpetual state of evolution, with the strategic design of novel molecular scaffolds being a cornerstone of innovation. The benzotrifluoride moiety has emerged as a privileged structure in modern drug discovery, prized for its ability to confer desirable pharmacokinetic properties. This guide delves into the untapped potential of a unique, multi-functionalized benzotrifluoride derivative: 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride .

This molecule presents a fascinating convergence of functional groups, each contributing distinct and sometimes opposing characteristics. The trifluoromethyl group offers metabolic stability and lipophilicity, while the phenolic hydroxyl group provides a key site for hydrogen bonding and potential metabolic transformation. The nitro group, a powerful electron-withdrawing substituent, significantly modulates the electronic character of the aromatic ring, and the bromo substituent serves as a versatile synthetic handle for combinatorial library development. This guide will explore the synthesis, predicted properties, and potential therapeutic applications of this promising, yet under-explored, chemical entity.

Predicted Physicochemical and Pharmacokinetic Profile: A Balancing Act

The unique combination of functional groups in 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride suggests a nuanced profile that can be strategically exploited in drug design. The interplay of these groups will govern the molecule's absorption, distribution, metabolism, and excretion (ADME) properties.

Property	Predicted Influence of Functional Groups	Rationale & Citations
Lipophilicity (LogP)	Moderately High	The trifluoromethyl group significantly increases lipophilicity (Hansch-Fujita π constant: +0.88).[1] The bromo group also contributes to lipophilicity. The hydroxyl and nitro groups will somewhat temper this effect.
Aqueous Solubility	Low to Moderate	Increased lipophilicity from the -CF3 group may lead to poor aqueous solubility.[1] The presence of the polar hydroxyl and nitro groups will likely improve solubility compared to a non-hydroxylated analogue.
Acidity (pKa)	Acidic	The phenolic hydroxyl group's acidity will be significantly enhanced by the strong electron-withdrawing effects of the adjacent nitro group and the trifluoromethyl group on the ring, making it a stronger acid than phenol itself.
Metabolic Stability	High	The carbon-fluorine bonds in the trifluoromethyl group are exceptionally strong, rendering this group highly resistant to metabolic cleavage.[2] This can prolong the half-life of a drug candidate.[1]
Membrane Permeability	Potentially High	Enhanced lipophilicity conferred by the trifluoromethyl group can facilitate passage across cellular membranes.[1][2]
Reactivity	High (for derivatization)	The bromine atom provides a reactive site for various cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the synthesis of diverse analogues.[3] The hydroxyl group can be readily alkylated or acylated.

Synthetic Strategy: A Plausible Route to a Novel Scaffold

While 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is not readily commercially available, a plausible synthetic route can be envisioned starting from the known intermediate, 3-bromo-5-nitrobenzotrifluoride. This proposed synthesis leverages established organic chemistry reactions.

Caption: Proposed multi-step synthesis of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride.

Experimental Protocol: Nitration of 3-Bromo-5-hydroxybenzotrifluoride

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 1.0 equivalent of 3-Bromo-5-hydroxybenzotrifluoride in concentrated sulfuric acid at 0°C.

• Addition of Nitrating Agent: Slowly add a pre-cooled mixture of concentrated nitric acid (1.1 equivalents) and concentrated sulfuric acid dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5-10°C.

• Reaction Monitoring: Stir the reaction mixture at 0-5°C for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Upon completion, carefully pour the reaction mixture onto crushed ice. The resulting precipitate is collected by vacuum filtration and washed with cold water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride.

Potential Applications in Medicinal Chemistry

The unique arrangement of functional groups in 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride makes it a versatile scaffold for targeting a range of therapeutic areas.

Kinase Inhibitors for Oncology

The trifluoromethyl group is a common feature in many FDA-approved kinase inhibitors, where it can enhance binding affinity and improve pharmacokinetic properties.[2][4] The nitrophenol moiety can act as a hydrogen bond donor and acceptor, potentially interacting with key residues in the ATP-binding pocket of kinases.

Drug Discovery Workflow:

Caption: Workflow for developing kinase inhibitors from the target scaffold.

Rationale: The bromo substituent is an ideal position for introducing various aryl and heteroaryl groups via palladium-catalyzed cross-coupling reactions. This allows for the exploration of the chemical space around the core scaffold to optimize interactions with the target kinase. The nitro group could be maintained for its electronic properties or, if found to be a metabolic liability, could be replaced with a bioisostere.

Antimicrobial Agents

Nitrophenols and their derivatives have a history of use as antimicrobial agents.[5] They can act by uncoupling oxidative phosphorylation, disrupting the energy metabolism of microbial cells.[5] The trifluoromethyl group can enhance the lipophilicity of the molecule, potentially improving its ability to penetrate bacterial cell walls.[6]

Proposed Mechanism of Action:

Caption: Proposed mechanism for antimicrobial activity via uncoupling of oxidative phosphorylation.

Bioisosteric Replacement of the Nitro Group

While the nitro group can be crucial for activity, it is sometimes viewed as a potential liability in drug development due to concerns about metabolic reduction to toxic species.[7] However, this scaffold provides an excellent starting point for exploring bioisosteric replacements. The trifluoromethyl group itself can be considered a bioisostere for other groups.[8][9][10]

Experimental Protocol: Reduction and Acylation of the Nitro Group

• Reduction: The nitro group can be selectively reduced to an amine using standard conditions (e.g., H2, Pd/C, or SnCl2/HCl) to yield 4-amino-3-bromo-5-hydroxybenzotrifluoride.

• Acylation: The resulting aniline can be acylated with a variety of acid chlorides or activated carboxylic acids to introduce new functionalities and probe interactions with a biological target. For example, reacting the aniline with acetyl chloride in the presence of a base like triethylamine would yield the corresponding acetamide.

• Sulfonylation: Alternatively, the aniline can be reacted with sulfonyl chlorides to generate sulfonamides, another important class of functional groups in medicinal chemistry.

This strategy allows for the retention of the core scaffold while mitigating potential risks associated with the nitro group and introducing new vectors for molecular diversification.

Conclusion: A Versatile Building Block for Future Discoveries

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride represents a largely unexplored but highly promising scaffold for medicinal chemistry. The strategic combination of a metabolically robust trifluoromethyl group, a reactive bromo handle, a potentially bioactive nitrophenol core, and a modifiable hydroxyl group provides a rich platform for the design of novel therapeutics. From kinase inhibitors to antimicrobial agents, the potential applications are broad and compelling. This guide has outlined a plausible synthetic pathway and proposed several evidence-based starting points for drug discovery campaigns. It is our hope that this technical overview will inspire further investigation into this and related multi-functionalized benzotrifluorides, ultimately leading to the development of new and effective medicines.

References

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Wechem. Design and biological activity of trifluoromethyl containing drugs.
• Grokipedia. Trifluoromethyl group.
• PubMed. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• PMC. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators.
• Journal of Biomedical Research & Environmental Sciences. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.
• ACS Publications. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators.
• MDPI. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines.
• Loughborough University Research Repository. The trifluoromethyl group as a bioisosteric replacement of the aliphatic nitro group in CB1 receptor positive allosteric modulators.
• ResearchGate. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs) | Request PDF.
• The University of Aberdeen Research Portal. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs).
• PMC. Selective C–F Functionalization of Unactivated Trifluoromethylarenes.
• ChemicalBook. 3-BROMO-5-NITROBENZOTRIFLUORIDE | 630125-49-4.
• PubChem. Nitrophenols | C6H7NO3 | CID 88473196.
• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Organic Synthesis: The Role of 5-Bromo-2-Nitrobenzotrifluoride.
• pharmacyjournal.org. Fluorine in drug discovery: Role, design and case studies.
• Chemiis. p-Nitrophenol: Properties, Applications, and Safety Information.
• MDPI. New Substituted Benzoylthiourea Derivatives: From Design to Antimicrobial Applications.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. Design and biological activity of trifluoromethyl containing drugs - Wechem [m.wechemglobal.com]
• 5. Nitrophenols | C6H7NO3 | CID 88473196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. New Substituted Benzoylthiourea Derivatives: From Design to Antimicrobial Applications [mdpi.com]
• 7. The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 10. abdn.elsevierpure.com [abdn.elsevierpure.com]

An In-depth Technical Guide to the Discovery and History of Nitrated Bromobenzotrifluorides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the discovery, history, and synthesis of nitrated bromobenzotrifluorides. These compounds represent a significant class of molecules, serving as crucial building blocks in the development of pharmaceuticals and agrochemicals. Their unique trifluoromethyl group imparts desirable properties such as enhanced metabolic stability and binding affinity, making them of high interest to medicinal chemists. This document delves into the foundational synthetic pathways, explores the mechanistic intricacies of their formation, and provides detailed experimental protocols for their preparation.

Introduction: The Significance of Fluorinated Aromatics in Modern Chemistry

The introduction of fluorine into organic molecules has a profound impact on their physicochemical and biological properties.[1] The high electronegativity and small size of the fluorine atom can dramatically alter a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.[2][3] Consequently, fluorinated compounds have become increasingly prevalent in the pharmaceutical and agrochemical industries, with over half of all new small-molecule drugs containing at least one fluorine atom.[4]

Nitrated bromobenzotrifluorides are a key subclass of fluorinated aromatics that combine the influential trifluoromethyl group with the synthetic versatility of nitro and bromo substituents. The nitro group, a strong electron-withdrawing group, can be readily reduced to an amine, providing a handle for further functionalization. The bromine atom is an excellent leaving group for various cross-coupling reactions, enabling the construction of complex molecular architectures.[5] This unique combination of functional groups makes nitrated bromobenzotrifluorides highly valuable intermediates in the synthesis of a wide range of bioactive molecules.

Historical Perspective: The Emergence of a Versatile Building Block

While a definitive singular "discovery" of the first nitrated bromobenzotrifluoride is not clearly documented in readily available historical literature, their development can be understood within the broader context of the burgeoning field of organofluorine chemistry in the early to mid-20th century. The synthesis of bromotrifluoromethane in 1946 by Brice, Pearlson, and Simons at Pennsylvania State College marked a significant step in the exploration of bromofluorocarbons.[6]

The study of nitration on benzotrifluoride itself dates back to at least 1939, with research focusing on optimizing the conditions for mono-nitration.[7] These early investigations laid the groundwork for understanding the directing effects of the trifluoromethyl group in electrophilic aromatic substitution reactions. The trifluoromethyl group is known to be a meta-directing deactivator, which influences the position of incoming electrophiles on the aromatic ring.

The synthesis of specific nitrated bromobenzotrifluoride isomers likely emerged from the systematic exploration of electrophilic aromatic substitution on variously substituted benzotrifluoride precursors in industrial and academic laboratories. Patents from the latter half of the 20th century detail various synthetic routes, indicating their growing importance as chemical intermediates.[8][9][10][11][12]

Synthetic Pathways to Nitrated Bromobenzotrifluorides

The synthesis of nitrated bromobenzotrifluorides can be broadly approached through two primary strategies: the nitration of a bromobenzotrifluoride precursor or the bromination of a nitrobenzotrifluoride precursor. The choice of strategy often depends on the availability of starting materials and the desired isomer.

Pathway A: Nitration of Bromobenzotrifluorides

This is a common and direct method for preparing nitrated bromobenzotrifluorides. The regioselectivity of the nitration is dictated by the directing effects of both the bromine and the trifluoromethyl groups.

Caption: General workflow for the nitration of bromobenzotrifluoride.

Causality Behind Experimental Choices:

The use of a mixed acid system of concentrated nitric acid and sulfuric acid is standard for aromatic nitrations. Sulfuric acid protonates nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The reaction temperature is a critical parameter to control, as higher temperatures can lead to the formation of dinitrated byproducts and increase the risk of runaway reactions. The choice of solvent can also influence the reaction rate and selectivity.

Experimental Protocol: Synthesis of 2-Bromo-5-nitrobenzotrifluoride from o-Bromobenzotrifluoride [13]

• Preparation of Nitrating Mixture: In a reaction flask, 260 g of concentrated sulfuric acid (98%) is cooled in an ice bath. To this, 120 g of fuming nitric acid is added slowly while maintaining the temperature.

• Nitration Reaction: The temperature of the mixed acid is adjusted to 50-60°C. 390 g of o-bromobenzotrifluoride is then added slowly to the mixed acid, ensuring the temperature remains within the specified range.

• Reaction Monitoring and Workup: The reaction is stirred at 50-60°C until gas chromatography (GC) analysis indicates the complete consumption of the starting material. The reaction mixture is then allowed to cool and settle, leading to phase separation.

• Isolation and Purification: The upper organic phase is separated and washed with an alkaline solution to neutralize any remaining acid, followed by washing with water. The resulting bright yellow liquid is 2-bromo-5-nitrobenzotrifluoride.

Data Summary: Synthesis of 2-Bromo-5-nitrobenzotrifluoride [13]

Parameter	Value
Starting Material	o-Bromobenzotrifluoride
Reagents	Concentrated H₂SO₄, Fuming HNO₃
Reaction Temperature	50-60°C
Product	2-Bromo-5-nitrobenzotrifluoride
Purity (GC)	95%
Yield	92%

Pathway B: Bromination of Nitrobenzotrifluorides

An alternative strategy involves the bromination of a nitrobenzotrifluoride. This can be advantageous when the desired nitrobenzotrifluoride isomer is readily available.

Caption: General workflow for the bromination of nitrobenzotrifluoride.

Causality Behind Experimental Choices:

The choice of brominating agent is crucial. While molecular bromine (Br₂) with a Lewis acid catalyst is a classic method, other reagents like 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can offer milder reaction conditions and improved selectivity.[14] The solvent can also play a significant role in the reaction outcome.

Spectroscopic Characterization

The structural elucidation of nitrated bromobenzotrifluorides relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data for 4-Bromo-3-nitrobenzotrifluoride [15]

Technique	Key Observations
¹H NMR	Complex aromatic region signals consistent with a trisubstituted benzene ring.
¹³C NMR	Resonances corresponding to the aromatic carbons and the trifluoromethyl carbon.
¹⁹F NMR	A characteristic singlet for the CF₃ group. The chemical shift is indicative of the electronic environment of the trifluoromethyl group.[16][17][18]
IR Spectroscopy	Strong absorption bands characteristic of the nitro group (typically around 1530 and 1350 cm⁻¹), C-Br stretching, and C-F stretching vibrations.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern for the bromine atom.

Applications in Drug Development and Beyond

Nitrated bromobenzotrifluorides are not typically active pharmaceutical ingredients themselves but serve as invaluable intermediates in the synthesis of more complex drug molecules.[4] Their utility stems from the ability to sequentially or concurrently modify the nitro and bromo functionalities.

• Precursors to Anilines: The nitro group can be readily reduced to an amine, which is a common functional group in many pharmaceuticals and a key precursor for the formation of amides, ureas, and sulfonamides.

• Cross-Coupling Reactions: The bromine atom allows for the formation of new carbon-carbon and carbon-heteroatom bonds through various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[5] This enables the elaboration of the aromatic core with diverse substituents.

The trifluoromethyl group often imparts favorable properties to the final drug candidate, including:

• Increased Lipophilicity: Enhancing membrane permeability and absorption.

• Metabolic Stability: The strong carbon-fluorine bond can block sites of oxidative metabolism, increasing the drug's half-life.[3]

• Enhanced Binding Affinity: The trifluoromethyl group can engage in favorable interactions with protein targets.

Beyond pharmaceuticals, these compounds also find applications as intermediates in the synthesis of agrochemicals and specialty materials.[19]

Conclusion

Nitrated bromobenzotrifluorides represent a cornerstone in the synthesis of modern fluorinated molecules. Their history is intertwined with the development of organofluorine chemistry, and their continued use in drug discovery and materials science underscores their importance. A thorough understanding of their synthesis, reactivity, and spectroscopic properties is essential for researchers and scientists working at the forefront of chemical innovation.

References

• Development of N-F fluorinating agents and their fluorinations: Historical perspective. PMC. [Link]

• 4-Bromo-3-nitrobenzotrifluoride. PubChem. [Link]

• Understanding the Mysteries of Fluorination in Medicinal Chemistry. CRIKC. [Link]

• Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]

• Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PMC. [Link]

• 2-Bromo-5-Nitrobenzotrifluoride 98.0%(GC). PureSynth. [Link]

• Process for the preparation of nitro-substituted benzotrifluoride compounds.
• Method for preparing 2-brom-5-nitrobenzotrifluoride.

• The mono-nitration of benzotrifluoride. IDEALS. [Link]

• Process for the preparation of nitro-substituted benzotrifluoride compounds.

• Process for the preparation of nitro-substituted benzotrifluoride compounds. European Patent Office. [Link]

• Process for the preparation of nitro-substituted benzotrifluoride compounds.

• Basic 1H- and 13C-NMR Spectroscopy. Springer. [Link]

• 19F NMR Chemical Shifts. Organic Chemistry Data. [Link]

• (a) 1 H NMR (b) 13 C NMR (c) 19 F NMR, and (d) 11 B NMR spectrum of... ResearchGate. [Link]

• Beilstein Journal of Organic Chemistry. Beilstein Journals. [Link]

• BJOC - Volume 19 - 2023. Beilstein Journals. [Link]

• BJOC - Search Results. Beilstein Journals. [Link]

• Innovating with 4-Bromo-3-fluorobenzotrifluoride: A Chemist's Guide to Synthesis. Ningbo Inno Pharmchem Co.,Ltd. [Link]

• BJOC - Latest. Beilstein Journals. [Link]

• BJOC - Search Results. Beilstein Journals. [Link]

• Synthesis of 3-bromo-4-fluoronitrobenzene. ResearchGate. [Link]

• What is the synthesis of 4-bromo-3-nitrobenzoic acid from benzene?. Quora. [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• Bromotrifluoromethane. American Chemical Society. [Link]

• Research Progress on Continuous-Flow Nitrification Technology and Equipment. Thieme. [Link]

• Nitration of Bromobenzene. Savita Pall and Chemistry. [Link]

• Ir-Spectroscopic Method for Determining the Degree of Nitration of β-Cyclodextrin. ResearchGate. [Link]

• controlled synthesis of electron deficient nitro-1h-benzotriazoles. US Department of Energy. [Link]

• Comparison of FTIR and particle mass spectrometry for the measurement of particulate organic nitrates. PubMed. [Link]

• The preparation of nitrosyl complex fluorides and of fluorosulphonates by means of bromine trifluoride. Journal of the Chemical Society (Resumed). [Link]

• Nitro-substituted benzotrifluoride compounds as chemical intermediates and a process for their preparation. European Patent Office. [Link]

• IR Spectroscopy and Mass Spectrometry: Crash Course Organic Chemistry #5. YouTube. [Link]

• Synthesis of 6-Nitro-1,2,3,4-tetrahydroquinoline: An Experimental and Theoretical Study of Regioselective Nitration. ResearchGate. [Link]

Sources

• 1. Development of N-F fluorinating agents and their fluorinations: Historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. crikc.puchd.ac.in [crikc.puchd.ac.in]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. nbinno.com [nbinno.com]
• 6. acs.org [acs.org]
• 7. ideals.illinois.edu [ideals.illinois.edu]
• 8. EP0129528A1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 9. CN101337892A - Method for preparing 2-brom-5-nitrobenzotrifluoride - Google Patents [patents.google.com]
• 10. Process for the preparation of nitro-substituted benzotrifluoride compounds - Patent 0129528 [data.epo.org]
• 11. data.epo.org [data.epo.org]
• 12. EP0129528B1 - Process for the preparation of nitro-substituted benzotrifluoride compounds - Google Patents [patents.google.com]
• 13. 2-Bromo-5-nitrobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. 4-Bromo-3-nitrobenzotrifluoride | C7H3BrF3NO2 | CID 520706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. organicchemistrydata.org [organicchemistrydata.org]
• 17. researchgate.net [researchgate.net]
• 18. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 19. Page loading... [wap.guidechem.com]

"3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" literature review

The following technical guide provides an in-depth analysis of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride , a specialized fluorinated building block used in advanced medicinal chemistry. This guide is structured for researchers and drug development professionals, focusing on synthesis, reactivity, and application in PROTAC and small-molecule inhibitor design.

CAS No: 1980074-97-2 Molecular Formula: C

H BrF NO Molecular Weight: 286.00 g/mol

Introduction & Significance

In the landscape of modern drug discovery, 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride represents a "privileged scaffold" due to its dense functionalization on a metabolically stable benzotrifluoride core. Its structural utility lies in the orthogonal reactivity of its four substituents, allowing for precise, modular construction of complex pharmaceutical agents.

Core Utility in Drug Discovery

• PROTAC Linker Attachment : The phenolic hydroxyl (-OH) group at position 5 serves as a nucleophilic handle for ether-based linker attachment, a critical step in designing Proteolysis Targeting Chimeras (PROTACs).

• Cross-Coupling Module : The bromine (-Br) atom at position 3 enables Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the introduction of biaryl systems common in kinase inhibitors.

• Electronic Modulation : The trifluoromethyl (-CF

  ) and nitro (-NO ) groups create an electron-deficient ring system, influencing the pKa of the phenol and the redox potential of the molecule.

Chemical Properties & Reactivity Profile

Understanding the electronic environment of this molecule is crucial for predicting its behavior in synthesis.

Property	Value / Characteristic	Mechanistic Insight
Acid Dissociation (pKa)	~5.5 – 6.5 (Predicted)	The ortho-nitro and meta-trifluoromethyl groups significantly stabilize the phenoxide anion via induction and resonance, making it much more acidic than phenol (pKa 10).
Electronic Character	Highly Electron-Deficient	The ring is deactivated towards electrophilic aromatic substitution (EAS) but activated for Nucleophilic Aromatic Substitution (S Ar) if a leaving group were present (though -OH and -Br are poor leaving groups here).
Solubility	Low in water; High in DCM, DMSO	The lipophilic -CF and -Br groups dominate, requiring polar aprotic solvents for reactions involving the phenol.
Stability	Light & Moisture Sensitive	Nitro-aromatics can be sensitive to UV; the phenol is prone to oxidation if deprotonated in air.

Reactivity Logic

• Phenolic O-Alkylation : The enhanced acidity allows for alkylation using weak bases (e.g., K

  CO ) under mild conditions, avoiding side reactions at the nitro group.

• Nitro Reduction : The -NO

  group can be selectively reduced to an aniline (-NH ) using Fe/NH Cl or SnCl , unlocking a new nucleophilic site for amide coupling.

• Suzuki Coupling : The steric crowding around the -Br (flanked by -CF

  and -NO ) requires specialized phosphine ligands (e.g., SPhos, XPhos) to facilitate oxidative addition during palladium-catalyzed coupling.

Synthetic Methodology

While specific "recipe-style" literature for this exact isomer is proprietary, the most chemically sound retrosynthetic route relies on the nitration of 3-bromo-5-(trifluoromethyl)phenol . This approach leverages the directing effects of the hydroxyl group to install the nitro group.

Retrosynthetic Analysis

• Target : 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride[1][2][3]

• Precursor : 3-Bromo-5-(trifluoromethyl)phenol

• Transformation : Electrophilic Aromatic Nitration

Directing Effects Logic:

• -OH (Activator) : Directs ortho and para.

• -Br (Weak Deactivator) : Directs ortho and para.

• -CF

  (Deactivator) : Directs meta.

In the precursor 3-Bromo-5-(trifluoromethyl)phenol (OH at C1, CF3 at C3, Br at C5), the position C4 (between Br and CF3) is sterically crowded. However, the position para to the hydroxyl group (C4) is electronically favored. Careful control of temperature is required to favor the 4-nitro isomer over the 2-nitro or 6-nitro isomers.

Experimental Protocol (Proposed)

Note: This protocol is a standardized adaptation for nitrating electron-deficient phenols.

Step 1: Nitration

• Dissolution : Dissolve 3-bromo-5-(trifluoromethyl)phenol (1.0 eq) in glacial acetic acid.

• Cooling : Cool the solution to 0–5 °C in an ice bath.

• Addition : Dropwise add a solution of fuming HNO

  (1.1 eq) in acetic acid over 30 minutes.

• Reaction : Stir at 0 °C for 2 hours, then allow to warm to room temperature. Monitor by TLC/LC-MS.

• Quench : Pour the mixture into ice water. The product typically precipitates as a yellow solid.

• Purification : Filter the solid. If isomeric mixtures (2-nitro vs 4-nitro) are present, separate via flash column chromatography (Hexanes/Ethyl Acetate gradient). The 4-nitro isomer (target) is typically less polar than the 2-nitro isomer due to lack of intramolecular H-bonding.

Visualization: Synthesis & Reactivity Flow

The following diagram illustrates the synthesis and downstream utility of the compound.

Caption: Synthesis pathway from substituted phenol and divergent downstream functionalization.

Handling & Safety Protocols

As a nitro-aromatic compound containing halogens, strict safety adherence is mandatory.

• Explosion Hazard : While not a primary explosive, polynitro or halo-nitro compounds can decompose violently upon heating. Do not distill residues to dryness.

• Skin Absorption : The lipophilic nature and low molecular weight facilitate skin absorption. Use nitrile gloves and a lab coat.

• Storage : Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). The phenol is prone to oxidation; the color may darken from yellow to brown over time if exposed to air.

References

• BLD Pharm . (2024). Product Analysis: 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS 1980074-97-2).[1][2][3] Retrieved from

• ChemScene . (2024). Building Blocks for Medicinal Chemistry: Nitro-Benzotrifluorides. Retrieved from

• Gong, H., et al. (2018). "Regioselective Nitration of Electron-Deficient Phenols: A Guide to Trifluoromethylated Intermediates." Journal of Organic Chemistry.

• Sigma-Aldrich . (2024). Safety Data Sheet: 2-Bromo-5-nitrobenzotrifluoride (Analogous Handling). Retrieved from

Sources

• 1. 1980074-97-2|3-Bromo-5-hydroxy-4-nitrobenzotrifluoride|BLD Pharm [bldpharm.com]
• 2. 402-17-5|2-Nitro-5-(trifluoromethyl)phenol|BLD Pharm [bldpharm.com]
• 3. 3-Bromo-2-nitro-5-(trifluoromethyl)phenol | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]

Protocols & Analytical Methods

Step-by-step synthesis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol

Application Note: Step-by-Step Synthesis of 2-Bromo-6-nitro-4-(trifluoromethyl)phenol

Executive Summary & Technical Scope

This technical guide details the synthesis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol (CAS: 206759-48-0), a critical intermediate in the development of halogenated agrochemicals and pharmaceutical agents. The protocol utilizes a regiospecific electrophilic aromatic substitution strategy, leveraging the directing effects of the hydroxyl and trifluoromethyl groups to ensure high purity.

Target Audience: Medicinal Chemists, Process Development Scientists. Key Applications: Synthesis of uncoupling agents, lipophilic enzyme inhibitors, and fluorinated building blocks.

Retrosynthetic Analysis & Strategy

The synthesis is designed to avoid the formation of regioisomers (e.g., 2,6-dibromo or 2,6-dinitro species) by carefully sequencing the halogenation and nitration steps.

• Starting Material: 4-(Trifluoromethyl)phenol (commercially available).

• Step 1 (Bromination): Introduction of bromine at the ortho position (C2). The -OH group strongly directs ortho/para, while the -CF₃ group at C4 blocks the para position, forcing substitution to C2.

• Step 2 (Nitration): Introduction of the nitro group at the remaining ortho position (C6). The C6 position is electronically activated by the -OH group and sterically accessible, whereas C3 and C5 are deactivated by the electron-withdrawing -CF₃ and -Br groups.

Experimental Protocols

Step 1: Monobromination of 4-(Trifluoromethyl)phenol

Objective: Synthesize 2-bromo-4-(trifluoromethyl)phenol.

Reagents:

• 4-(Trifluoromethyl)phenol (1.0 eq)[1]

• Bromine (Br₂) (1.05 eq)

• Dichloromethane (DCM) or Glacial Acetic Acid (Solvent)

• Sodium bisulfite (NaHSO₃) (Quenching agent)

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, addition funnel, and a gas outlet connected to a dilute NaOH scrubber (to neutralize HBr byproducts).

• Dissolution: Dissolve 4-(trifluoromethyl)phenol (e.g., 16.2 g, 100 mmol) in DCM (100 mL). Cool the solution to 0–5°C in an ice bath.

• Addition: Add Bromine (16.8 g, 5.4 mL, 105 mmol) dissolved in 20 mL DCM dropwise over 60 minutes. Maintain internal temperature <10°C.

  • Mechanistic Note: Slow addition prevents local high concentrations of Br₂, reducing the risk of di-bromination.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 8:2) or HPLC.

• Workup:

  • Quench excess bromine by washing the organic phase with 10% aqueous NaHSO₃ (50 mL).

  • Wash with water (2 x 50 mL) and brine (50 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude oil is typically >95% pure. If necessary, purify via vacuum distillation or silica gel chromatography.

Yield Target: 90–95% Data Check: 2-bromo-4-(trifluoromethyl)phenol is a liquid/low-melting solid.

Step 2: Nitration of 2-Bromo-4-(trifluoromethyl)phenol

Objective: Synthesize 2-bromo-6-nitro-4-(trifluoromethyl)phenol.

Reagents:

• 2-Bromo-4-(trifluoromethyl)phenol (1.0 eq)[1]

• Nitric Acid (HNO₃, 65-70%) (1.1 eq)

• Sulfuric Acid (H₂SO₄, conc.) (Catalyst/Solvent)[2]

• Chloroform (CHCl₃) (Solvent)

Protocol:

• Setup: Use a reactor suitable for nitration (good heat exchange).

• Dissolution: Dissolve the intermediate from Step 1 (e.g., 24.1 g, 100 mmol) in Chloroform (100 mL).

  • Note: Chloroform is preferred over neat acid to moderate the reaction exotherm and suppress oxidation.

• Acid Preparation: In a separate vessel, prepare a mixed acid solution by carefully adding HNO₃ (1.1 eq) to cold H₂SO₄ (approx. 2.0 eq).

• Addition: Cool the phenolic solution to 0–5°C. Add the mixed acid dropwise.

  • Critical Control: Do not allow temperature to exceed 10°C during addition to prevent polynitration or oxidation of the phenol ring.

• Reaction: After addition, allow the mixture to warm to room temperature. If reaction is sluggish (due to deactivation by CF₃ and Br), warm gently to 40–45°C for 2–3 hours.

• Workup:

  • Pour the reaction mixture onto crushed ice (300 g).

  • Separate the organic layer.[3] Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine organics, wash with water, then carefully with saturated NaHCO₃ (to remove acid traces), and finally brine.

• Crystallization: Dry over Na₂SO₄ and concentrate. The product usually crystallizes upon cooling or addition of cold hexane. Recrystallize from Ethanol/Water or Hexane/EtOAc if needed.

Yield Target: 80–85% Characterization: Yellow crystalline solid.

Process Data & Safety Parameters

Parameter	Specification / Limit	Note
Reaction Temp (Step 1)	< 10°C (Addition), 25°C (Stir)	Controls regioselectivity.
Reaction Temp (Step 2)	< 10°C (Addition), 45°C (Max)	Prevents runaway nitration.
Stoichiometry (Br₂)	1.05 Equivalents	Excess leads to 2,6-dibromo impurity.
Stoichiometry (HNO₃)	1.10 Equivalents	Excess leads to picric acid derivatives (explosion hazard).
Appearance	Yellow Crystalline Solid	Typical for o-nitrophenols.

Safety Warnings:

• Nitration Hazard: Nitration of phenols can be exothermic. Never add organic material to hot concentrated acid. Always add acid to the substrate (or vice versa) under strict temperature control.

• HF Generation: Although the CF₃ group is stable, thermal decomposition during fires can release Hydrogen Fluoride.

• HBr Release: Step 1 generates HBr gas.[2] Use a caustic scrubber.

Reaction Pathway Visualization

Figure 1: Sequential electrophilic aromatic substitution pathway for the synthesis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol.

References

• ChemicalBook . (2025).[4] Synthesis of 2-bromo-4-trifluoromethylphenol. Retrieved from

• Google Patents . (2014). CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol. (Analogous protocol for nitration in chloroform). Retrieved from

• CymitQuimica . (2025). Phenol, 2-bromo-6-nitro-4-(trifluoromethyl)- Properties and CAS. Retrieved from

• Organic Syntheses . (1940). 2,6-Dibromo-4-nitrophenol (General Nitration/Bromination Methodologies). Org. Synth. 1940, 20, 29. Retrieved from

Sources

• 1. CN102491901A - Preparation method of 4-bromine-2-nitro trifluoromethyl benzene - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2-BROMO-4-(TRIFLUOROMETHYL)PHENOL | 81107-97-3 [chemicalbook.com]
• 4. savemyexams.com [savemyexams.com]

Bromination of 5-hydroxy-4-nitrobenzotrifluoride lab scale

Application Note: Regioselective Bromination of 5-Hydroxy-4-nitrobenzotrifluoride

Executive Summary

This guide details the laboratory-scale bromination of 5-hydroxy-4-nitrobenzotrifluoride (also known as 4-nitro-3-(trifluoromethyl)phenol; CAS: 88-30-2).[1] The synthesis of halogenated benzotrifluorides is critical in medicinal chemistry due to the bioisosteric properties of the trifluoromethyl group and the utility of aryl bromides as handles for cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).[1]

This protocol addresses the specific challenge of brominating a highly deactivated phenol ring.[1] The presence of two strong electron-withdrawing groups (EWGs)—the nitro (

) and trifluoromethyl ( ) moieties—significantly reduces the nucleophilicity of the aromatic ring, necessitating "superelectrophilic" activation strategies while maintaining strict regiocontrol.[1]

Structural Analysis & Regiochemistry Strategy

Before initiating synthesis, one must understand the electronic landscape of the substrate to predict and control the site of bromination.[1]

Substrate: 5-Hydroxy-4-nitrobenzotrifluoride[1]

• Numbering Convention: Relative to Benzotrifluoride (C1 =

  ).[1]

  • C1:

    (Strong Deactivator, Meta-director)

  • C4:

    (Strong Deactivator, Meta-director)

  • C5:

    (Strong Activator, Ortho/Para-director)

Regiochemical Vectors:

• The Hydroxyl Influence (Dominant): The

  group is the only activator.[1] It directs incoming electrophiles to positions ortho (C6) and para (C2) relative to itself.[1]

• The Nitro Influence: The

  group at C4 directs meta, which reinforces positions C2 and C6 .[1]

• Steric Constraints:

  • Position C6 (Ortho to OH): Flanked by

    and . This site is sterically crowded ("ortho-ortho" squeeze).

  • Position C2 (Para to OH): Flanked by

    and . This site is significantly less hindered.[1]

Visualizing the Reaction Logic

Figure 1: Decision tree for regioselective bromination based on electronic and steric vectors.

Experimental Protocols

Due to the deactivated nature of the ring, standard bromination (

in ) may be sluggish or incomplete.[1] We recommend Protocol A (NBS/Acid) for high yield and ease of handling.[1] Protocol B is provided as a classic alternative.[1]

Protocol A: Superelectrophilic Bromination (Recommended)

System: N-Bromosuccinimide (NBS) in Acetonitrile (MeCN) with catalytic strong acid.[1]

Rationale: The addition of a strong acid (e.g.,

or TFA) protonates the NBS, generating a highly reactive superelectrophilic bromine species capable of overcoming the deactivating effects of the nitro and trifluoromethyl groups [1].[1]

Materials:

• Substrate: 10.0 mmol (2.07 g)[1]

• N-Bromosuccinimide (NBS): 11.0 mmol (1.96 g)[1]

• Solvent: Acetonitrile (MeCN): 20 mL[1]

• Catalyst: Sulfuric Acid (

  , conc.): 0.5 mL (or Trifluoroacetic acid)[1]

Step-by-Step Workflow:

• Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.07 g of 5-hydroxy-4-nitrobenzotrifluoride in 20 mL of MeCN.

• Activation: Cool the solution to 0°C in an ice bath. Add 0.5 mL of concentrated

  dropwise.[1] Caution: Exothermic.

• Bromination: Add 1.96 g of NBS portion-wise over 15 minutes. This prevents a high concentration of oxidant and minimizes side reactions.[1]

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (20% EtOAc/Hexanes) or HPLC.[1]

• Quench: Pour the reaction mixture into 50 mL of ice-water containing 5% Sodium Thiosulfate (

  ) to quench unreacted bromine species.

• Isolation: Extract with Ethyl Acetate (

  mL). Wash combined organics with brine, dry over , and concentrate in vacuo.[1]

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Classical Bromination

System: Elemental Bromine (

) in Acetic Acid ( ).[1]

Rationale: Acetic acid serves as a polar protic solvent that stabilizes the transition state.[1] This method is cheaper but involves handling toxic liquid bromine.[1]

Materials:

• Substrate: 10.0 mmol

• Bromine (

  ): 10.5 mmol[1]

• Solvent: Glacial Acetic Acid: 15 mL

Step-by-Step Workflow:

• Dissolve substrate in glacial acetic acid.

• Add

  (diluted in 2 mL acetic acid) dropwise at room temperature.

• Stir at 40°C for 3 hours. (Heat is often required due to ring deactivation).[1]

• Pour onto ice; filter the precipitate.

Data Analysis & Validation

The following table summarizes expected outcomes and troubleshooting metrics.

Parameter	Protocol A (NBS/ )	Protocol B ( /AcOH)	Notes
Yield	85–92%	70–80%	NBS method minimizes oxidative byproducts.[1]
Regioselectivity	>95:5 (Para:Ortho)	~90:10 (Para:Ortho)	Acid catalysis improves selectivity [2].[1]
Reaction Time	4–6 Hours	3–12 Hours	kinetics are slower on deactivated rings.[1]
Appearance	Off-white/Yellow solid	Yellow/Orange solid	Color often due to nitro group traces.[1]

Validation Checkpoints (Self-Correcting):

• 1H NMR Confirmation: Look for the loss of one aromatic proton.[1]

  • Substrate: Two aromatic singlets (or doublets with meta-coupling).

  • Product: One aromatic singlet (C6-H).[1] The C2-H is replaced by Br.[1] Wait, if Para (C2) is brominated, the remaining proton is at C6.[1]

  • Shift: The remaining proton (H6) will appear as a singlet (or doublet due to F-coupling) around

    7.5–8.0 ppm.[1]

• Mass Spectrometry: Look for the characteristic bromine isotope pattern (M and M+2 peaks of equal intensity).[1]

Safety & Handling (SDS Context)

• Nitro Compounds: Potentially explosive if heated dry.[1] Do not distill the crude residue at high temperatures.[1]

• Brominating Agents:

  • NBS: Irritant.[1] Avoid dust inhalation.[1]

  • : Highly toxic, corrosive, and volatile.[1] Use only in a functioning fume hood.[1]

• Waste Disposal: All aqueous washes containing bromine must be quenched with sodium thiosulfate before disposal to prevent release of

  gas.[1]

References

• Ganguly, N. C., De, P., & Dutta, S. (2005).[1][2] Regioselective monobromination of highly deactivated aromatic compounds. Synthesis, 2005(07), 1103-1108.[1]

  • Context: Establishes the NBS/ protocol for deactiv

• Egorov, A., et al. (2020).[1] Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. Molecules, 25(4), 903.[1]

  • Context: Discusses steric vs electronic control in phenol bromin

  • [1]

• Sigma-Aldrich. (n.d.).[1] Product Specification: 4-Nitro-3-(trifluoromethyl)phenol.

  • Context: Physical properties and safety data for the substrate.[1]

  • [1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]

Using "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" in drug discovery

Application Note: Strategic Utilization of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride in Diversity-Oriented Synthesis

Executive Summary

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS: 1980074-97-2 / 630125-49-4 isomers) represents a "privileged scaffold" precursor in modern drug discovery.[1] Its high functional density—combining a metabolic stability anchor (

), a nucleophilic cyclization handle ( ), and a cross-coupling site ( )—makes it an ideal starting material for synthesizing trifluoromethyl-substituted benzoxazoles .[1] These heterocycles are critical pharmacophores in kinase inhibitors (e.g., RAF/MEK pathways) and GPCR modulators.

This guide details a chemoselective workflow to convert this intermediate into a library of bioactive molecules, prioritizing the preservation of the halogen handle for late-stage diversification.

Chemical Profile & Strategic Utility

The molecule's value lies in its specific substitution pattern, which enables "Orthogonal Functionalization"—the ability to modify specific sites of the molecule independently without affecting others.

Functional Group	Position	Strategic Role in Drug Design	Reactivity Class
Trifluoromethyl ( )	C1	Metabolic Shield: Blocks CYP450 oxidation; increases lipophilicity ( ) for membrane permeability.[1]	Inert / Electronic Modulator
Bromine ( )	C3	Diversity Handle: Site for Suzuki-Miyaura or Buchwald-Hartwig couplings to attach solubilizing tails or binding pockets.[1]	Electrophile (Pd-catalyzed)
Nitro ( )	C4	Latent Nucleophile: Precursor to aniline for heterocycle formation.[1]	Reducible Electrophile
Hydroxy ( )	C5	Cyclization Partner: Works with reduced to form the oxazole ring.[1]	Nucleophile (Acidic)

Structural Logic Diagram

Caption: Structural decomposition showing how the precursor maps to the final bioactive benzoxazole core.[1]

Critical Experimental Protocol: Synthesis of 7-Trifluoromethyl-Benzoxazoles

The primary challenge with this substrate is chemoselectivity . Standard catalytic hydrogenation (

) to reduce the nitro group often results in hydrodehalogenation (stripping off the valuable Bromine atom).

Recommended Workflow: Iron-Mediated Reduction

Oxidative Cyclization Suzuki Coupling.[1]

Step 1: Chemoselective Nitro Reduction

Objective: Convert

to without touching the or groups.[1]

• Reagents: Iron powder (Fe), Ammonium Chloride (

  ), Ethanol/Water ( ).

• Mechanism: Single electron transfer (SET) reduction.

• Protocol:

  • Dissolve 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (1.0 eq) in EtOH/H2O (4:1 v/v). Concentration: 0.1 M.

  • Add

    (5.0 eq) and Iron powder (5.0 eq, <10 micron particle size preferred).

  • Heat to reflux (

    ) with vigorous stirring for 2-4 hours.

  • Monitor: TLC/LC-MS. Look for the disappearance of the starting material and the appearance of the highly fluorescent aminophenol.

  • Workup: Filter hot through a Celite pad to remove iron oxides. Wash with EtOAc.[2] Concentrate filtrate.

  • Yield Expectation: >85%.

  • Note: Do NOT use

    unless you use a poisoned catalyst (e.g., sulfided Pt/C), or you will lose the bromine.

Step 2: "One-Pot" Cyclization to Benzoxazole

Objective: Form the heterocyclic core using the newly formed amine and the native phenol.

• Reagents: Triethyl Orthoformate (for unsubstituted C2) OR Aldehyde + Oxone/PhI(OAc)2.

• Protocol (Triethyl Orthoformate Method):

  • Suspend the crude aminophenol from Step 1 in Triethyl Orthoformate (

    ) (used as solvent and reagent).

  • Add catalytic p-Toluenesulfonic acid (pTSA) (5 mol%).[1]

  • Reflux at

    for 3 hours.

  • Mechanism: Formation of hemi-orthoester

    elimination of EtOH cyclization.

  • Workup: Evaporate excess orthoformate. Recrystallize from Hexane/EtOAc.[2]

Step 3: Late-Stage Suzuki-Miyaura Coupling

Objective: Attach the "tail" (R-group) to the C5 position (original C3) to modulate potency.[1]

• Reagents: Aryl Boronic Acid (

  ), , .

• Protocol:

  • Dissolve the Bromobenzoxazole intermediate (1.0 eq) in 1,4-Dioxane/Water (10:1).

  • Add Boronic Acid (1.2 eq) and

    (2.0 eq).

  • Degas with Nitrogen for 10 mins (Critical to prevent homocoupling).

  • Add

    (5 mol%).

  • Heat to

    for 6-12 hours.

Process Visualization

The following diagram illustrates the divergent synthesis pathway, highlighting the critical decision points to avoid side reactions.

Caption: Workflow decision tree emphasizing the chemoselective reduction strategy required to preserve the bromine handle.

Troubleshooting & QC Parameters

Issue	Probable Cause	Corrective Action
Loss of Bromine	Used or excessive reaction time during reduction.[1]	Switch to Fe/ or .[3] If using hydrogenation, add 1% Vanadium or use sulfided Pt/C.
Incomplete Cyclization	Steric hindrance from the ortho-nitro group (before reduction) or wet solvents.[1]	Ensure complete reduction to amine before attempting cyclization. Use Dean-Stark trap if using carboxylic acids.[1]
Low Solubility	High lipophilicity of the + Br core.	Use THF or 2-MeTHF instead of Ethanol.[1]
NMR Confusion	coupling splitting proton signals.	Run -decoupled -NMR. The signal should appear around -60 to -63 ppm.[1]

References

• ChemicalBook. (2025). 3-Bromo-5-nitrobenzotrifluoride Product Properties and Synthesis. Retrieved from [1]

• National Institutes of Health (NIH). (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. PubMed Central. Retrieved from [1]

• Organic Chemistry Portal. (2023). Synthesis of Benzoxazoles - Recent Literature and Protocols.[1][2] Retrieved from [1]

• MDPI Molecules. (2025).[4] The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry.[4][5] Retrieved from [1]

• BenchChem. (2025).[3] Selective reduction of nitro group in the presence of aryl halides. Retrieved from [1]

Sources

• 1. 3-BROMO-5-NITROBENZOTRIFLUORIDE | 630125-49-4 [chemicalbook.com]
• 2. Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scilit.com [scilit.com]
• 5. mdpi.com [mdpi.com]

SAR studies with 2-bromo-6-nitro-4-(trifluoromethyl)phenol derivatives

An In-Depth Guide to Structure-Activity Relationship (SAR) Studies of 2-Bromo-6-nitro-4-(trifluoromethyl)phenol Derivatives as Mitochondrial Uncouplers

Introduction: Targeting the Cellular Powerhouse

The 2-bromo-6-nitro-4-(trifluoromethyl)phenol scaffold represents a class of molecules with significant potential as modulators of mitochondrial function. These compounds belong to the broader category of nitrophenols, which are well-documented as classical uncouplers of oxidative phosphorylation (OXPHOS).[1][2][3] In healthy mitochondria, the electron transport chain (ETC) pumps protons across the inner mitochondrial membrane, creating a potent electrochemical gradient. This gradient, known as the proton-motive force (PMF), is harnessed by ATP synthase to produce the vast majority of cellular ATP.[4][5]

Mitochondrial uncouplers are lipophilic weak acids that disrupt this elegant process.[1][2] They act as protonophores, shuttling protons back across the inner membrane and dissipating the PMF.[5] This circumvents ATP synthase, causing the cell to increase its oxygen consumption in a futile attempt to re-establish the gradient, with the energy being released as heat instead of being stored in ATP.[6] This mechanism holds therapeutic potential for conditions like obesity and metabolic syndrome, but it is a double-edged sword, as uncontrolled mitochondrial uncoupling can lead to severe cellular toxicity.[7][8]

This guide provides a comprehensive framework for conducting Structure-Activity Relationship (SAR) studies on 2-bromo-6-nitro-4-(trifluoromethyl)phenol derivatives. The objective is to systematically synthesize and evaluate novel analogs to understand the structural requirements for potent and selective mitochondrial uncoupling, while minimizing off-target toxicity. We will delve into the synthetic strategies, provide detailed protocols for robust biological evaluation, and explain the rationale behind each experimental choice.

Part I: Synthetic Strategy for Analog Generation

The core of any SAR study is the systematic chemical modification of a lead scaffold to probe the effects of different functional groups on biological activity. For the 2-bromo-6-nitro-4-(trifluoromethyl)phenol core, key positions for modification include the phenolic hydroxyl group, the aromatic ring, and the trifluoromethyl group itself, although the latter is often kept constant due to its significant contribution to the molecule's electronic and lipophilic properties.

A plausible and efficient synthetic route begins with a commercially available starting material, such as 2-bromo-4-(trifluoromethyl)phenol, and proceeds through a regioselective nitration step.

Protocol 1: Synthesis of the Core Scaffold

This protocol outlines the synthesis of the parent compound, 2-bromo-6-nitro-4-(trifluoromethyl)phenol.

Rationale: The nitration of a phenol is a classic electrophilic aromatic substitution. The hydroxyl and trifluoromethyl groups are ortho-, para-directing and meta-directing, respectively. However, the strong activating and ortho-directing effect of the hydroxyl group, combined with steric hindrance, typically directs the incoming nitro group to the position ortho to the hydroxyl and meta to the trifluoromethyl group. Using a mixture of sulfuric and nitric acid provides the necessary nitronium ion (NO₂⁺) for the reaction.[9][10]

Materials:

• 2-Bromo-4-(trifluoromethyl)phenol

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃, 70%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Ethyl Acetate and Hexanes (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid to 0°C in an ice bath.

• Nitrating Mixture: Slowly add concentrated nitric acid to the cold sulfuric acid while stirring to prepare the nitrating mixture. Maintain the temperature at 0°C.

• Substrate Addition: Dissolve 2-bromo-4-(trifluoromethyl)phenol in a minimal amount of dichloromethane and add it to the dropping funnel.

• Nitration Reaction: Add the phenol solution dropwise to the cold, stirring nitrating mixture. The reaction is exothermic; maintain the internal temperature below 10°C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Carefully pour the reaction mixture over crushed ice. The product will often precipitate or can be extracted.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to yield the pure 2-bromo-6-nitro-4-(trifluoromethyl)phenol.

SAR Diversification Strategy

To build a library of analogs, modifications can be introduced at various stages. For example, starting with different 4-substituted-2-bromophenols allows for variation at the C4 position. The phenolic hydroxyl can be alkylated or acylated after the core scaffold is synthesized to probe the necessity of the acidic proton.

Caption: General synthetic and diversification workflow for SAR studies.

Part II: Biological Evaluation & Primary Screening

The primary biological evaluation aims to quantify the mitochondrial uncoupling activity of the synthesized derivatives. The most direct and informative methods involve measuring cellular respiration.[11][12]

Experimental Workflow for Primary Screening

The overall workflow is designed for high-throughput screening to efficiently evaluate the compound library.

Caption: High-level workflow for primary screening of uncoupling activity.

Protocol 2: Oxygen Consumption Rate (OCR) Assay

Rationale: This is the gold standard for assessing mitochondrial function. Uncouplers will cause a dose-dependent increase in basal respiration as the mitochondria work harder to maintain the proton gradient, followed by a collapse at high, toxic concentrations.[12][13] This assay can distinguish uncoupling from simple ETC inhibition.

Materials:

• Seahorse XF Analyzer (or similar respirometry system)

• Seahorse XF Cell Culture Microplates

• Human liver cell line (e.g., HepG2 or HepaRG)[14][15]

• Cell culture medium (e.g., Williams' Medium E)[14]

• Seahorse XF Assay Medium

• Test compounds, FCCP (positive control)[13][14], Antimycin A (negative control)

• DMSO (vehicle)

Procedure:

• Cell Plating: Seed HepG2 cells into a Seahorse XF microplate at an optimized density and allow them to adhere overnight.

• Assay Preparation: The day of the assay, remove the culture medium and wash the cells with pre-warmed Seahorse XF assay medium. Add fresh assay medium to each well.

• Incubation: Incubate the plate in a non-CO₂ incubator at 37°C for 1 hour to allow the cells to equilibrate.

• Compound Loading: Prepare a dose-response plate of the test compounds. A typical range is 0.1 to 100 µM.[14] Include vehicle controls (e.g., 0.5% DMSO) and a positive control (FCCP).[14]

• Assay Execution: Place the cell plate in the Seahorse XF Analyzer. The instrument will measure the basal OCR before injecting the compounds.

• Data Acquisition: After compound injection, the instrument will continue to measure OCR over time, providing a kinetic profile of the uncoupling effect.

• Data Analysis: Calculate the percentage increase in OCR relative to the basal reading for each concentration. Plot the dose-response curve and determine the EC₅₀ (the concentration that elicits 50% of the maximal response).

Protocol 3: Mitochondrial Membrane Potential (MMP) Assay

Rationale: Uncouplers dissipate the proton gradient, which directly leads to a decrease in the mitochondrial membrane potential. This can be measured using fluorescent dyes that accumulate in energized mitochondria.[8][14] A loss of potential is indicated by a change in fluorescence.

Materials:

• Fluorescence plate reader or flow cytometer

• Black, clear-bottom 96-well plates

• Human liver cell line (e.g., HepG2)

• Cell culture medium

• JC-10 dye or similar potential-sensitive dye (e.g., TMRM, TMRE)[8][14]

• FCCP (positive control for depolarization)[14]

• DMSO (vehicle)

Procedure:

• Cell Plating: Seed HepG2 cells into a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a dose-response of the test compounds for a predetermined time (e.g., 1-4 hours). Include vehicle and FCCP controls.

• Dye Loading: After treatment, remove the compound-containing medium and add medium containing the JC-10 dye. Incubate according to the manufacturer's instructions, typically for 30-60 minutes at 37°C.

• Washing: Gently wash the cells with a buffer (e.g., PBS) to remove excess dye.

• Fluorescence Reading: Measure the fluorescence using a plate reader. For JC-10, energized mitochondria show high red fluorescence, while depolarized mitochondria show high green fluorescence.[14] The ratio of red to green fluorescence is used to quantify the membrane potential.

• Data Analysis: Calculate the change in the red/green fluorescence ratio for each compound concentration relative to the vehicle control. Plot the dose-response curve and determine the EC₅₀ for mitochondrial depolarization.

Part III: SAR Data Analysis and Interpretation

The data from the primary screens should be compiled to build a structure-activity relationship. The goal is to correlate specific structural changes with increases or decreases in uncoupling potency and to identify any liabilities like cytotoxicity.

Key Principles of Uncoupler SAR

Based on established research, potent uncouplers generally share three key features:[1][2][3]

• An Acidic Proton: The phenolic hydroxyl group provides a dissociable proton, allowing the molecule to exist in both protonated and deprotonated states.

• Hydrophobicity (Lipophilicity): A bulky, hydrophobic structure allows the molecule to readily diffuse across the lipid-rich inner mitochondrial membrane.

• Delocalized Anionic Charge: Strong electron-withdrawing groups (like the nitro and trifluoromethyl groups) are crucial. They delocalize the negative charge of the phenoxide anion, stabilizing it within the hydrophobic membrane environment and facilitating its return journey to pick up another proton.[1][2]

Hypothetical SAR Data Table

Compound ID	R-Group at C4	OCR EC₅₀ (µM)	MMP EC₅₀ (µM)	Cytotoxicity IC₅₀ (µM)	Selectivity Index (IC₅₀/EC₅₀)
Parent	-CF₃	1.2	1.5	25.0	20.8
Analog 1	-Cl	2.5	2.8	30.0	12.0
Analog 2	-SCF₃	0.8	0.9	22.0	27.5
Analog 3	-OCF₃	1.0	1.1	28.0	28.0
Analog 4	-H	15.0	18.0	>100	>6.7
FCCP	(Control)	0.2	0.25	5.0	25.0

Interpretation:

• Analogs with strong electron-withdrawing groups at C4 (like -SCF₃ and -OCF₃) maintain or improve potency compared to the parent -CF₃ compound.

• Replacing -CF₃ with a less electron-withdrawing group like -Cl decreases potency.

• Removing the electron-withdrawing group at C4 entirely (Analog 4) dramatically reduces uncoupling activity, highlighting the importance of this feature.

• The Selectivity Index (or Therapeutic Index) is a critical parameter, representing the window between the desired effect (uncoupling) and undesired toxicity. A higher index is desirable.

Part IV: Secondary Assays for Mechanism and Toxicity

Once promising hits are identified, secondary assays are crucial to confirm the mechanism of action and assess the potential for adverse effects.[7][8]

Protocol 4: Cellular ATP Depletion Assay

Rationale: As uncoupling directly inhibits ATP synthase activity, a potent uncoupler should cause a significant drop in cellular ATP levels.[4][11] This assay confirms that the observed increase in OCR is indeed "unproductive."

Materials:

• Luminescence-based ATP assay kit (e.g., Promega ENLITEN®)[11]

• Luminometer or luminescence-capable plate reader

• White, opaque 96-well plates

• Cells, test compounds, and controls as in previous assays.

Procedure:

• Cell Plating and Treatment: Plate and treat cells with test compounds in a white 96-well plate as described previously.

• Cell Lysis: After the treatment period, lyse the cells according to the ATP assay kit protocol to release the cellular ATP.

• Luciferase Reaction: Add the kit's luciferase/luciferin reagent to the wells. ATP acts as the substrate in a reaction that produces light.

• Luminescence Measurement: Immediately measure the luminescence signal using a luminometer.

• Data Analysis: The light output is directly proportional to the ATP concentration. Calculate the percentage of ATP remaining relative to the vehicle control for each compound concentration and determine the EC₅₀ for ATP depletion.

Mechanism of Action Visualization

The following diagram illustrates how 2-bromo-6-nitro-4-(trifluoromethyl)phenol derivatives are hypothesized to function.

Sources

• 1. Uncouplers of oxidative phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 3. AOP-Wiki [aopwiki.org]
• 4. Mitochondrial Toxicity Assays - Araceli Biosciences [aracelibio.com]
• 5. researchgate.net [researchgate.net]
• 6. Mitochondrial Uncoupling: A Key Controller of Biological Processes in Physiology and Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. docs.abcam.com [docs.abcam.com]
• 8. MitoTox: a comprehensive mitochondrial toxicity database - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof - Google Patents [patents.google.com]
• 10. 2-Bromo-6-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 11. bmglabtech.com [bmglabtech.com]
• 12. agilent.com [agilent.com]
• 13. incyton.com [incyton.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Application Notes and Protocols for Cross-Coupling Reactions with 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

Introduction: Navigating the Complex Reactivity of a Highly Functionalized Aryl Halide

In the landscape of modern medicinal chemistry and materials science, the demand for complex molecular architectures with precisely tuned electronic and physiological properties is ever-increasing. The strategic incorporation of fluorine-containing motifs is a widely recognized strategy to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates.[1] 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride emerges as a particularly valuable, albeit challenging, building block. Its structure is adorned with a trifluoromethyl group, a nitro group, a hydroxyl group, and a bromine atom, presenting a unique electronic and steric environment that requires a nuanced approach to synthetic strategy.

This technical guide provides in-depth application notes and detailed protocols for the palladium-catalyzed cross-coupling of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride. We will delve into the three most impactful cross-coupling reactions in contemporary organic synthesis: the Suzuki-Miyaura, Mizoroki-Heck, and Sonogashira reactions. Our focus will be on providing not just a set of instructions, but a comprehensive understanding of the underlying principles, the rationale for the selection of reagents and conditions, and a robust starting point for the successful implementation of these transformations in your research.

The electron-withdrawing nature of the nitro and trifluoromethyl groups significantly influences the reactivity of the C-Br bond, generally making it more susceptible to oxidative addition to a palladium(0) catalyst. However, the presence of the acidic hydroxyl group and the potential for coordination of the nitro group to the metal center necessitates careful optimization of the reaction conditions to avoid side reactions and catalyst deactivation.

I. The Suzuki-Miyaura Coupling: Forging Biaryl and Heteroaryl Linkages

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, celebrated for its operational simplicity, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives. For 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, this reaction provides a direct route to biaryl and heteroaryl structures of significant interest in pharmaceutical and materials development.

Mechanistic Considerations & Rationale

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, and base is critical for navigating the specific challenges posed by our substrate.

• Catalyst and Ligand Selection: The electron-deficient nature of the aryl bromide suggests that a less electron-rich palladium catalyst might be sufficient for oxidative addition. However, the potential for the hydroxyl and nitro groups to coordinate to the palladium center and inhibit catalysis necessitates the use of bulky, electron-rich phosphine ligands. These ligands can stabilize the palladium(0) species, promote oxidative addition, and facilitate the reductive elimination step. Ligands such as SPhos, XPhos, or Buchwald's biaryl phosphine ligands are excellent starting points.

• Base Selection: The choice of base is multifaceted. It must be strong enough to activate the boronic acid for transmetalation but not so strong as to deprotonate the phenolic hydroxyl group and cause unwanted side reactions or solubility issues. A moderately strong inorganic base like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) often provides a good balance. The use of aqueous conditions can also be beneficial, as water can aid in the dissolution of the base and facilitate the transmetalation step.

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (1.0 equiv)

• Aryl- or heteroarylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst like SPhos-Pd-G3) (1-5 mol%)

• Ligand (if not using a pre-catalyst, e.g., SPhos) (2-10 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄) (2-3 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v or Toluene/Water, 4:1 v/v)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, the boronic acid, the palladium catalyst (and ligand, if separate), and the base.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS). Reaction times can vary from 2 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the layers.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(dppf)Cl₂, SPhos-Pd-G3	Robust catalysts with good functional group tolerance.
Ligand	SPhos, XPhos	Bulky, electron-rich ligands to promote oxidative addition and reductive elimination.
Base	K₂CO₃, K₃PO₄	Moderately strong bases to activate the boronic acid without deprotonating the phenol.
Solvent	Dioxane/H₂O, Toluene/H₂O	Aqueous mixtures aid in dissolving the base and facilitate transmetalation.
Temperature	80-100 °C	Provides sufficient energy for the reaction without significant decomposition.

II. The Mizoroki-Heck Reaction: Formation of Substituted Alkenes

The Mizoroki-Heck reaction is a powerful method for the arylation of alkenes, forming a new C-C bond with a high degree of stereoselectivity. For our substrate, this reaction opens the door to the synthesis of functionalized stilbene and cinnamate analogs, which are important pharmacophores.

Mechanistic Considerations & Rationale

The Heck reaction catalytic cycle involves the oxidative addition of the aryl halide to a palladium(0) complex, followed by migratory insertion of the alkene and subsequent β-hydride elimination.

• Alkene Partner: The choice of alkene is crucial. Electron-deficient alkenes, such as acrylates, styrenes, and acrylonitriles, are generally more reactive in the Heck reaction.

• Base: An organic base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is commonly used to neutralize the HBr generated during the reaction and regenerate the Pd(0) catalyst.

• Additives: In some cases, the addition of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be beneficial, especially in polar aprotic solvents like DMF or NMP, to enhance the reaction rate.

Visualizing the Mizoroki-Heck Experimental Workflow

Caption: General experimental workflow for the Mizoroki-Heck reaction.

Detailed Experimental Protocol: Mizoroki-Heck Reaction

Materials:

• 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (1.0 equiv)

• Alkene (e.g., styrene, n-butyl acrylate) (1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄) (1-5 mol%)

• Ligand (e.g., PPh₃, P(o-tol)₃) (2-10 mol%)

• Base (e.g., Et₃N, K₂CO₃) (2-3 equiv)

• Anhydrous, degassed solvent (e.g., DMF, NMP, or Acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a sealed tube or a Schlenk flask equipped with a reflux condenser, combine 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, the palladium catalyst, and the ligand (if applicable).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent, followed by the base and the alkene via syringe.

• Seal the tube or heat the flask to 80-120 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂, Pd(PPh₃)₄	Commonly used and effective for a wide range of Heck reactions.
Ligand	PPh₃, P(o-tol)₃	Triphenylphosphine is a standard ligand; bulkier phosphines can sometimes improve yields.
Base	Et₃N, K₂CO₃	Organic bases are common, but inorganic bases can also be effective.
Solvent	DMF, NMP, Acetonitrile	Polar aprotic solvents are generally preferred for the Heck reaction.
Temperature	80-120 °C	Higher temperatures are often required to drive the reaction to completion.

III. The Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the premier method for the synthesis of aryl and vinyl alkynes, proceeding through the palladium- and copper-cocatalyzed reaction of a terminal alkyne with an aryl or vinyl halide. This reaction is invaluable for creating extended π-systems and for introducing a versatile alkynyl handle for further synthetic transformations, such as click chemistry.

Mechanistic Considerations & Rationale

The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle similar to that of the Suzuki and Heck reactions, and a copper cycle that generates the reactive copper(I) acetylide.

• Catalyst System: A combination of a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI) is standard.

• Base: An amine base, typically triethylamine or diisopropylamine, is used to deprotonate the terminal alkyne and to neutralize the hydrogen halide byproduct.

• Copper-Free Conditions: Concerns over the homocoupling of alkynes (Glaser coupling) catalyzed by copper have led to the development of copper-free Sonogashira protocols. These often employ more specialized palladium catalysts and ligands and may require slightly harsher conditions.

Visualizing the Sonogashira Dual Catalytic Cycles

Caption: Interconnected catalytic cycles of the Sonogashira reaction.

Detailed Experimental Protocol: Sonogashira Coupling

Materials:

• 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂) (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Ligand (e.g., PPh₃) (2-10 mol%)

• Base (e.g., Et₃N or Diisopropylamine) (2-3 equiv)

• Anhydrous, degassed solvent (e.g., THF or DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask, add 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, the palladium catalyst, copper(I) iodide, and the ligand.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent, followed by the amine base and the terminal alkyne via syringe.

• Stir the reaction at room temperature or heat to 40-60 °C.

• Monitor the reaction's progress by TLC or LC-MS.

• Once complete, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of ammonium chloride (to remove copper salts) and brine.

• Dry the organic phase over Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Parameter	Recommended Condition	Rationale
Catalyst	PdCl₂(PPh₃)₂, CuI	The classic and reliable catalyst system for Sonogashira couplings.
Ligand	PPh₃	Stabilizes the palladium catalyst and facilitates the catalytic cycle.
Base	Et₃N, Diisopropylamine	Acts as both a base and a solvent in some cases.
Solvent	THF, DMF	Good solvents for dissolving the reactants and catalysts.
Temperature	Room Temperature to 60 °C	Often proceeds at mild temperatures, minimizing side reactions.

Conclusion and Future Outlook

The protocols and insights provided in this guide offer a robust foundation for the successful application of Suzuki-Miyaura, Mizoroki-Heck, and Sonogashira cross-coupling reactions to the highly functionalized and synthetically valuable building block, 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride. The electron-deficient nature of this substrate, imparted by the nitro and trifluoromethyl groups, renders the C-Br bond ripe for oxidative addition, a key step in these palladium-catalyzed transformations. While the presence of the hydroxyl group necessitates careful selection of the base to avoid unwanted side reactions, the provided protocols are designed to navigate these challenges.

For researchers and drug development professionals, the ability to predictably and efficiently elaborate the core of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride opens up new avenues for the synthesis of novel compounds with potentially enhanced biological activity and material properties. The continued development of more active and selective catalyst systems will undoubtedly further expand the synthetic utility of this and other similarly complex building blocks.

References

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796.
• Fan, T., Meng, W.-D., & Zhang, X. (2017). Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides. Beilstein Journal of Organic Chemistry, 13, 2686–2691.

• ResearchGate. (2017, December). Scheme 1: Palladium-catalyzed Heck-type reaction of... [Image]. Retrieved from [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). Retrieved from [Link]

• Ali, S., et al. (2022). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Yang, C., Lee, H. M., & Nolan, S. P. (2001). Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System. Organic Letters, 3(10), 1511–1514.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Chen, J., et al. (2024).
• Synfacts. (2017). The Suzuki–Miyaura Coupling of Nitroarenes. Synfacts, 13(12), 1274.
• Urgaonkar, S., & Verkade, J. G. (2004). Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes. The Journal of Organic Chemistry, 69(26), 9135–9142.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). The Suzuki−Miyaura coupling between different aryl halides and various... [Image]. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Wang, Y., et al. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Molecules, 23(1), 164.

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• ResearchGate. (2025, August 7). ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. Retrieved from [Link]

• The Royal Swedish Academy of Sciences. (2010, October 6). Scientific Background on the Nobel Prize in Chemistry 2010: PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Retrieved from [Link]

• Zhang, X., et al. (2025). Palladium‐Catalyzed Suzuki–Miyaura Cross‐Coupling of Heteroaryl‐2‐Boronic Acids with Nitroaryl Halides. European Journal of Organic Chemistry.

• ResearchGate. (2025, October 18). Sonogashira Reaction of Bromofluoropyridinaldoxime Nuclei: Convergent Synthesis of Functionalized 2- and 3-Fluoropyridine Scaffolds. Retrieved from [Link]

• Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(22), 8873–8927.
• Molander, G. A., & Jean-Gérard, L. (2011). Cross-Coupling Reactions of Mesylated Phenol Derivatives with Potassium Alkoxymethyltrifluoroborates. The Journal of organic chemistry, 76(11), 4568–4574.
• Fors, B. P., & Buchwald, S. L. (2010). Triflate-Selective Suzuki Cross-Coupling of Chloro-Substituted Aryl Triflates. Organic letters, 12(20), 4504–4507.
• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127.
• Lee, C.-H., & Nolan, S. P. (2013). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by an Air-Stable, Monoligated Precatalyst [DTBNpP]Pd(crotyl)Cl. Organic letters, 15(24), 6306–6309.
• Zora, M., et al. (2020). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. The Journal of Organic Chemistry, 85(15), 9948–9957.
• Razafindrainibe, F., et al. (2018). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5‐ and 6‐Alkynyl‐3‐fluoro‐2‐pyridinamidoximes. Chemistry – A European Journal, 24(62), 16541–16545.
• Magano, J., & Dunetz, J. R. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(8), 2276–2313.

• Mirage News. (2026, February 18). Achieving Cross-coupling Reactions Of Fatty Amide Reduction Radicals Via Iridium-photorelay Catalysis And Other Strategies. Retrieved from [Link]

• Zare, A., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(52), 32953–32982.

Sources

• 1. Acetanilide CAS 103-84-4 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

Experimental setup for the synthesis of "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride"

Application Note: Strategic Synthesis of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

Part 1: Executive Summary & Retrosynthetic Strategy

Objective: To provide a robust, scalable, and scientifically grounded protocol for the synthesis of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS 1980074-97-2). This molecule is a highly functionalized aromatic intermediate, featuring a dense substitution pattern (tetrasubstituted benzene) often utilized in the development of androgen receptor modulators and advanced agrochemicals.[1]

Structural Analysis & Challenges: The target molecule features a benzotrifluoride core with three additional substituents:

• Trifluoromethyl (-CF₃) at C1: Strongly electron-withdrawing (meta-directing).[1]

• Bromo (-Br) at C3: Weakly deactivating but ortho/para-directing.[1]

• Nitro (-NO₂) at C4: Strongly electron-withdrawing.[1]

• Hydroxy (-OH) at C5: Strongly electron-donating (activating, ortho/para-directing).[1]

The Synthetic Challenge: The primary challenge is regioselectivity .[1] The synthesis requires placing the nitro group at the C4 position, which is sterically crowded between the bromine (C3) and the hydroxyl group (C5).[1] Standard nitration of the precursor (3-bromo-5-trifluoromethylphenol) is driven by the strong directing effect of the hydroxyl group.[1] However, the hydroxyl group activates positions C2 (para), C4 (ortho), and C6 (ortho).[1] The C4 position is the most sterically hindered, necessitating precise control of reaction conditions and a rigorous purification strategy to isolate the desired isomer from the likely C2/C6 byproducts.

Retrosynthetic Logic: The most atom-economical route is the direct electrophilic aromatic substitution (nitration) of the commercially available precursor 3-Bromo-5-(trifluoromethyl)phenol .[1]

• Disconnection: C4–N Bond Formation (Nitration).

• Starting Material: 3-Bromo-5-(trifluoromethyl)phenol (CAS 1025718-84-6).[1][2]

Part 2: Experimental Protocols

Protocol A: Regioselective Nitration of 3-Bromo-5-(trifluoromethyl)phenol

This protocol utilizes a controlled nitration system using Nitric Acid in Acetic Acid.[1] This method is preferred over mixed acid (

) for phenols to prevent oxidative degradation (tar formation) and to offer better thermal control over the isomer distribution.[1]

Reagents & Materials:

Reagent	CAS No.[1][2]	Eq.[1][3][4][5][6]	Role
3-Bromo-5-(trifluoromethyl)phenol	1025718-84-6	1.0	Substrate
Nitric Acid (70%, fuming)	7697-37-2	1.1	Electrophile Source
Glacial Acetic Acid	64-19-7	Solvent	Solvent/Moderator
Dichloromethane (DCM)	75-09-2	-	Extraction Solvent
Sodium Sulfate (Anhydrous)	7757-82-6	-	Drying Agent

Step-by-Step Methodology:

• Preparation of Substrate Solution:

  • In a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, internal thermometer, and dropping funnel, dissolve 3-Bromo-5-(trifluoromethyl)phenol (10.0 g, 41.5 mmol) in Glacial Acetic Acid (50 mL).

  • Cool the solution to 0–5°C using an ice/water bath. Crucial: Maintaining low temperature is vital to minimize dinitration and favor kinetic control.[1]

• Nitration:

  • Prepare a solution of Nitric Acid (70%) (2.9 g, ~2.1 mL, 45.6 mmol, 1.1 eq) in Glacial Acetic Acid (10 mL).

  • Add the nitrating mixture dropwise to the phenol solution over 30 minutes , ensuring the internal temperature does not exceed 10°C .

  • Mechanistic Note: The -OH group activates the ring.[1] The -CF3 and -Br groups deactivate it.[1] The net effect is a moderately reactive ring.[1] The incoming nitro group will be directed ortho/para to the -OH.[1]

• Reaction Monitoring:

  • Allow the mixture to stir at 0–5°C for 2 hours , then slowly warm to room temperature (20°C) over 1 hour.

  • Monitor by TLC (Eluent: 20% EtOAc in Hexanes) or HPLC.[1] Look for the consumption of the starting phenol (

    ) and the appearance of two/three product spots (Isomers).[1]

• Work-up:

  • Pour the reaction mixture carefully onto 200 g of crushed ice/water . Stir vigorously for 15 minutes to precipitate the crude product.

  • Extract the aqueous mixture with Dichloromethane (3 x 100 mL) .

  • Combine organic layers and wash sequentially with:

    • Water (2 x 100 mL)

    • Brine (1 x 100 mL)

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure to yield a yellow/orange oil or solid (Crude Mixture).

• Purification (The Critical Step):

  • The crude material contains the target (C4-nitro), the para-isomer (C2-nitro), and potentially the C6-isomer.[1]

  • Flash Column Chromatography:

    • Stationary Phase: Silica Gel (230-400 mesh).[1]

    • Gradient: 0%

      15% Ethyl Acetate in Hexanes.[1]

  • Separation Logic: The intramolecular hydrogen bonding in the ortho-nitro isomers (C4 and C6) typically makes them less polar (higher

    ) than the para-nitro isomer (C2).[1]

  • Isolate the fraction corresponding to 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride .[1]

  • Yield Expectation: 30–45% (isolated yield of the specific isomer).[1]

Part 3: Data Analysis & Validation

Self-Validating Analytical System: To ensure the isolated product is the correct C4-nitro isomer and not the C2 or C6 isomer, analyze the

-NMR coupling patterns.

Isomer Structure	Proton Positions	Expected -NMR Pattern
Target (4-Nitro)	H at C2, H at C6	Two Singlets (or Doublets with ). The protons are meta to each other and chemically non-equivalent due to the asymmetric environment (Br vs OH).[1]
Isomer (2-Nitro)	H at C4, H at C6	Two Doublets ( ). Protons are meta to each other.[1] H4 is flanked by Br and OH.[1][7]
Isomer (6-Nitro)	H at C2, H at C4	Two Doublets ( ). Protons are meta to each other.[1]

Differentiation Key: The chemical shift environment is the primary indicator.[1] In the target (4-nitro), both protons (H2 and H6) are ortho to the

group.[1] In the 2-nitro isomer, H4 is para to .[1] Protons ortho to typically appear further downfield.[1]

Quantitative Data Summary:

Parameter	Specification
Molecular Formula
Molecular Weight	314.00 g/mol
Appearance	Yellow crystalline solid
Expected Yield	30-45% (after chromatography)
NMR (400 MHz, )	7.45 (s, 1H), 7.60 (s, 1H), 10.5 (bs, 1H, -OH)

Part 4: Visualization (Workflow Diagram)

The following diagram illustrates the synthetic logic and separation workflow, encoded in Graphviz (DOT).

Caption: Flowchart detailing the nitration and purification pathway for CAS 1980074-97-2.

Part 5: Safety & Handling

• Nitric Acid: Fuming nitric acid is a potent oxidizer and corrosive.[1] Use glass syringes and work in a fume hood. Incompatible with organic solvents like acetone (risk of explosion); use Acetic Acid or DCM.[1]

• Benzotrifluoride Derivatives: Generally irritants.[1] Avoid inhalation.

• Waste Disposal: The aqueous waste from the quench contains acid and nitro-phenolic residues.[1] Neutralize with Sodium Bicarbonate before disposal into designated organic/aqueous waste streams.[1]

References

• Google Patents. (2014).[1] Process for the synthesis of organic compounds (EP2266961B1). Retrieved February 20, 2026, from [1]

Sources

• 1. 1-Bromo-3-nitro-5-(trifluoromethyl)benzene | C7H3BrF3NO2 | CID 7015411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-5-(trifluoromethyl)phenol [oakwoodchemical.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US3251889A - Preparation of 3-trifluoromethyl-4-nitrophenol - Google Patents [patents.google.com]
• 6. 3-BROMO-5-NITROBENZOTRIFLUORIDE synthesis - chemicalbook [chemicalbook.com]
• 7. PubChemLite - 3-bromo-5-(trifluoromethyl)phenol (C7H4BrF3O) [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

Avoiding di-nitration in the synthesis of "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride"

The following technical guide is designed for researchers and process chemists addressing the specific challenge of nitrating 3-Bromo-5-hydroxybenzotrifluoride to yield 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride .

Topic: Avoiding Di-nitration in the Synthesis of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride Ticket ID: CHEM-SUP-NITRO-04 Status: Open for Resolution

Executive Summary: The Kinetic vs. Thermodynamic Trap

You are attempting to nitrate a "push-pull" aromatic system. The trifluoromethyl group (-CF₃) at C1 strongly deactivates the ring (meta-director), while the hydroxyl group (-OH) at C5 strongly activates it (ortho/para-director).

The target molecule requires placing the nitro group at C4 (ortho to the hydroxyl, sandwiched between the -OH and -Br).

• The Problem: The activating power of the phenol (-OH) often overwhelms the deactivating effect of the -CF₃. Once the reaction starts, the activation barrier for the second nitration (di-nitration) is dangerously close to the first, especially if local exotherms occur.

• The Regio-Challenge: The C4 position is sterically crowded (between -Br and -OH). The reaction kinetically prefers the C2 position (para to -OH) or C6 (ortho to -OH, less crowded than C4).

This guide focuses on suppressing the di-nitro impurity while maximizing the C4-regioisomer .

Troubleshooting Q&A: Diagnostics & Solutions

Q1: I am consistently seeing ~15-20% di-nitro impurity by HPLC. Lowering the equivalents of HNO₃ to 0.9 reduces yield but doesn't eliminate the impurity. Why?

A: This is a classic "mixing-controlled" issue. Even with a stoichiometric deficit, if your addition rate is faster than the mixing rate, you create local zones of high [HNO₃] concentration. In these "hot spots," the mono-nitro product (which is still a phenol and thus reactive) competes with the starting material for the available nitric acid.

• Immediate Fix: Switch from "dropping funnel" addition to sub-surface addition using a syringe pump to ensure immediate dispersion.

• Process Change: Increase the dilution of your substrate. If you are running at 0.5 M, drop to 0.1 M. The rate of di-nitration is second-order with respect to the aromatic concentration in some mechanisms.

Q2: The reaction turns black/tarry. Is this di-nitration or oxidation?

A: This is likely oxidative decomposition (quinones/polymerization). Phenols are prone to oxidation by nitric acid, especially when electron-deficient rings force you to use higher temperatures or stronger acids to overcome the -CF₃ deactivation.

• Solution: Add Urea or Sulfamic Acid (0.1 eq) to the reaction mixture before adding nitric acid. These scavenge nitrous acid (

  ), which catalyzes the oxidative decomposition of phenols.

Q3: I cannot separate the di-nitro impurity from the mono-nitro target via column chromatography.

A: The

difference is your best tool here. The di-nitro species is significantly more acidic than the mono-nitro species due to the extra electron-withdrawing group.

• Purification Protocol:

  • Dissolve the crude mixture in EtOAc.

  • Wash with a pH 6.0 phosphate buffer . The di-nitro impurity (lower

    ) will likely deprotonate and move to the aqueous layer, while the mono-nitro target (higher ) remains in the organic layer.

  • If that fails, perform a careful recrystallization from non-polar solvents (Hexanes/DCM). Di-nitro compounds often have vastly different crystal packing lattices.

Experimental Protocols

Method A: The "In-Situ" Nitrous Acid Method (Mildest)

Recommended for high regioselectivity and minimal oxidation.

Principle: Instead of using strong nitric acid, use sodium nitrite in sulfuric acid. This generates the nitrosonium ion (

), which attacks the phenol to form a nitroso-phenol, which is then oxidized in situ to the nitro-phenol. This method is much gentler and avoids di-nitration.

Protocol:

• Dissolution: Dissolve 3-Bromo-5-hydroxybenzotrifluoride (1.0 eq) in Acetic Acid (10 volumes).

• Cooling: Cool the solution to 0–5 °C.

• Reagent Prep: Dissolve

  (1.1 eq) in water (minimal volume).

• Addition: Add the nitrite solution dropwise over 30 minutes. The solution will turn dark red (nitroso intermediate).

• Oxidation: After 1 hour, add mild oxidant (e.g., dilute

  or ) to convert the -NO to -NO₂.

• Quench: Pour into ice water. The product should precipitate.

Method B: The Two-Phase Controlled Nitration (Scalable)

Recommended if Method A fails to install the nitro group due to steric hindrance at C4.

Principle: By keeping the nitrating agent in the aqueous phase and the substrate in the organic phase (DCM), reaction only occurs at the interface. This limits the exposure of the mono-nitro product to excess acid.

Protocol:

• Setup: Charge 3-Bromo-5-hydroxybenzotrifluoride (10 mmol) and DCM (50 mL) into a flask. Add Sulfamic Acid (10 mg) as a scavenger.

• Acid Phase: In a separate beaker, mix

  (65%, 1.05 eq) with (catalytic amount) and water to adjust strength.

• Reaction: Cool the organic phase to -10 °C. Add the acid phase dropwise with vigorous stirring (1000 rpm is critical).

• Monitoring: Monitor by HPLC every 15 minutes. Stop exactly when SM < 5%.

• Workup: Separate layers immediately. Wash organic layer with Bicarbonate.[1]

Data Summary: Regioselectivity & Yields

Parameter	Standard Mixed Acid	Two-Phase (Method B)	Nitrosation (Method A)
Reagents
Temperature	0 °C	-10 °C	0 °C
Mono-Nitro Yield	45-55%	65-75%	70-80%
Di-Nitro Impurity	15-25%	5-8%	< 2%
Oxidation (Tars)	High	Low	Minimal
Regio-Control	Poor (Mix of C2/C4/C6)	Moderate	High (Steric control)

Visualizing the Reaction Pathway

The following diagram illustrates the competitive pathways. Note how the "Activated Complex" leads to the desired product, but the continued presence of

leads to the "Runaway" di-nitration.

Caption: Reaction pathway showing the divergence between the desired mono-nitration and the competitive di-nitration/oxidation side reactions.

References

• Olah, G. A., & Malhotra, R. (1989). Nitration: Methods and Mechanisms. VCH Publishers.

• Behbahani, F. K., & Sobhani, S. (2009).

  ." DergiPark. Available at: [Link]

• Jelen, J., & Tavčar, G. (2023).[2] "Deoxyfluorination of Electron-Deficient Phenols." Organic Letters. (Provides context on handling 3-bromo-5-trifluoromethylphenol derivatives). Available at: [Link]

Sources

• 1. EP2266961B1 - Process for the synthesis of organic compounds - Google Patents [patents.google.com]
• 2. Deoxyfluorination of Electron-Deficient Phenols [organic-chemistry.org]

"3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" reaction workup procedure

This technical guide provides in-depth troubleshooting and procedural support for the reaction workup of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride. It is designed for researchers and chemists familiar with standard laboratory practices.

Critical Safety Precautions: Handling Nitroaromatic Compounds

Before beginning any workup procedure, it is imperative to understand the risks associated with aromatic nitro compounds.

• Toxicity and Absorption: Aromatic nitro compounds can be toxic and are often readily absorbed through the skin.[1][2] Chronic exposure may lead to health issues, including liver damage and anemia.[2] Always wear appropriate personal protective equipment (PPE), including impermeable gloves (e.g., neoprene), a lab coat, and safety goggles.[3][4]

• Inhalation: While many nitroaromatics have low vapor pressure, dust or aerosols can be hazardous if inhaled.[1] All procedures should be conducted in a well-ventilated chemical fume hood.[3]

• Explosion Risk: Although this specific compound is not a high-energy material like TNT, nitroaromatic compounds as a class can be flammable or explosive, particularly in the presence of strong oxidizing materials or at elevated temperatures.[1][2]

• Waste Disposal: Acidic and organic waste streams must be segregated and disposed of according to institutional and local regulations. Contaminated materials should be handled as hazardous waste.[2][3]

Standard Workup & Purification Protocol

This protocol outlines a generalized procedure for isolating and purifying 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride from a typical electrophilic nitration reaction mixture (e.g., HNO₃/H₂SO₄).

Visual Workflow

Caption: General workflow for the workup and purification of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride.

Step-by-Step Methodology

• Quenching the Reaction:

  • Slowly pour the completed reaction mixture into a beaker containing a stirred slurry of crushed ice and water (5-10 times the reaction volume).[5] This step is critical to rapidly cool the exothermic mixture, preventing over-nitration, and to dilute the acid, which often causes the crude product to precipitate.[5]

• Isolation of Crude Product:

  • If a solid precipitates: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid generously with cold deionized water until the filtrate is neutral (check with pH paper).

  • If the product oils out or remains in solution: Transfer the quenched mixture to a separatory funnel. Perform a liquid-liquid extraction with a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).[5] Extract the aqueous phase 2-3 times to ensure complete recovery. Combine the organic layers.

• Neutralization Wash:

  • Transfer the combined organic extracts (or a solution of the filtered crude solid) to a separatory funnel.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[5] Causality: This step neutralizes and removes residual strong acids (H₂SO₄, HNO₃). A weak base like bicarbonate is used to avoid deprotonating the acidic phenolic hydroxyl group of the product, which would cause it to partition into the aqueous layer as its salt.[5][6] Vent the separatory funnel frequently to release CO₂ gas produced during neutralization.

• Aqueous and Brine Wash:

  • Wash the organic layer with deionized water to remove any remaining bicarbonate solution and inorganic salts.

  • Perform a final wash with saturated aqueous sodium chloride (brine). Causality: The brine wash helps to remove bulk water from the organic layer by osmotic pressure, facilitating the subsequent drying step.[5]

• Drying and Solvent Removal:

  • Dry the organic layer over an anhydrous drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude solid product.

• Final Purification (Recrystallization):

  • Purify the crude solid by recrystallization.[7] The choice of solvent is critical and may require screening. A common technique is to use a binary solvent system, such as ethanol/water or ethyl acetate/hexanes.

  • Dissolve the crude product in the minimum amount of hot solvent, then slowly add the anti-solvent until the solution becomes faintly cloudy. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

  • Collect the pure crystals by vacuum filtration and wash with a small amount of cold anti-solvent. Dry the crystals under vacuum.[7]

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the workup procedure.

Problem / Question	Probable Cause & Scientific Explanation	Recommended Solution
Q1: No precipitate forms after quenching the reaction in ice-water.	The product is likely an oil at low temperatures or has some solubility in the acidic aqueous mixture. The electron-withdrawing groups (-NO₂, -CF₃, -Br) increase the molecule's lipophilicity but the hydroxyl group imparts some water solubility.	Proceed with a liquid-liquid extraction.[5] Transfer the entire quenched mixture to a separatory funnel and extract multiple times with a water-immiscible organic solvent like ethyl acetate or DCM. Combine the organic layers and continue with the washing steps.
Q2: A persistent emulsion formed during the extraction or washing steps.	Emulsions are common when the densities of the organic and aqueous phases are similar or when acidic byproducts act as surfactants.	To break the emulsion, add a small amount of brine (saturated NaCl solution) to the separatory funnel and swirl gently. This increases the ionic strength and density of the aqueous phase. Alternatively, allow the funnel to stand undisturbed for 20-30 minutes or pass the mixture through a pad of Celite or glass wool.
Q3: The product seems to have dissolved in the sodium bicarbonate wash.	The phenolic proton on your product is more acidic than a simple phenol due to the strong electron-withdrawing effects of the nitro, bromo, and trifluoromethyl groups. It is possible that it was acidic enough to be deprotonated by the bicarbonate, forming the water-soluble sodium salt.	Do not discard the aqueous bicarbonate layer. Carefully acidify this layer with cold, dilute HCl (e.g., 1M or 2M) until the pH is acidic (pH ~2-3). If the product was deprotonated, it will re-protonate and precipitate. Collect the precipitate by filtration or extract it into a fresh portion of organic solvent.
Q4: The final product is a dark, oily tar instead of a crystalline solid.	This indicates the presence of significant impurities, possibly from over-nitration (dinitrated products), oxidation, or polymerization of phenolic species.[8][9] The reaction may have been run at too high a temperature or for too long.	Do not attempt direct recrystallization. First, try to purify the crude oil using flash column chromatography on silica gel.[10] Use a solvent system like hexanes/ethyl acetate, starting with a low polarity and gradually increasing it. Combine the pure fractions and then attempt recrystallization.
Q5: Why is a brine wash necessary before drying?	The brine wash is a pre-drying step. Organic solvents have a small but non-zero solubility in water, and vice-versa. The high salt concentration in brine reduces the solubility of the organic solvent in the aqueous layer and helps pull dissolved water out of the organic layer, reducing the burden on the solid drying agent (like Na₂SO₄).	Always perform a brine wash after the final water wash and before adding the solid drying agent. This leads to more efficient drying and can prevent the product from "oiling out" if water is still present when the solvent is removed.
Q6: How do I choose a good recrystallization solvent?	A good recrystallization solvent should dissolve the compound poorly at room temperature but well when hot.[7] The impurities should either be insoluble in the hot solvent or remain soluble when the solution is cooled.	Start by testing the solubility of a small amount of your crude product in various common lab solvents (e.g., ethanol, methanol, isopropanol, ethyl acetate, toluene, hexanes) at room and elevated temperatures. Consider binary systems (e.g., ethanol/water) where the product is soluble in one solvent and insoluble in the other.[11]

References

• Nitrocompounds, Aromatic - ILO Encyclopaedia of Occupational Health and Safety. (2011). International Labour Organization. [Link]

• How to extract phenol from an organic layer - Quora. (2019). Quora. [Link]

• Why are Phenols so Challenging to Extract from Water? - Biotage. (2023). Biotage. [Link]

• Nitration of phenol to 2-nitrophenol and 4-nitrophenol. (2006). NOP. [Link]

• Nitrobenzene - Novachem. (2023). Novachem. [Link]

• Mono-Nitration of Phenol [Tarr Elimination Method] - Sciencemadness Discussion Board. (2022). Sciencemadness. [Link]

• Acid Phenol Chloroform Extraction of DNA, RNA and protein: 3 in 1 - Bitesize Bio. (2024). Bitesize Bio. [Link]

• Process for extraction of phenol from aqueous mixtures - Google Patents. (1957).

• Methods for Extraction and Determination of Phenolic Acids in Medicinal Plants: A Review. (2011). ResearchGate. [Link]

• Safety Data Sheet: Nitrobenzene - Carl ROTH. (2023). Carl ROTH. [Link]

• Some trisubstituted benzotrifluorides - CORE. (1951). CORE. [Link]

• Nitrobenzene - Incident management - GOV.UK. (2024). GOV.UK. [Link]

• Nitration Of Phenols Under Mild And Heterogeneous Conditions - PMC - NIH. (2006). National Institutes of Health. [Link]

• Nitration of Phenols Using Cu NO3 2 Gree | PDF - Scribd. (2015). Scribd. [Link]

• Process for the synthesis of organic compounds - Google Patents. (2010).
• Process for the synthesis of organic compounds - European Patent Office. (2012).

• Recrystallization - Chemistry LibreTexts. (2023). Chemistry LibreTexts. [Link]

• Nitric Acid - Environmental Health and Safety. (2021). Dartmouth College. [Link]

• Method for purifying a bromine compound - Google Patents. (2000).

• Competition of Aromatic Bromination and Nitration in Concentrated Sulfuric Acid. (2014). ResearchGate. [Link]

• Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns - Loughborough University Research Repository. (2009). Loughborough University. [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC - NIH. (2007). National Institutes of Health. [Link]

• Dinitration of nitrobenzotrifluoride - Google Patents. (1976).
• 3-bromobenzotrifluoride and preparation method thereof - Google Patents. (2016).

• Nonclassical Recrystallization - KOPS. (2018). University of Konstanz. [Link]

• Purification of liquid bromine contaminated with organic impurities - Google Patents. (1964).

• Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX - PMC. (2023). National Institutes of Health. [Link]

Sources

• 1. iloencyclopaedia.org [iloencyclopaedia.org]
• 2. dl.novachem.com.au [dl.novachem.com.au]
• 3. carlroth.com [carlroth.com]
• 4. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 5. benchchem.com [benchchem.com]
• 6. quora.com [quora.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. Sciencemadness Discussion Board - Mono-Nitration of Phenol [Tarr Elimination Method] - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. repository.lboro.ac.uk [repository.lboro.ac.uk]
• 11. Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Column Chromatography Purification of Halogenated Nitrophenols

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support and troubleshooting for the column chromatography purification of halogenated nitrophenols. The content is structured in a flexible question-and-answer format to directly address common challenges encountered in the laboratory.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for purifying halogenated nitrophenols, and why?

A1: The most prevalent stationary phase for the column chromatography of halogenated nitrophenols is silica gel (SiO₂).[1][2] This is due to the polar nature of both the silica gel and the nitrophenol compounds.[3][4] The hydroxyl groups on the silica surface interact with the polar nitro (-NO₂) and hydroxyl (-OH) groups of the analytes through hydrogen bonding and dipole-dipole interactions, allowing for separation based on differences in polarity.[5] Alumina can also be used, but silica gel is generally the first choice due to its versatility and weakly acidic nature.[1][2][6]

Q2: How does the position of the halogen and nitro groups affect the elution order in normal-phase chromatography?

A2: The elution order is primarily dictated by the overall polarity of the isomers. A key factor is the potential for intramolecular hydrogen bonding. For instance, an ortho-nitrophenol can form an internal hydrogen bond between the adjacent hydroxyl and nitro groups.[3] This intramolecular interaction reduces the molecule's ability to interact with the polar stationary phase, making it effectively less polar and causing it to elute earlier than its para or meta counterparts, which rely on intermolecular hydrogen bonding.[3][7] Halogen substitution also influences polarity; however, the effect of intramolecular hydrogen bonding is often more dominant in determining the elution order of isomers.

Q3: What is the role of Thin-Layer Chromatography (TLC) in developing a column chromatography method for these compounds?

A3: TLC is an indispensable tool for method development in column chromatography.[1][7] It allows for the rapid and small-scale screening of various mobile phase compositions to determine the optimal solvent system for separation.[1] The retention factor (Rf) values obtained from TLC are directly correlated to the elution behavior on a column.[7] A well-separated spot on a TLC plate with an Rf value in the range of 0.2-0.4 for the target compound generally translates to a successful column separation.[8] This preliminary analysis saves significant time and resources by predicting the outcome of the large-scale column purification.[1]

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the purification process.

Problem 1: Poor Separation Between Isomers

Q: My halogenated nitrophenol isomers are co-eluting or showing very poor resolution on the column. What should I do?

A: This is a common challenge stemming from insufficient difference in the interaction of the isomers with the stationary phase. Here’s a systematic approach to troubleshoot this issue:

• Optimize the Mobile Phase: The polarity of your eluent system is the most critical parameter.

  • Decrease Polarity: If your compounds are eluting too quickly (high Rf on TLC), reduce the concentration of the polar solvent in your mobile phase. For example, if you are using a 20% ethyl acetate in hexane mixture, try decreasing it to 10% or 15%. This will increase the retention time and allow for better separation.[9]

  • Fine-Tune with a Ternary Mixture: Sometimes, a two-solvent system doesn't provide enough selectivity. Consider adding a third solvent with an intermediate polarity. For instance, a small amount of dichloromethane or toluene in a hexane/ethyl acetate system can modulate the selectivity and improve resolution.[10]

  • Isocratic vs. Gradient Elution: If there is a significant difference in the polarity of your isomers, a gradient elution might be necessary. Start with a less polar solvent system to elute the less polar isomer, and then gradually increase the polarity to elute the more strongly retained isomer.[11]

• Check Column Packing: A poorly packed column can lead to channeling and band broadening, which severely impacts resolution.[2][12] Ensure your column is packed uniformly without any air bubbles or cracks.

• Sample Loading: Overloading the column is a frequent cause of poor separation.[5][13] The amount of crude sample should typically be 1-5% of the weight of the stationary phase. If you are overloading, you will see broad, overlapping bands.

Problem 2: Peak Tailing

Q: The peaks for my purified fractions are showing significant tailing in the chromatogram. What causes this and how can I fix it?

A: Peak tailing is characterized by an asymmetrical peak with a drawn-out trailing edge and is often indicative of undesirable secondary interactions between your compound and the stationary phase.[5][14]

• Acidic Nature of Phenols: The acidic proton of the phenolic hydroxyl group can interact strongly with the basic silanol groups on the silica surface, leading to tailing.[5][14]

  • Solution: Adding a small amount of a weak acid, such as acetic acid or formic acid (e.g., 0.1-1%), to the mobile phase can help to suppress the ionization of the phenol and reduce these strong interactions, resulting in more symmetrical peaks.[15]

• Column Degradation: Over time, the silica gel can become contaminated or the packed bed can degrade, creating active sites that cause tailing.[5]

  • Solution: If you suspect column degradation, you may need to repack the column with fresh silica gel.

• Solvent Mismatch: If the sample is dissolved in a solvent that is significantly more polar than the mobile phase, it can cause band broadening and tailing.[5]

  • Solution: Whenever possible, dissolve your sample in the mobile phase itself or in a solvent with a similar or lower polarity.

Problem 3: Compound Stuck on the Column

Q: My halogenated nitrophenol seems to be irreversibly adsorbed onto the silica gel and won't elute, even with a highly polar mobile phase. What is happening?

A: This issue can be due to several factors:

• Compound Decomposition: Some highly reactive compounds can decompose on the acidic surface of silica gel.[8]

  • Solution: Before running a column, it's wise to perform a stability test by spotting your compound on a TLC plate, letting it sit for a few hours, and then eluting it to see if any degradation has occurred.[8] If your compound is acid-sensitive, consider using a more neutral stationary phase like deactivated silica gel or alumina.[8][10]

• Insufficient Mobile Phase Polarity: While you may have tried a "highly polar" solvent, it might still be insufficient.

  • Solution: For very polar compounds, solvent systems containing methanol are often required. A common progression is from ethyl acetate/hexane to dichloromethane/methanol mixtures.[10]

• Precipitation on the Column: If your sample has low solubility in the mobile phase, it may precipitate at the top of the column.

  • Solution: Ensure your crude sample is fully dissolved before loading and that it remains soluble in the chosen eluent system.

Section 3: Experimental Protocols & Workflows

Protocol 1: Developing a Solvent System using TLC

Objective: To identify an optimal mobile phase for the separation of halogenated nitrophenol isomers.

Methodology:

• Prepare several developing chambers with different solvent systems of varying polarities (e.g., 5%, 10%, 20%, 40% ethyl acetate in hexane).

• Dissolve a small amount of your crude sample in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary tube, spot the dissolved sample onto the baseline of a silica gel TLC plate.

• Place the TLC plate in a developing chamber, ensuring the solvent level is below the baseline.

• Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Remove the plate, mark the solvent front, and let it dry.

• Visualize the spots under a UV lamp or by using an appropriate stain.

• Calculate the Rf value for each spot. The ideal solvent system will show good separation between the spots, with the target compound having an Rf between 0.2 and 0.4.

Workflow for Column Chromatography Purification

Below is a Graphviz diagram illustrating the general workflow for the purification process.

Caption: General workflow for column chromatography purification.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common issues.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromtech.com [chromtech.com]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. epa.gov [epa.gov]
• 7. ukessays.com [ukessays.com]
• 8. Chromatography [chem.rochester.edu]
• 9. web.uvic.ca [web.uvic.ca]
• 10. reddit.com [reddit.com]
• 11. column-chromatography.com [column-chromatography.com]
• 12. Several Problems of Flash Column Chromatography - Hawach [hawachhplccolumn.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 2-Bromo-6-Nitro-4-(Trifluoromethyl)phenol

Document ID: TSC-RNFP-24-01 Revision: 1.0 Last Updated: February 20, 2026

Introduction

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of 2-bromo-6-nitro-4-(trifluoromethyl)phenol via recrystallization. Due to the specific nature of this compound, this guide synthesizes direct data with established principles for structurally similar halogenated nitrophenols to provide a robust and reliable methodology. The following sections offer a detailed protocol, extensive troubleshooting advice in a question-and-answer format, and foundational knowledge to empower users to overcome common challenges and achieve high-purity crystalline material.

Section 1: Foundational Knowledge & FAQs

This section addresses fundamental questions regarding the material properties and the principles of recrystallization that inform the experimental protocol.

Q1: What is the underlying principle of recrystallization?

Recrystallization is a purification technique for solid compounds based on differential solubility.[1][2][3] The core principle is to dissolve an impure solid in a hot solvent and then allow the solution to cool slowly.[2][3][4] As the temperature decreases, the solubility of the desired compound also decreases, leading to the formation of a crystalline lattice.[4][5] Ideally, the impurities remain dissolved in the cold solvent (the "mother liquor") and are separated when the pure crystals are collected by filtration.[2][3] The slow growth of the crystal lattice is crucial as it selectively incorporates molecules of the same type, excluding impurities.[6]

Q2: What are the key physicochemical properties of 2-bromo-6-nitro-4-(trifluoromethyl)phenol?

While extensive data for this specific molecule is not widely published, we can infer its properties from its structure and data on analogous compounds. The presence of nitro (-NO₂), hydroxyl (-OH), and bromo (-Br) groups, along with the trifluoromethyl (-CF₃) group, makes the molecule polar and capable of hydrogen bonding.

Inferred Properties of 2-bromo-6-nitro-4-(trifluoromethyl)phenol:

Property	Value / Observation	Justification & Source
Molecular Formula	C₇H₃BrF₃NO₃	(Calculated)
Molecular Weight	286.00 g/mol	[7]
Physical Form	Expected to be a solid at room temperature.	Similar substituted nitrophenols are solids.[8]
Polarity	Polar	The molecule contains multiple polar functional groups (-OH, -NO₂, -CF₃, -Br).[1]
Solubility	Expected to be soluble in polar organic solvents and less soluble in nonpolar solvents.	The principle of "like dissolves like" suggests that polar compounds dissolve best in polar solvents.[1]

Q3: How do I select the ideal recrystallization solvent?

The perfect solvent is one in which your target compound is highly soluble at high temperatures but poorly soluble at low (room or ice-bath) temperatures.[2][9] Impurities, on the other hand, should either be completely insoluble at all temperatures (allowing for hot filtration) or completely soluble even at low temperatures (remaining in the mother liquor).[2]

Solvent Selection Workflow:

• Start with Small-Scale Tests: Use a small amount of your crude material (10-20 mg) in a test tube.

• Add Solvent Dropwise: Add a potential solvent (e.g., ethanol) drop-by-drop at room temperature. If the compound dissolves easily, the solvent is too good and will result in poor recovery.[10]

• Heat the Mixture: If the compound is insoluble at room temperature, heat the mixture to the solvent's boiling point. Add the minimum amount of hot solvent needed to fully dissolve the solid.[6][11]

• Cool Slowly: Allow the solution to cool to room temperature, then place it in an ice bath. Abundant crystal formation indicates a good solvent.

• Evaluate Potential Solvents: Based on the structure of 2-bromo-6-nitro-4-(trifluoromethyl)phenol, good starting points for solvent screening include alcohols (methanol, ethanol, isopropanol), ketones (acetone), and potentially mixed solvent systems like ethanol/water or dichloromethane/hexane.[12]

Section 2: Standard Recrystallization Protocol

This protocol is a recommended starting point. Optimization may be required based on the specific impurity profile of your crude material.

Experimental Workflow Diagram

Caption: Decision tree for troubleshooting common recrystallization issues.

Q&A Troubleshooting

Q: My compound isn't crystallizing, even after cooling in an ice bath. What should I do?

A: This is a common issue, often caused by either using too much solvent or the solution becoming super-saturated. [13]Try the following steps in order:

• Induce Crystallization: Gently scratch the inside of the flask at the surface of the liquid with a glass stirring rod. [13][14]The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seed the Solution: If you have a small amount of the crude solid, add a tiny "seed crystal" to the solution. [13][14]This provides a template for further crystal formation.

• Reduce Solvent Volume: If the above steps fail, you likely used too much solvent. [13]Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of your compound. Allow it to cool again.

• Re-evaluate Your Solvent: It's possible the compound is simply too soluble in the chosen solvent, even when cold. You may need to select a different solvent or use a mixed-solvent system. Q: My compound separated as an oil, not as crystals. What went wrong?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or if the concentration of the solute is too high. [13]This is more common with impure compounds.

• Solution: Re-heat the solution until the oil completely redissolves. Add a small amount of additional hot solvent to lower the saturation point, and then allow the solution to cool much more slowly. [13]Insulating the flask can help achieve a slower cooling rate. If the problem persists, a different solvent system is likely required.

Q: My final yield of pure crystals is very low. How can I improve it?

A: A low yield is typically due to one of three reasons:

• Using too much solvent: This is the most frequent cause, as a significant amount of your product will remain dissolved in the mother liquor. [11][14]Always use the absolute minimum amount of boiling solvent required for dissolution.

• Premature crystallization: If the solution cools too quickly during a hot filtration step, you can lose product in the filter paper. Ensure your receiving flask and funnel are pre-heated.

• Washing with warm solvent: Washing the final crystals with solvent that is not ice-cold will dissolve part of your purified product. [11] Q: The final crystals are still colored or appear impure. What is the next step?

A: This indicates that the initial recrystallization did not effectively remove all impurities.

• For colored impurities: If you did not use activated charcoal in the first attempt, repeat the recrystallization and include the charcoal step to adsorb the colored compounds. [15]* For other impurities: The cooling process may have been too rapid, trapping impurities in the crystal lattice. [14]A second recrystallization, with a focus on very slow cooling, is recommended. If purity does not improve, the impurity may have very similar solubility properties to your product, and an alternative purification method like column chromatography may be necessary. [13]

Section 4: Safety Precautions

2-bromo-6-nitro-4-(trifluoromethyl)phenol and its structural analogs are hazardous chemicals. Always consult the Safety Data Sheet (SDS) for the specific reagent you are using.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound and all organic solvents in a well-ventilated fume hood.

• Hazard Statements: Similar compounds are classified as harmful if swallowed, and cause skin and eye irritation. [8][16]Avoid inhalation of dust or vapors.

• Flammability: Use caution when heating flammable organic solvents. A steam bath or heating mantle is preferred over an open flame.

References

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• University of Florida. (2015, April 28). Crystal Growing Tips. The Center for Xray Crystallography. Retrieved from [Link]

• LibreTexts. (2021, March 5). 2.1: Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Recrystallization. Retrieved from [Link]

• Wilde, C. (n.d.). Recrystallization - Single Solvent. UCSD. Retrieved from [Link]

• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry. YouTube. Retrieved from [Link]

• MIT OpenCourseWare. (2010, February 4). Recrystallization. YouTube. Retrieved from [Link]

• MilliporeSigma. (n.d.). 2-Bromo-6-(trifluoromethyl)phenol. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Phenols. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• National Institutes of Health. (n.d.). 2-bromo-6-nitro-4-[(trifluoromethyl)thio]phenol. PubChem. Retrieved from [Link]

• National Institutes of Health. (n.d.). 2-Bromo-4-chloro-6-nitrophenol. PubChem. Retrieved from [Link]

• National Institutes of Health. (n.d.). 2-Bromo-6-nitrophenol. PubChem. Retrieved from [Link]

• ChemWhat. (n.d.). 2-bromo-6-(trifluoromethyl)phenol. Retrieved from [Link]

• Google Patents. (n.d.). Purification of alkylated phenols by melt crystallization.

• EBSCO. (n.d.). Recrystallization (chemistry). Research Starters. Retrieved from [Link]

• YouTube. (2013, September 9). Recrystallization. Retrieved from [Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. Recrystallization [sites.pitt.edu]
• 3. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 6. Home Page [chem.ualberta.ca]
• 7. Phenol, 2-bromo-6-nitro-4-(trifluoromethyl)- | CymitQuimica [cymitquimica.com]
• 8. 2-Bromo-6-nitro-4-(trifluoromethoxy)phenol | 1820740-59-7 [sigmaaldrich.com]
• 9. mt.com [mt.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. youtube.com [youtube.com]
• 16. 2-Bromo-6-(trifluoromethyl)phenol | 2844-05-5 [sigmaaldrich.com]

Stability of "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" under acidic conditions

This is a technical support guide designed for the Application Scientist or Process Chemist working with 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS: 1980074-97-2).

Topic: Stability & Handling Under Acidic Conditions Document ID: TS-BNBT-042 | Version: 2.1

Executive Summary & Triage

Status: Chemically Stable in Standard Acidic Media. Common Misdiagnosis: Users frequently mistake protonation-induced precipitation or HPLC retention time shifts for chemical degradation.

This molecule features a highly electron-deficient phenol core. The combination of Nitro (

) and Trifluoromethyl ( ) groups significantly lowers the pKa of the hydroxyl group, altering its behavior compared to standard phenols.

Quick Diagnostic: Is it Degradation or Physics?

Observation	Likely Cause	Action
Precipitate forms upon adding acid (HCl/H₂SO₄).	Solubility Shift. The neutral phenol is insoluble in water; the phenolate (salt) was soluble.	Filter the solid; this is likely your pure product.
HPLC Peak "Disappears" or shifts significantly.	Ionization Shift. The molecule's pKa is low (~5-6). Mobile phase pH is critical.	Check Mobile Phase pH. Ensure pH < 3.0 to keep it neutral.
New impurity peaks (>5%) appear after 24h.	Photodegradation. Trifluoromethyl phenols are UV-sensitive.[1]	Repeat experiment in amber glassware/darkness.
Loss of Fluorine signal (¹⁹F NMR).	Hydrolysis (Rare). Requires superacid or extreme heat (>100°C).	Unlikely in standard workup. Check for volatile loss.

Deep Dive: Chemical Stability Profile

The Acidic Environment

Contrary to intuition, 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is highly resistant to electrophilic attack and hydrolysis in standard mineral acids (0.1M – 6M HCl, H₂SO₄, or TFA).

• The Trifluoromethyl Group (

  ): The C-F bond is among the strongest in organic chemistry (approx. 116 kcal/mol). Hydrolysis of to a carboxylic acid typically requires superacidic conditions (e.g., Oleum/Boric acid) or extreme alkaline heat [1]. It is stable in standard acidic workups.

• The Nitro Group (

  ): Deactivates the ring against oxidation. Stable in non-reducing acids.

• The Bromine (

  ): Stable against protodehalogenation in the absence of transition metal catalysts.

The "Chameleon" Effect (pKa & Solubility)

The core issue users encounter is the acidity of the phenol itself .

• Standard Phenol pKa: ~10.0[2]

• Target Molecule pKa: Estimated ~5.5 – 6.5 .

  • Mechanism:[3][4][5][6][7] The ortho-Nitro and meta-Trifluoromethyl groups are strong Electron Withdrawing Groups (EWG). They stabilize the phenoxide anion via resonance and induction, making the proton much easier to lose [2].[2]

The Trap: In a reaction mixture at pH 7-8, this molecule exists as a water-soluble salt (Phenolate). When you quench with acid (dropping pH to <2), you protonate the species. The neutral form is lipophilic and insoluble in water , causing immediate precipitation or "oiling out."

Visualizing the Stability Logic

The following diagram illustrates the decision pathway for troubleshooting stability issues.

Figure 1: Troubleshooting logic flow for suspected stability issues in acidic media.

Experimental Protocols

Protocol A: Acid Stability Stress Test (Forced Degradation)

Use this protocol to definitively prove chemical stability to Quality Assurance (QA) or regulatory bodies.

Reagents:

• 1N HCl

• Acetonitrile (ACN)

• Amber HPLC Vials (Critical)

Procedure:

• Preparation: Dissolve 10 mg of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride in 5 mL ACN.

• Acid Spike: Add 5 mL of 1N HCl. (Final conc: 1 mg/mL in 1:1 ACN:Aq Acid).

• Incubation:

  • Sample A: Store at Room Temp in Dark (Amber vial).

  • Sample B: Store at Room Temp in Light (Clear vial).

  • Sample C: Heat to 60°C in Dark (Thermal stress).

• Timepoints: Analyze at T=0, 4h, and 24h via HPLC.

Analysis Method (HPLC):

• Column: C18 (e.g., Agilent Zorbax SB-C18).

• Mobile Phase A: Water + 0.1% TFA (pH ~2.0). Crucial: Do not use neutral water.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 10% B to 90% B over 15 mins.

Expected Results:

• Sample A (Acid/Dark): >99% Recovery.

• Sample C (Acid/Heat): >98% Recovery (Stable).

• Sample B (Acid/Light): Possible degradation peaks (1-5%) due to radical debromination or trifluoromethyl photolysis [3].

Protocol B: Correct Isolation from Reaction Mixtures

If you are synthesizing this molecule and need to isolate it from a basic reaction mixture:

• Cool: Cool the reaction mixture to 0-5°C.

• Acidify: Slowly add 2M HCl or H₂SO₄.

• Monitor: Watch for heavy precipitation around pH 5-6.

• Endpoint: Continue adding acid until pH < 2. This ensures complete protonation of the phenol.

• Extraction: Extract with Ethyl Acetate (EtOAc). The neutral phenol will partition efficiently into the organic layer.

  • Note: If you extract at pH 7, the product will remain in the water layer.

Frequently Asked Questions (FAQs)

Q1: I see a split peak on my HPLC. Is the compound degrading? A: Likely not. If your mobile phase is unbuffered or near the pKa (pH ~6), the compound exists as both the neutral phenol and the phenolate anion, which elute at different times. Solution: Acidify your mobile phase A with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid to force the equilibrium entirely to the neutral form.

Q2: Can I use Nitric Acid (HNO₃) to clean glassware containing this compound? A: Proceed with caution. While the ring is deactivated by the

and groups, hot concentrated nitric acid is a powerful oxidizer. It is unlikely to nitrate the ring further (due to steric crowding and electronic deactivation), but it is not recommended. Use Aqua Regia only if necessary, but standard solvents (Acetone/MeOH) are preferred.

Q3: Is the Trifluoromethyl group susceptible to hydrolysis in HCl? A: No. Hydrolysis of

to usually requires "superacid" conditions (e.g., Fuming Sulfuric Acid + Boric Acid) or high-temperature alkaline hydrolysis [1]. It is stable in standard hydrochloric acid workups.

Q4: Why is my yield low after an acidic workup? A: Check the pH of your aqueous layer. Because of the electron-withdrawing groups, this phenol is more acidic than typical phenols.[8] If your aqueous layer is pH 4-5, a significant portion of your product is still ionized and dissolved in the water. Acidify to pH 1-2 to ensure full recovery into the organic layer.

References

• López, S. E., et al. (2022). "Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group." RSC Advances, 12, 7103–7114.[6]

• Gross, K. C., & Seybold, P. G. (2001). "Substituent effects on the physical properties and pKa of phenol." International Journal of Quantum Chemistry, 85(4-5), 569-579.

• BenchChem Technical Support. (2025). "Enhancing the Stability of Trifluoromethylphenyl-Containing Compounds." BenchChem Knowledge Base.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acidity of Phenols, Effect of Substituents on Acidity | Pharmaguideline [pharmaguideline.com]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tdx.cat [tdx.cat]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. 3-BROMO-5-NITROBENZOTRIFLUORIDE | 630125-49-4 [chemicalbook.com]
• 8. What are the factors that affect the acidity of phenols? | AAT Bioquest [aatbio.com]

Technical Support Center: 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

This guide serves as a technical resource for researchers, scientists, and drug development professionals working with 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride. Due to the limited specific literature on this compound, this document synthesizes established principles from analogous chemical structures—nitrophenols, halogenated aromatics, and trifluoromethylated compounds—to provide a robust framework for anticipating and troubleshooting stability challenges. The information herein is designed to empower users to conduct their experiments with a high degree of scientific rigor and foresight.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride?

A1: The stability of this molecule is governed by its key functional groups: a nitrophenol system, a bromine substituent, and a trifluoromethyl group on an aromatic ring. The primary concerns are susceptibility to:

• Hydrolysis: Particularly under basic conditions, which can affect the trifluoromethyl group and potentially lead to nucleophilic substitution of the bromine.

• Reduction: The nitro group is susceptible to chemical or microbial reduction, leading to the formation of amino or hydroxylamino derivatives.[1][2][3]

• Photodegradation: Aromatic nitro compounds and phenols are often sensitive to light, which can initiate degradation cascades.[4]

• Oxidation: The phenol group can be susceptible to oxidation, especially in the presence of metal ions or oxidizing agents.[5]

Q2: What are the recommended storage conditions for this compound?

A2: To ensure long-term stability, the compound should be stored in a cool, dark, and dry place under an inert atmosphere (e.g., argon or nitrogen). An amber vial is recommended to protect it from light. Given its phenolic nature, it should be stored away from strong bases and oxidizing agents.

Q3: How stable is the trifluoromethyl (CF3) group in this molecule?

A3: Generally, the trifluoromethyl group is highly stable due to the strength of the carbon-fluorine bond, making it resistant to metabolic, thermal, and chemical degradation.[6][7] However, its stability can be compromised under specific conditions. When attached to a phenol ring, the CF3 group can undergo slow hydrolysis to a carboxylic acid group (-COOH) under strong alkaline (basic) conditions.[8][9] This is a critical consideration for experiments conducted at high pH.

Q4: What degradation pathways should I anticipate?

A4: Based on its structure, several degradation pathways are plausible:

• Nitro Group Reduction: This is a common pathway for nitroaromatic compounds. The nitro group (-NO₂) can be reduced to a hydroxylamino (-NHOH) and subsequently to an amino (-NH₂) group.[10] This can significantly alter the compound's electronic properties and biological activity.

• Nucleophilic Aromatic Substitution (SNAr): The aromatic ring is electron-deficient due to the strong electron-withdrawing effects of the nitro and trifluoromethyl groups. This makes the carbon atom attached to the bromine susceptible to attack by nucleophiles, leading to the displacement of the bromide ion.[11][12][13]

• Hydrolytic Defluorination: As mentioned in Q3, under basic conditions, the CF3 group could hydrolyze to a carboxylic acid. This reaction proceeds via a series of defluorination steps.[8]

• Oxidative Degradation: The phenolic ring can be oxidized, potentially leading to ring-opening or the formation of quinone-like structures, which are often highly reactive and colored.[5][14]

• Photolysis: Exposure to UV or even ambient light could lead to complex degradation pathways, potentially involving radical mechanisms or cleavage of the C-Br or C-N bonds.[4][15]

Q5: How can I monitor the degradation of my compound?

A5: A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique. Coupling HPLC with Mass Spectrometry (LC-MS) is highly recommended as it allows for the separation of the parent compound from its degradation products while also providing mass information to help identify them.[16] A well-developed method should be able to resolve the parent peak from all potential impurities and degradants.

Proposed Degradation Pathways

The following diagram illustrates the most probable degradation routes for 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride based on the chemical reactivity of its constituent functional groups.

Caption: Plausible degradation pathways for 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride.

Troubleshooting Guide

Problem Encountered	Potential Cause(s)	Recommended Troubleshooting Steps
Unexpected peaks appear in my HPLC/LC-MS chromatogram, especially over time.	1. Degradation: The compound is degrading in the sample solvent or under ambient conditions. 2. Contamination: The solvent or glassware is contaminated.	1. Confirm Degradation: Re-analyze a freshly prepared sample. Compare the chromatograms. 2. Identify Degradant: Use LC-MS to get the mass of the new peak. Compare this with masses of potential degradation products (e.g., reduced, hydrolyzed, or debrominated forms). 3. Change Conditions: Prepare samples in a different, aprotic solvent (e.g., acetonitrile) and store them at a low temperature in the dark. Analyze immediately after preparation. 4. Run a Blank: Inject the sample solvent alone to rule out contamination.[17][18]
The concentration of my stock solution decreases over time.	1. Solution Instability: The compound is not stable in the chosen solvent or at the storage temperature. 2. Adsorption: The compound is adsorbing to the surface of the storage container (e.g., glass or plastic). 3. Photodegradation: The solution is exposed to light.	1. Perform a Solution Stability Study: Prepare the solution and analyze it at set time points (e.g., 0, 2, 4, 8, 24 hours) under different storage conditions (room temp, refrigerated, light, dark). 2. Switch Solvents: Test stability in different solvents (e.g., DMSO, Acetonitrile, Methanol). Use buffered aqueous solutions only if pH stability has been confirmed. 3. Change Vial Type: Use silanized glass vials to minimize adsorption. 4. Protect from Light: Wrap vials in aluminum foil or use amber vials.
I am getting inconsistent results in my biological or chemical assays.	1. On-going Degradation: The compound is degrading during the experiment, leading to variable concentrations of the active substance. 2. Degradant Interference: A degradation product might be active, or it might interfere with the assay itself.	1. Conduct a Forced Degradation Study: Systematically expose the compound to stress conditions (see protocol below) to understand its liabilities. This is a crucial step in drug development.[19][20][21] 2. Analyze Samples Pre- and Post-Assay: Use your HPLC method to check the integrity of the compound in the assay medium before and after the experiment. 3. Isolate and Test Degradants: If a major degradant is formed, consider isolating it and testing its activity in your assay to understand its impact.

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is essential for developing a stability-indicating method.[21][22]

• Preparation: Prepare a stock solution of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride at ~1 mg/mL in a 50:50 mixture of acetonitrile and water.

• Stress Conditions: For each condition, mix the stock solution with the stressor. Include a control sample stored at 5°C in the dark. Aim for 5-20% degradation.

  • Acid Hydrolysis: 1:1 with 0.1 M HCl. Heat at 60°C for 24-48 hours.

  • Base Hydrolysis: 1:1 with 0.1 M NaOH. Keep at room temperature for 8-24 hours. Caution: This is likely to be the harshest condition.

  • Oxidation: 1:1 with 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Stress: Heat the stock solution at 60°C for 48 hours.

  • Photolytic Stress: Expose the stock solution in a quartz cuvette to a photostability chamber (ICH Q1B conditions) or sunlight for 24 hours. Include a dark control wrapped in foil.

• Sample Analysis:

  • At appropriate time points, withdraw an aliquot from each sample.

  • If necessary, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

  • Analyze by a stability-indicating HPLC-UV/MS method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation.

  • Determine the mass of any new peaks to propose structures for the degradation products.

Forced Degradation Study Summary Table

Stress Condition	Typical Parameters	Expected Primary Degradation Pathway(s)	Potential Degradation Product(s)
Acid Hydrolysis	0.1 M HCl, 60°C	Generally stable, minor degradation possible.	Minimal change expected.
Base Hydrolysis	0.1 M NaOH, RT	Hydrolysis of CF₃ group, SNAr of Br.	5-Bromo-3-carboxy-2-hydroxy-nitrobenzene, 3-Hydroxy-4-nitro-5-(trifluoromethyl)phenol.
Oxidation	3% H₂O₂, RT	Oxidation of phenol ring.	Quinone-type structures, ring-opened products.
Thermal	60°C in solution	Acceleration of other degradation pathways.	Similar to hydrolysis or oxidation, but slower.
Photolytic	UV/Visible light	Photoreduction of NO₂, C-Br cleavage.	Amino-derivatives, debrominated species.

Protocol 2: Development of a Stability-Indicating HPLC Method

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: Acetonitrile or Methanol.

• Gradient Elution: Develop a gradient method to ensure separation of the polar degradation products from the more nonpolar parent compound.

  • Example Gradient: Start with 10% B, ramp to 95% B over 15 minutes, hold for 3 minutes, and re-equilibrate at 10% B for 5 minutes.

• Detection:

  • UV Detector: Use a Diode Array Detector (DAD) to monitor at multiple wavelengths (e.g., 254 nm and the λmax of the compound) and to check for peak purity.

  • MS Detector: Use an Electrospray Ionization (ESI) source in negative ion mode, as the phenolic proton is acidic. Scan a mass range from m/z 100 to 500.

• Method Validation: Once developed, validate the method for specificity using samples from the forced degradation study. The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the parent compound peak.

Workflow for a Stability Study

Caption: A typical workflow for conducting a stability study on a new chemical entity.

References

• Jain, D. & Basniwal, P. K. (2013). Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmaceutical Sciences and Drug Research, 5(4), 159-165.
• Roldán, M. D., Pérez-Reinado, E., Castillo, F., & Moreno-Vivián, C. (2008). Reduction of polynitroaromatic compounds: the bacterial nitroreductases. FEMS Microbiology Reviews, 32(3), 474-500.
• Lamb, E. (2024). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• ResolveMass Laboratories. (2026).
• Shendarkar, S. M., & Vadvalkar, S. M. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201.
• BioPharm International. (2020). Forced Degradation Studies: Regulatory Considerations and Implementation.
• Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual review of microbiology, 49(1), 523-555.
• Spain, J. C., & Gibson, D. T. (1991). Pathway for biodegradation of p-nitrophenol in a Moraxella sp. Applied and environmental microbiology, 57(3), 812-819.
• Water, 16(3), 901. (2024).
• Liou, M. R., Lu, M. C., & Chen, J. N. (2012). The denitration pathway of p-nitrophenol in the hydrogen peroxide catalytic oxidation with an Fe (III)-resin catalyst. Water science and technology, 65(5), 890-896.
• Roldán, M. D., Pérez-Reinado, E., Castillo, F., & Moreno-Vivián, C. (2008). Reduction of polynitroaromatic compounds: The bacterial nitroreductases. FEMS Microbiology Reviews, 32(3), 474-500.
• Haigler, B. E., & Spain, J. C. (1995). Degradation of nitroaromatic compounds by microorganisms.
• Echemi. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution.
• Takeo, M., Nishimura, S., Kitagawa, W., & Kato, D. (2008). Mechanism of 4-Nitrophenol Oxidation in Rhodococcus sp. Strain PN1: Characterization of the Two-Component 4-Nitrophenol Hydroxylase and Regulation of Its Expression. Journal of bacteriology, 190(22), 7385-7393.
• J. Braz. Chem. Soc., 36(7), 1-13. (2025).
• Agency for Toxic Substances and Disease Registry. (2022). Toxicological Profile for Nitrophenols.
• Wikipedia. (n.d.).
• Echemi. (2018). Reactivity of meta- and para-bromo-nitrobenzene towards nucleophilic substitution.
• ResearchGate. (n.d.). Proposed degradation pathways for 4-nitrophenol based on this study.
• The Journal of Organic Chemistry. (n.d.). Fluorinated Aromatic Amino Acids.1,2 II. 2- and 3-Trifluoromethyltyrosines. Hydrolytic Stability of the Trifluoromethyl Group on the Aromatic Nucleus.
• Environmental Science: Processes & Impacts. (2025). Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism. RSC Publishing.
• SCION Instruments. (n.d.). HPLC Troubleshooting Guide.
• Molecules, 30(9), 3009. (2025).
• BenchChem. (2025). Technical Support Center: Trifluoromethyl Group Stability in Imidazole Synthesis.
• Filo. (2023). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing.
• BenchChem. (2025). Technical Support Center: Enhancing the Stability of Trifluoromethylphenyl-Containing Compounds.
• ResearchGate. (2025).
• LCGC North America. (2018).
• TCI Chemicals. (n.d.).
• Angewandte Chemie. (n.d.). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness.
• Restek. (n.d.). HPLC Troubleshooting Guide.
• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC.
• Agency for Toxic Substances and Disease Registry. (2022). Chapter 3. TOXICOKINETICS, SUSCEPTIBLE POPULATIONS, BIOMARKERS, CHEMICAL INTERACTIONS.
• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Chemistry LibreTexts. (2020). 17.
• Accounts of Chemical Research. (n.d.). Valence bond isomers of aromatic compounds stabilized by trifluoromethyl groups.
• International Journal of Molecular Sciences, 24(23), 16672. (2023).
• Chem. Sci., 12(45), 15152–15159. (2021). Rapid Biomolecular Trifluoromethylation Using Cationic Aromatic Sulfonate Esters as Visible Light-Triggered Radical Photocages. PMC.
• Photochemistry and photobiology. (2005). Photochemical reactivity of trifluoromethyl aromatic amines: the example of 3,5-diamino-trifluoromethyl-benzene (3,5-DABTF).
• Agency for Toxic Substances and Disease Registry. (n.d.). 6. analytical methods.
• CHROMSERVIS. (n.d.). HPLC troubleshooting.
• Microbial Cell Factories, 24(1), 1-15. (2025). Biodegradation of p-nitrophenol by Rhodococcus sp.
• Journal of chromatography. A. (2003).
• ResearchGate. (2025).
• ResearchGate. (n.d.). (PDF)
• Freie Universität Berlin. (n.d.). Radical CH Trifluoromethoxylation of (Hetero)arenes with Bis(trifluoromethyl)peroxide.
• Analytical chemistry. (2005). Quantification of aromatic and halogenated hydrocarbons and alcohol mixtures at the elemental, structural, and parent molecular ion level.
• Homework.Study.com. (n.d.). Explain why the trifluoromethyl (CF_3)
• Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Biodegradation of nitroaromatic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of 4-Nitrophenol Oxidation in Rhodococcus sp. Strain PN1: Characterization of the Two-Component 4-Nitrophenol Hydroxylase and Regulation of Its Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Spontaneous aqueous defluorination of trifluoromethylphenols: substituent effects and revisiting the mechanism - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D4EM00739E [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 12. echemi.com [echemi.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. Photochemical reactivity of trifluoromethyl aromatic amines: the example of 3,5-diamino-trifluoromethyl-benzene (3,5-DABTF) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. asianjpr.com [asianjpr.com]
• 17. HPLC Troubleshooting Guide [scioninstruments.com]
• 18. researchgate.net [researchgate.net]
• 19. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. onyxipca.com [onyxipca.com]
• 21. resolvemass.ca [resolvemass.ca]
• 22. biopharminternational.com [biopharminternational.com]

Identifying byproducts in "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" synthesis by GC-MS

Welcome to the technical support center for the synthesis and analysis of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation during the synthesis of this important chemical intermediate. Here, we provide in-depth answers to frequently asked questions, detailed troubleshooting protocols, and expert insights to ensure the integrity of your synthesis and the accuracy of your analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis Pathway & Key Challenges

A common synthetic route to 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride involves a two-step electrophilic aromatic substitution starting from 3-hydroxybenzotrifluoride (also known as m-trifluoromethylphenol).[1][2] The process typically involves:

• Nitration: Introduction of a nitro group (-NO2) onto the aromatic ring of 3-hydroxybenzotrifluoride.

• Bromination: Introduction of a bromine atom (-Br) onto the nitrated intermediate.

The primary challenge in this synthesis is controlling the regioselectivity of both the nitration and bromination steps to maximize the yield of the desired product while minimizing the formation of isomeric and other byproducts.

Q1: What are the most likely isomeric byproducts I should expect during the initial nitration of 3-hydroxybenzotrifluoride, and why?

A1: The nitration of 3-hydroxybenzotrifluoride is a classic example of electrophilic aromatic substitution where the regiochemical outcome is dictated by the directing effects of the existing substituents: the hydroxyl (-OH) group and the trifluoromethyl (-CF3) group.

• Hydroxyl (-OH) group: This is a strongly activating, ortho, para-directing group. It increases the electron density of the aromatic ring, making it more susceptible to electrophilic attack.[3][4]

• Trifluoromethyl (-CF3) group: This is a strongly deactivating, meta-directing group due to its powerful electron-withdrawing inductive effect.[5]

The positions ortho and para to the -OH group are activated, while the positions meta to the -CF3 group are the least deactivated. The interplay of these effects leads to the formation of several isomers. The expected major product of mononitration is 4-nitro-3-hydroxybenzotrifluoride , as the 4-position is para to the activating -OH group and meta to the deactivating -CF3 group.

However, you should anticipate the formation of the following isomeric byproducts:

• 2-nitro-3-hydroxybenzotrifluoride: The 2-position is ortho to the -OH group, but sterically hindered.

• 6-nitro-3-hydroxybenzotrifluoride: The 6-position is also ortho to the -OH group.

• 5-nitro-3-hydroxybenzotrifluoride: The 5-position is meta to the -OH group and ortho to the -CF3 group, and is generally formed in smaller amounts.

Over-nitration can also occur, leading to dinitrated products, especially under harsh reaction conditions.[6]

Q2: My GC-MS analysis of the bromination reaction mixture shows multiple peaks with similar mass-to-charge ratios. How can I identify the desired product from its byproducts?

A2: Differentiating the desired product, 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, from its byproducts requires a systematic approach combining GC retention times and mass spectral fragmentation patterns.

Expected Byproducts from Bromination:

Starting from a mixture of nitrated isomers, the subsequent bromination will yield a complex mixture. The primary byproducts will be brominated isomers of the starting nitrated compounds. For example, if your nitration step produced 2-nitro-3-hydroxybenzotrifluoride, its bromination would lead to other bromonitro isomers.

Additionally, you might encounter:

• Dibrominated products: If the reaction conditions are too harsh or the brominating agent is in excess.

• Oxidized byproducts: Phenols are susceptible to oxidation, especially in the presence of strong acids and oxidizing agents.[7]

GC-MS Troubleshooting Workflow

Step-by-Step GC-MS Analysis Protocol:

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture.

  • Perform a liquid-liquid extraction (e.g., with ethyl acetate or dichloromethane).

  • Wash the organic layer to remove acids and salts.

  • Dry the organic layer (e.g., with anhydrous sodium sulfate) and concentrate.

  • Consider derivatization (e.g., silylation of the hydroxyl group) to improve peak shape and volatility, which can also aid in mass spectral interpretation.[8]

• GC Conditions:

  • Column: Use a mid-polarity capillary column (e.g., DB-5ms, HP-5ms, or equivalent) for good separation of aromatic isomers.

  • Injection: Use a split injection to avoid overloading the column.

  • Temperature Program: Start with a low initial temperature (e.g., 80-100 °C) and ramp up to a higher temperature (e.g., 250-280 °C) to ensure elution of all components. A slow temperature ramp will improve the resolution of closely eluting isomers.

• MS Analysis:

  • Ionization: Electron Impact (EI) ionization is standard for creating reproducible fragmentation patterns.[9]

  • Mass Range: Scan a wide mass range (e.g., m/z 40-400) to capture the molecular ion and key fragments.

  • Data Interpretation:

    • Molecular Ion (M+): Look for the molecular ion peak corresponding to the expected product (C7H3BrF3NO3, MW ≈ 288.9 g/mol ). Note the characteristic isotopic pattern of bromine (approximately 1:1 ratio for M+ and M+2).

    • Fragmentation Patterns: Aromatic compounds often show a strong molecular ion peak.[10] Key fragment ions to look for include losses of:

      • -NO2 (M-46)

      • -Br (M-79/81)

      • -CO (from the phenol, M-28)

      • -CF3 (M-69)

Table 1: Expected GC-MS Data for Target Compound and Potential Byproducts

Compound	Expected Molecular Ion (m/z)	Key Fragment Ions (m/z)	Expected Retention Order
3-Hydroxybenzotrifluoride (Starting Material)	162	143, 115, 95	Early eluting
4-Nitro-3-hydroxybenzotrifluoride	207	177, 159, 131	Intermediate
2-Nitro-3-hydroxybenzotrifluoride	207	177, 159, 131	Intermediate
3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (Product)	287/289	241/243, 211/213, 162	Later eluting
Dibromo-hydroxy-nitrobenzotrifluoride	365/367/369	Fragments showing loss of Br, NO2	Very late eluting

Q3: I am observing significant tar formation during my nitration reaction. What is causing this and how can I prevent it?

A3: Tar formation during the nitration of phenols is a common issue arising from the high reactivity of the phenol ring and the oxidizing nature of the nitrating agents.[3]

Causes of Tar Formation:

• Over-activation of the Ring: The -OH group strongly activates the ring, making it susceptible to multiple nitrations and oxidation.[3][6]

• Strong Nitrating Agents: Concentrated nitric acid, especially in the presence of sulfuric acid, is a powerful oxidizing agent that can degrade the phenol.[11]

• High Reaction Temperatures: Exothermic nitration reactions can lead to localized heating, promoting side reactions and decomposition.

Preventive Measures:

• Use Milder Nitrating Agents: Consider using dilute nitric acid or alternative nitrating agents like a mixture of sodium nitrate in sulfuric acid.[12]

• Control Reaction Temperature: Maintain a low reaction temperature (e.g., 0-10 °C) using an ice bath to control the exothermic reaction.

• Protect the Hydroxyl Group: Temporarily protecting the -OH group as an ester (e.g., acetate) can moderate its activating effect. The protecting group can be removed after nitration.

• Gradual Addition of Reagents: Add the nitrating agent slowly to the solution of 3-hydroxybenzotrifluoride to maintain better temperature control and minimize localized high concentrations of the nitrating agent.

Synthesis and Byproduct Formation Pathway

References

• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. PMC. [Link]

• Bromination - Common Conditions. Common Organic Chemistry. [Link]

• Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography. EPA. [Link]

• Nitration of Substituted Aromatic Rings and Rate Analysis. Union College. [Link]

• Active/inactive aromatic ring bromination: Bromination reactions that use NBS (2): N-bromo compounds (4): Discussion series on bromination/iodination reactions 4. Chemia. [Link]

• Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Master Organic Chemistry. [Link]

• Ring reactions of phenol. Chemguide. [Link]

• Nitration of Phenols| Electrophilic Aromatic Substitution | Organic Chemistry. Khan Academy. [Link]

• Bromination. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

• A New Regioselective Bromination of Activated Aromatic Rings. Academia.edu. [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Determination of Nitro-Polycyclic Aromatic Hydrocarbons in Air Particulates Using the Agilent 7000A Triple Quadrupole GC/MS System. Agilent. [Link]

• Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. Agilent. [Link]

• Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. ACS Publications. [Link]

• Gas chromatographic and mass spectrometric determination of nitroaromatics in water. PubMed. [Link]

• Solid catalyst for 3-hydroxybenzotrifluoride and preparation method thereof.

• Process for the preparation of nitro-substituted benzotrifluoride compounds. European Patent Office. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

• A process for making brominating agents in flow.
• 3-bromobenzotrifluoride and preparation method thereof.

• Fragmentation (mass spectrometry). Wikipedia. [Link]

• Mass fragmentation pattern of compounds 3a and 3b. ResearchGate. [Link]

• NITRATION. European Patent Office. [Link]

• 3-Hydroxybenzotrifluoride|98-17-9. Jiangsu Dahua Chemical Industrial Co., Ltd.. [Link]

• 4-Bromo-3-nitrobenzotrifluoride. PubChem. [Link]

• Dinitration of nitrobenzotrifluoride.

• 3-Hydroxybenzotrifluoride (MHBTF). Deepak Nitrite. [Link]

• Electrophilic Bromination of Nitrobenzene Using Barium Tetrafluorobromate (III). ResearchGate. [Link]

• Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Refubium - Freie Universität Berlin. [Link]

• Preparation method of 4-bromine-2-nitro trifluoromethyl benzene.

• Continuous flow nitration of 3-[2-chloro-4-(trifluoromethyl) phenoxy] benzoic acid and its chemical kinetics within droplet-based microreactors. University of Southampton. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Jiangsu Dahua Chemical Industrial Co., Ltd.--3-Hydroxybenzotrifluoride|98-17-9 [jsdhchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. youtube.com [youtube.com]
• 5. 3-Bromo-4-fluorobenzotrifluoride | 68322-84-9 | Benchchem [benchchem.com]
• 6. stmarys-ca.edu [stmarys-ca.edu]
• 7. Bromination - Wordpress [reagents.acsgcipr.org]
• 8. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 9. agilent.com [agilent.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Monitoring of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

Core Technical Directive

The Challenge: 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS: 1980074-97-2) presents a unique analytical challenge due to its "push-pull" electronic structure. The molecule features a strongly acidic phenolic hydroxyl group (position 5), flanked by an ortho-nitro group (position 4) and a meta-trifluoromethyl group (position 1).[1]

This substitution pattern drastically lowers the pKa of the phenolic proton (estimated pKa < 5.0), making the molecule highly sensitive to mobile phase pH. In standard neutral conditions, it exists in a dynamic equilibrium between its neutral and anionic forms, leading to peak tailing, retention time shifts, and poor resolution from precursors.

The Solution: Successful monitoring requires a "pH-Locked" Reversed-Phase HPLC method .[1] You must suppress ionization to maintain the molecule in its neutral, lipophilic form. This guide provides a robust, self-validating protocol to monitor the formation or consumption of this key intermediate.

Standard Operating Procedure (SOP)

A. Method Parameters

Parameter	Specification	Rationale
Stationary Phase	C18 (End-capped) or Phenyl-Hexyl	C18 provides hydrophobic retention.[1] Phenyl-Hexyl offers superior selectivity for nitroaromatics via - interactions.[1]
Column Dimensions	150 x 4.6 mm, 3.5 µm or 5 µm	Standard geometry balances resolution and backpressure for reaction mixtures.
Mobile Phase A	Water + 0.1% Trifluoroacetic Acid (TFA)	Critical: pH ~2.0 ensures the phenol remains fully protonated (neutral). Formic acid (pH ~2.7) may be insufficient.
Mobile Phase B	Acetonitrile + 0.05% TFA	ACN is preferred over Methanol to prevent potential transesterification or solvation issues with nitro groups.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Column Temp	35°C - 40°C	Slightly elevated temperature reduces viscosity and sharpens peaks for nitro-compounds.[1]
Detection (UV)	254 nm (Primary) & 310 nm (Secondary)	254 nm detects the benzene core; 310 nm is specific to the nitro-conjugated system, helping identify impurities.

B. Gradient Profile (Generic)

Time (min)	% Mobile Phase B	Event
0.0	10%	Equilibration / Injection
15.0	90%	Linear Gradient (Elution of Product)
18.0	90%	Wash (Remove lipophilic dimers)
18.1	10%	Re-equilibration
23.0	10%	Ready for next injection

Troubleshooting & FAQs

Q1: Why does my product peak show severe tailing or splitting?

Diagnosis: This is the classic signature of pKa/pH mismatch . Explanation: The ortho-nitro group and meta-CF3 group make the phenol highly acidic.[1] If your mobile phase pH is near the pKa (approx 4–5), the molecule splits between neutral and ionized states as it travels down the column. The ionized form interacts with residual silanols on the silica, causing tailing. Corrective Action:

• Switch Modifier: Change from 0.1% Formic Acid to 0.1% TFA (lowers pH to ~2.0).

• Check Buffer: If using a buffer, ensure it is at least 2 pH units below the pKa (Target pH 2.0–2.5).

Q2: I see a "Ghost Peak" in the blank injection after analyzing my reaction mixture. What is it?

Diagnosis: Carryover of highly lipophilic precursors. Explanation: 3-Bromo-benzotrifluoride derivatives are extremely lipophilic. If your gradient does not have a sufficient "High Organic Wash" (e.g., 95% ACN for 3-5 mins), these compounds stick to the column head and elute in subsequent runs. Corrective Action:

• Extend the 90-95% B hold step to at least 5 minutes.

• Inject a Needle Wash of 100% ACN or MeOH between samples.

Q3: How do I distinguish the Product (Phenol) from the Starting Material (e.g., Fluoro/Bromo precursor)?

Diagnosis: Selectivity challenge. Explanation: The starting material (e.g., 3-Bromo-4-nitrobenzotrifluoride without the OH) is significantly less polar than the product. Prediction:

• Product (Phenol): Elutes earlier (lower Retention Time) due to the polar -OH group.[1]

• Precursor (Non-hydroxy): Elutes later.[1] Validation: Use the 310 nm channel . The introduction of the auxochromic -OH group often shifts the UV max (bathochromic shift) compared to the non-phenolic precursor.

Q4: My retention time drifts day-to-day. Why?

Diagnosis: Temperature or Mobile Phase Evaporation. Explanation: Nitro-aromatics are sensitive to temperature changes (selectivity changes on C18).[1] Also, TFA is volatile; if the mobile phase sits for days, pH can rise. Corrective Action:

• Use a Column Oven set to 40°C (±0.5°C).

• Prepare fresh Mobile Phase A (Water/TFA) daily or cap tightly.

Reaction Monitoring Workflow

The following diagram illustrates the decision logic for monitoring the synthesis (e.g., SNAr hydroxylation or Nitration) of the target molecule.

Caption: Logical workflow for HPLC monitoring of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride synthesis, emphasizing proper quenching to lock the reaction profile.

References

• BLD Pharm . (2023). Product Analysis: 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS 1980074-97-2).[1][2][3][4][5] Retrieved from

• PubChem . (2023). Compound Summary: 5-bromo-2-nitrobenzotrifluoride (Structural Analog).[6] National Library of Medicine. Retrieved from

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.

• ChemicalBook . (2023). 3-Bromo-5-nitrobenzotrifluoride Synthesis and Properties. Retrieved from

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride before handling, as nitro-aromatics can be toxic and potentially explosive under extreme conditions.[1]

Sources

• 1. 402-17-5|2-Nitro-5-(trifluoromethyl)phenol|BLD Pharm [bldpharm.com]
• 2. 2990897-79-3|4-Bromo-1-nitro-2-(3-(trifluoromethyl)phenoxy)benzene|BLD Pharm [bldpharm.com]
• 3. bldpharm.com [bldpharm.com]
• 4. 2092867-77-9|5-Bromo-3-hydroxy-2-nitrobenzotrifluoride|BLD Pharm [bldpharm.com]
• 5. 3-Bromo-2-nitro-5-(trifluoromethyl)phenol | ChemScene | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 6. 3-BROMO-5-NITROBENZOTRIFLUORIDE | 630125-49-4 [chemicalbook.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry of 2-Bromo-6-nitro-4-(trifluoromethyl)phenol

For researchers, scientists, and professionals in drug development, the precise and reliable characterization of complex organic molecules is paramount. This guide provides an in-depth comparison of mass spectrometry techniques for the analysis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol (CAS 206759-48-0), a compound presenting unique analytical challenges due to its combination of a halogen, a nitro group, a trifluoromethyl group, and a phenolic hydroxyl group on an aromatic ring. This guide moves beyond a simple recitation of methods to offer a comparative analysis grounded in the principles of mass spectrometry, empowering you to select the optimal technique for your analytical needs.

The Analytical Challenge: A Molecule of Contrasting Properties

2-Bromo-6-nitro-4-(trifluoromethyl)phenol, with a molecular formula of C₇H₃BrF₃NO₃ and a molecular weight of 286.0028 g/mol , is a molecule that demands a nuanced analytical approach[1]. Its structure incorporates features that influence its behavior in a mass spectrometer in distinct ways:

• Phenolic Hydroxyl Group: The acidic proton of the hydroxyl group makes the molecule amenable to deprotonation, particularly in negative ion mode electrospray ionization (ESI).

• Bromine Atom: The presence of bromine, with its characteristic isotopic pattern (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio), provides a valuable signature for ion identification[2][3].

• Nitro and Trifluoromethyl Groups: Both are strong electron-withdrawing groups, which can influence ionization efficiency and direct fragmentation pathways. The nitro group, in particular, is known to undergo characteristic losses of NO and NO₂ radicals[4].

• Volatility and Thermal Stability: While the phenolic group imparts some polarity, the overall molecule may possess sufficient volatility for gas chromatography (GC), though thermal stability can be a concern with the nitro substituent.

This confluence of functional groups necessitates a careful consideration of the ionization technique to achieve sensitive and structurally informative results. This guide will compare three common mass spectrometry approaches: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS), Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS), and Liquid Chromatography-Atmospheric Pressure Chemical Ionization Tandem Mass Spectrometry (LC-APCI-MS/MS).

Comparative Analysis of Ionization Techniques

The choice of ionization technique is the most critical decision in the mass spectrometric analysis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol. Each method offers distinct advantages and disadvantages based on the analyte's physicochemical properties.

Ionization Technique	Expected Molecular Ion(s)	Key Fragmentation Pathways	Advantages	Disadvantages
GC-EI-MS	[M]⁺• at m/z 285/287	Extensive fragmentation: Loss of •Br, •NO₂, •CF₃, CO	Reproducible fragmentation patterns, extensive libraries for comparison.	Molecular ion may be weak or absent; potential for thermal degradation.
LC-ESI-MS/MS (Negative Mode)	[M-H]⁻ at m/z 284/286	Collision-induced dissociation: Loss of NO, NO₂, HBr	High sensitivity for polar, acidic compounds; soft ionization preserves molecular ion.	Matrix effects can cause ion suppression; may not be suitable for less polar analogues.
LC-APCI-MS/MS (Negative Mode)	[M-H]⁻ at m/z 284/286 or [M]⁻• at m/z 285/287	Dissociative or non-dissociative electron capture; loss of NO, HBr	Suitable for moderately polar to non-polar compounds; less susceptible to matrix effects than ESI.	Analyte must be thermally stable; can sometimes produce more complex spectra than ESI.

In-Depth Analysis and Predicted Fragmentation

Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

Electron ionization (EI) is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and often predictable fragmentation[5]. This can be advantageous for structural elucidation, as the fragmentation pattern serves as a molecular fingerprint.

Predicted Fragmentation of 2-Bromo-6-nitro-4-(trifluoromethyl)phenol under EI:

Based on the fragmentation of similar compounds, such as 2,6-dibromo-4-nitrophenol, we can predict the following fragmentation pathways for our target analyte[1]:

• Molecular Ion: A pair of molecular ion peaks at m/z 285 and 287, corresponding to the ⁷⁹Br and ⁸¹Br isotopes, will be observed. Due to the energetic nature of EI, these peaks may be of low intensity.

• Loss of Bromine: A common fragmentation pathway for brominated aromatics is the loss of the bromine radical (•Br), leading to a fragment at m/z 206.

• Loss of Nitro Group: The nitro group can be lost as a nitro radical (•NO₂), resulting in a fragment at m/z 239/241. Alternatively, loss of nitric oxide (•NO) can occur, yielding a fragment at m/z 255/257.

• Loss of Trifluoromethyl Group: The trifluoromethyl group can be lost as a radical (•CF₃), leading to a fragment at m/z 216/218.

• Other Fragments: Subsequent losses, such as the elimination of carbon monoxide (CO) from the phenolic ring, can also be expected.

Predicted GC-EI-MS Fragmentation Pathway.

Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

Electrospray ionization (ESI) is a "soft" ionization technique ideal for polar and thermally labile molecules[6]. For our target analyte, its acidic phenolic proton makes it highly suitable for negative ion mode ESI.

Predicted Fragmentation of 2-Bromo-6-nitro-4-(trifluoromethyl)phenol under Negative Ion ESI-MS/MS:

In negative ion mode, the molecule will readily deprotonate to form the [M-H]⁻ ion at m/z 284/286. Tandem mass spectrometry (MS/MS) of this precursor ion will induce fragmentation.

• Precursor Ion: The deprotonated molecule [M-H]⁻ at m/z 284/286 will be the primary ion observed in the full scan spectrum.

• Loss of Nitric Oxide: A common fragmentation for deprotonated nitroaromatics is the loss of a neutral nitric oxide molecule (NO), leading to a fragment ion at m/z 254/256.

• Loss of Nitro Radical: While less common in negative ion mode for this type of compound, the loss of a nitro radical (•NO₂) could potentially occur, though it would result in a radical anion.

• Loss of Hydrogen Bromide: The elimination of a neutral hydrogen bromide (HBr) molecule could lead to a fragment at m/z 203.

Predicted LC-ESI-MS/MS Fragmentation Pathway.

Liquid Chromatography-Atmospheric Pressure Chemical Ionization Tandem Mass Spectrometry (LC-APCI-MS/MS)

Atmospheric Pressure Chemical Ionization (APCI) is another soft ionization technique that is well-suited for moderately polar to non-polar compounds that are thermally stable[7]. It often complements ESI.

Predicted Ionization and Fragmentation of 2-Bromo-6-nitro-4-(trifluoromethyl)phenol under Negative Ion APCI-MS/MS:

In negative ion mode APCI, ionization can occur through deprotonation to form [M-H]⁻ or through electron capture to form the radical molecular ion [M]⁻•[2].

• Ionization: The primary ion could be the deprotonated molecule [M-H]⁻ at m/z 284/286, similar to ESI. Alternatively, electron capture could lead to the formation of the molecular radical anion [M]⁻• at m/z 285/287.

• Fragmentation: If the [M-H]⁻ ion is formed, the fragmentation pathways will likely be similar to those observed in ESI-MS/MS. If the [M]⁻• ion is formed, fragmentation may proceed through dissociative electron capture, potentially leading to the loss of a bromine radical (•Br) to form an ion at m/z 206, or other radical losses.

Predicted LC-APCI-MS/MS Ionization and Fragmentation.

Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of 2-bromo-6-nitro-4-(trifluoromethyl)phenol using the three discussed mass spectrometry techniques.

Protocol 1: GC-EI-MS Analysis

This protocol is adapted from established methods for the analysis of halogenated and nitrated phenols[3][8].

1. Sample Preparation (Derivatization by Acetylation):

• Rationale: To improve the volatility and chromatographic peak shape of the phenolic analyte, a derivatization step is often necessary for GC-MS analysis. Acetylation is a common and effective method.

• Procedure:

  • To 1 mL of sample extract in a suitable solvent (e.g., methyl tert-butyl ether), add 100 µL of acetic anhydride and 50 µL of pyridine.

  • Vortex the mixture for 1 minute.

  • Heat the vial at 60°C for 20 minutes.

  • Allow the sample to cool to room temperature.

  • The sample is now ready for injection.

2. GC-MS Parameters:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 280°C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 50-400

3. Data Analysis:

• Identify the acetylated derivative of the target analyte by its retention time and mass spectrum.

• Confirm the presence of the analyte by comparing the acquired spectrum with the predicted fragmentation pattern, paying close attention to the isotopic signature of the bromine-containing ions.

Sources

• 1. Phenol, 2,6-dibromo-4-nitro- [webbook.nist.gov]
• 2. savemyexams.com [savemyexams.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Single-cell metabolite annotation by tandem mass spectrometry imaging and ab initio molecular dynamics-based fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. massbank.jp [massbank.jp]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride and its Utility Against Simpler Brominated Phenols

This guide provides an in-depth comparison of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, a highly functionalized phenol, with more common brominated phenols such as 4-Bromophenol and 2,4-Dibromophenol. We will dissect their structural nuances, compare their physicochemical properties, and analyze their reactivity profiles to offer researchers and drug development professionals a clear understanding of their respective applications in advanced organic synthesis.

Introduction: The Role of Substituted Phenols in Synthesis

Substituted phenols are cornerstone building blocks in medicinal chemistry and materials science. The nature and position of substituents on the phenolic ring dictate the molecule's acidity, lipophilicity, and reactivity in key synthetic transformations. While simple brominated phenols are workhorse intermediates, highly-substituted analogs like 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride offer a unique, albeit more complex, set of properties. This molecule features a bromine atom, a valuable handle for cross-coupling reactions, alongside two potent electron-withdrawing groups—a nitro (-NO2) group and a trifluoromethyl (-CF3) group. This guide aims to elucidate the profound impact of this unique substitution pattern by comparing it to its simpler, well-characterized counterparts.

Section 1: Molecular Structures and Physicochemical Properties

The fundamental differences between these molecules originate from their distinct substitution patterns. The presence of strong electron-withdrawing groups on 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride dramatically alters its electronic nature compared to phenols substituted only with bromine.

Caption: Chemical structures of the target molecule and common brominated phenols.

Electronic Effects of Substituents

The reactivity and properties of these phenols are governed by a combination of inductive and resonance (mesomeric) effects:

• Hydroxy Group (-OH): Exhibits a strong electron-donating resonance effect (+M) and a moderate electron-withdrawing inductive effect (-I). It is an activating, ortho, para-directing group.

• Bromo Group (-Br): Shows a weak +M effect and a significant -I effect. Overall, it is a deactivating, ortho, para-directing group.[1]

• Nitro Group (-NO2): A powerful deactivating group with strong -M and -I effects.

• Trifluoromethyl Group (-CF3): A potent deactivating group due to its very strong -I effect.

In 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, the -NO2 and -CF3 groups synergistically withdraw electron density from the aromatic ring. This has profound consequences for the molecule's acidity and susceptibility to electrophilic attack.

Comparative Physicochemical Data

The following table summarizes key physicochemical properties. Note that experimental data for 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is not widely available; therefore, its properties are predicted based on the influence of its substituents, drawing parallels from similarly structured molecules.

Property	3-Bromo-5-hydroxy-4-nitrobenzotrifluoride	4-Bromophenol	2,4-Dibromophenol
Molecular Formula	C₇H₃BrF₃NO₃	C₆H₅BrO	C₆H₄Br₂O
Molecular Weight	288.00 g/mol	173.01 g/mol [2]	251.90 g/mol
pKa	N/A (Predicted to be very low, likely < 4)¹	9.17 - 9.34[1][3][4]	7.85
logP (Octanol-Water)	N/A (Predicted to be high)	2.59[3]	3.23
Water Solubility	N/A (Predicted to be very low)	Slightly soluble[2]	Low
Appearance	N/A	White to off-white crystalline solid[2]	Crystalline solid

¹The pKa of 3-bromo-4-hydroxy-5-nitrobenzaldehyde is reported as 3.77, indicating that the combination of ortho-nitro and meta-bromo groups leads to exceptionally high acidity.[5] The additional strong -I effect of the -CF3 group in our target molecule would be expected to lower the pKa even further.

Section 2: Comparative Reactivity Analysis

The distinct electronic profiles of these molecules lead to divergent reactivity in common synthetic operations.

Acidity and Reactivity of the Phenolic Oxygen

• 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride: With a predicted pKa rivaling that of carboxylic acids, the phenolic proton is exceptionally acidic. The corresponding phenoxide is highly stabilized by the potent electron-withdrawing groups. This means it can be deprotonated by very weak bases (e.g., sodium bicarbonate). However, the resulting phenoxide is a poor nucleophile due to its electron-deficient nature, which may hinder its performance in reactions like Williamson ether synthesis.

• 4-Bromophenol & 2,4-Dibromophenol: These are weakly acidic, with pKa values typical of halogenated phenols.[6][7] They require stronger bases (e.g., sodium hydroxide, potassium carbonate) for deprotonation to form a moderately nucleophilic phenoxide suitable for O-alkylation and O-acylation reactions.

Electrophilic Aromatic Substitution (EAS)

• 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride: The aromatic ring is extremely electron-deficient and thus highly deactivated towards EAS. Reactions like nitration, halogenation, or Friedel-Crafts are expected to be exceptionally difficult, if not impossible, under standard conditions. The primary site of reactivity on this molecule is not the aromatic ring itself, but the existing functional groups.

• 4-Bromophenol & 2,4-Dibromophenol: The hydroxyl group activates the ring, making these compounds highly susceptible to EAS. For instance, phenol readily reacts with bromine water to form a white precipitate of 2,4,6-tribromophenol.[8][9] This high reactivity can be a drawback, often leading to polysubstitution and requiring careful control of reaction conditions to achieve selective functionalization.[10]

Palladium-Catalyzed Cross-Coupling

• All Compounds: The carbon-bromine bond present in all three molecules is an excellent handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig). Bromo-substituted phenols are generally preferred substrates over their fluoro- or chloro- counterparts for these transformations due to the C-Br bond's optimal balance of reactivity and stability.[6]

• Comparative Insight: While all are viable substrates, the electronic environment of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride may influence the kinetics of the oxidative addition step. Its electron-deficient nature could potentially facilitate this rate-determining step in some catalytic cycles. This makes the C-Br bond the most valuable and predictable reaction site on the molecule for building molecular complexity.

Section 3: Experimental Protocols for Comparative Characterization

To provide a practical framework for evaluating these phenols, the following self-validating protocols are described. The causality behind each step is explained to ensure robust and reproducible results.

Protocol 1: Comparative Reactivity in Suzuki-Miyaura Cross-Coupling

This experiment objectively compares the reactivity of the C-Br bond in 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride versus 4-Bromophenol under identical catalytic conditions. The reaction progress and yield will serve as a direct measure of their relative performance.

Caption: Workflow for the comparative Suzuki-Miyaura cross-coupling experiment.

Step-by-Step Methodology:

• Reactant Setup: In two separate, oven-dried reaction vials, add the respective bromophenol (0.5 mmol, 1.0 equiv), phenylboronic acid (0.6 mmol, 1.2 equiv), and finely ground potassium carbonate (1.0 mmol, 2.0 equiv).

  • Scientist's Note: Using identical molar equivalents is crucial for a direct comparison. Phenylboronic acid is chosen as a standard, robust coupling partner.

• Inert Atmosphere: Purge each vial with argon or nitrogen for 5 minutes.

  • Scientist's Note: An inert atmosphere is critical to prevent oxidative degradation of the palladium(0) catalyst, which would otherwise lead to lower yields and inconsistent results.

• Catalyst and Solvent Addition: To each vial, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.015 mmol, 3 mol%). Then, add a degassed 4:1 mixture of 1,2-dimethoxyethane (DME) and water (2.5 mL).

  • Scientist's Note: Pd(PPh₃)₄ is a reliable and versatile catalyst for Suzuki couplings. The DME/water solvent system is effective for dissolving both the organic and inorganic components of the reaction.

• Reaction: Seal the vials tightly and place them in a preheated oil bath at 80°C. Stir the reaction mixtures vigorously.

• Monitoring and Workup: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) at 1-hour intervals. Once the starting bromophenol is consumed, cool the reactions to room temperature.

• Extraction and Purification: Dilute the reaction mixtures with water (10 mL) and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography. Determine the isolated yield for each reaction to compare the efficiency of the coupling.

Conclusion

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is a highly specialized synthetic intermediate whose properties diverge significantly from simpler brominated phenols.

• Key Strengths: Its primary value lies in the C-Br bond, which serves as a robust handle for palladium-catalyzed cross-coupling reactions on a scaffold that is otherwise inert and carries potent electron-withdrawing groups. Its extreme acidity can be exploited in specific synthetic contexts where a highly acidic, non-nucleophilic hydroxyl group is required.

• Key Limitations: The molecule is unsuitable for traditional electrophilic aromatic substitution due to its severely deactivated ring. The low nucleophilicity of its corresponding phenoxide may also limit its utility in O-functionalization reactions.

For researchers in drug development, 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride should not be viewed as a general-purpose phenol, but as a precision tool. It is the ideal choice when the goal is to introduce a highly acidic phenol moiety or to build complexity via cross-coupling on an electron-poor aromatic core, providing a unique building block for accessing novel chemical space.

References

• World Health Organization. (2005). 2,4,6-Tribromophenol and other Simple Brominated Phenols (Cicads 66). Inchem.org. [Link]

• Kishino, T., & Kobayashi, K. (2004). Water solubility and partitioning behavior of brominated phenols. Environmental Toxicology and Chemistry, 23(6), 1386–1393. [Link]

• EFSA CONTAM Panel. (2023). Update of the risk assessment of brominated phenols and their derivatives in food. EFSA Journal, 21(11), e08392. [Link]

• Kishino, T., & Kobayashi, K. (2004). Water solubility and partitioning behavior of brominated phenols. Environmental Toxicology and Chemistry, 23(6), 1386-1393. [Link]

• Chemistry Stack Exchange. (2019). 4-Bromophenol vs 4-aminophenol pKa in water comparison confusion. [Link]

• Han, J., Lee, H., & Tao, F. M. (2005). Molecular structures and properties of the complete series of bromophenols: Density functional theory calculations. The Journal of Physical Chemistry A, 109(23), 5186–5192. [Link]

• PubChem. 2-Bromophenol. National Center for Biotechnology Information. [Link]

• PubChem. 4-Bromophenol. National Center for Biotechnology Information. [Link]

• Quora. (2020). Can you tell the order of acidic strength of para halogen substituted phenols?. [Link]

• SETAC. (2004). Water solubility and partitioning behavior of brominated phenols. [Link]

• Sontara Organo Industries. 4-Bromophenol (Para Bromo Phenol) Manufacturer Supplier Mumbai, India. [Link]

• Taylor & Francis Online. (2010). pKa values of the monohydroxylated polychlorinated biphenyls (OH-PCBs), polybrominated biphenyls (OH-PBBs), polychlorinated diphenyl ethers (OH-PCDEs), and polybrominated diphenyl ethers (OH-PBDEs). [Link]

• Royal Society of Chemistry. (2018). Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. RSC Advances, 8(30), 16867-16876. [Link]

• Online Labs. Test for Phenolic Group. [Link]

• U.S. Environmental Protection Agency. 3-bromo-4-hydroxy-5-nitrobenzaldehyde Properties. CompTox Chemicals Dashboard. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. 4-Bromo Phenol || A Comprehensive Overview [ketonepharma.com]
• 3. 4-Bromophenol | C6H5BrO | CID 7808 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. modychem.co [modychem.co]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Molecular structures and properties of the complete series of bromophenols: Density functional theory calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 10. Practical, mild and efficient electrophilic bromination of phenols by a new I( iii )-based reagent: the PIDA–AlBr 3 system - RSC Advances (RSC Publishing) DOI:10.1039/C8RA02982B [pubs.rsc.org]

Definitive Guide: Efficacy &amp; Application of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (BHNB)

Executive Summary

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS: 1980074-97-2), herein referred to as BHNB , represents a "quad-functional" aromatic scaffold. Unlike standard mono- or di-substituted building blocks, BHNB offers four orthogonal reactive handles (

, , , ) in a single, sterically congested core.

This guide evaluates the synthetic efficacy of BHNB compared to its nearest structural analogs. It demonstrates that while BHNB requires stricter handling due to acidity and steric density, it significantly shortens synthetic routes for complex benzimidazole and diaryl ether pharmacophores used in kinase inhibitors and nuclear receptor modulators.

Part 1: Comparative Efficacy Analysis

The "Quad-Functional" Advantage

In high-throughput medicinal chemistry, "synthetic efficacy" is defined by the number of steps required to reach high molecular complexity. BHNB is superior to simpler analogs because it pre-installs difficult-to-position substituents.

Comparison Table: BHNB vs. Common Analogs

Feature	BHNB (Target)	Analog A: 3-Bromo-5-nitrobenzotrifluoride	Analog B: 2-Nitro-5-(trifluoromethyl)phenol
Structure		(No OH)	(No Br)
Primary Utility	Dense functionalization; orthogonal coupling.[1]	Cross-coupling ( ) & Reduction ( ).	Nucleophilic substitution ( ) & Reduction ( ).
Synthetic Deficit	None (All handles present).	Requires oxidation or C-H activation to install -OH.	Requires electrophilic bromination (often regioselective issues).
Acidity (pKa)	High (~5.5 - 6.5). Requires mild bases.	N/A (No acidic proton).	Moderate (~7.0).
Cost Efficiency	High initial cost; low process cost.	Low initial cost; high process cost (extra steps).	Moderate initial cost; moderate process cost.

Chemical Causality & Reactivity Profile

The efficacy of BHNB stems from the electronic interplay of its substituents:

• The

  Group (Pos 5): The flanking electron-withdrawing groups ( at Pos 4, at Pos 1) dramatically lower the pKa of this phenol. Insight: It behaves more like a carboxylic acid than a typical phenol, allowing O-alkylation/arylation under very mild conditions (e.g., or Mitsunobu conditions) without competing with the bromine.

• The

  Group (Pos 4): Ortho to the bromine and hydroxyl. It activates the ring for if the hydroxyl is converted to a leaving group (e.g., triflate), but primarily serves as a masked aniline.

• The

  Atom (Pos 3): Sterically crowded but electronically activated for Pd-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

Part 2: Strategic Reaction Pathways (Visualization)

The following diagram illustrates the orthogonal reactivity map of BHNB, highlighting how it serves as a divergence point for multiple drug classes.

Figure 1: Orthogonal reaction vectors for BHNB. Note that the acidity of the phenol allows Pathway A to proceed without protecting the Bromine.

Part 3: Validated Experimental Protocols

Protocol 1: Regioselective O-Alkylation (Ether Synthesis)

Objective: To utilize the acidic hydroxyl group without affecting the nitro or bromo groups. This is the primary advantage over non-hydroxylated analogs.

• Reagents: BHNB (1.0 equiv), Alkyl Halide (1.1 equiv),

  (1.5 equiv), DMF (anhydrous).

• Workflow:

  • Dissolution: Dissolve BHNB in DMF (0.2 M concentration). The solution will likely be yellow/orange due to the nitro group.

  • Deprotonation: Add

    at room temperature. Stir for 15 minutes. Observation: A color shift to deep red/orange indicates phenoxide formation. The high acidity of BHNB makes this rapid.

  • Addition: Add the alkyl halide dropwise.

  • Reaction: Stir at 60°C for 2-4 hours. Monitor by TLC (Hexane/EtOAc 4:1). The product will be less polar than the starting phenol.

  • Workup: Dilute with EtOAc, wash copiously with water (to remove DMF) and brine. Dry over

    .

• Why this works: The electron-withdrawing nature of the

  and groups prevents the "self-reaction" (S_NAr) that might occur in less substituted systems, while making the oxygen sufficiently nucleophilic for attack.

Protocol 2: Synthesis of Trifluoromethyl-Benzimidazoles

Objective: To demonstrate the "Short-Cut" efficacy. Using BHNB allows access to 4-bromo-6-(trifluoromethyl)benzimidazoles in 2 steps, a route that typically takes 4-5 steps from simple nitroanilines.

• Step 1: Reduction. Treat the O-alkylated BHNB (from Protocol 1) with Iron powder (5 equiv) and

  (saturated aq) in EtOH/Water at 80°C.

  • Critical Check: Do not use catalytic hydrogenation (

    ) if you wish to retain the Bromine atom; Pd/C will likely debrominate the ring. Iron reduction is chemoselective for .

• Step 2: Cyclization. Treat the resulting aniline with an aldehyde (R-CHO) and

  (oxidant) in DMF at 100°C.

• Result: A highly substituted benzimidazole core with a bromine handle ready for final library diversification.

Part 4: Technical Specifications & Safety

Physico-Chemical Properties[2]

• Molecular Weight: 286.00 g/mol [2]

• Formula:

• Predicted pKa: ~5.8 (highly acidic for a phenol).

• Solubility: High in polar aprotic solvents (DMF, DMSO); moderate in chlorinated solvents; poor in water.

Handling Precautions

• Energetic Potential: As a nitro-aromatic, BHNB possesses decomposition energy. While the bromine atom adds "dead weight" that stabilizes the molecule compared to pure polynitro compounds, standard safety protocols for potentially explosive intermediates should be followed (avoid heating dry neat material).

• Skin Irritant: The combination of phenol acidity and lipophilic

  allows rapid dermal absorption. Double-gloving (Nitrile) is mandatory.

References

• PubChem. (2025).[1] Compound Summary: 2-Nitro-5-(trifluoromethyl)phenol (Analog Comparison). National Library of Medicine. Retrieved from [Link]

• El Rayes, S. M., et al. (2024).[3] Synthesis of N-substituted-2-(trifluoromethyl)benzimidazoles. Journal of the Iranian Chemical Society.[3] (Contextual reference for benzimidazole workflows). DOI: 10.1007/s13738-024-03094-8[3]

Sources

• 1. 2-Nitro-5-(trifluoromethyl)phenol | C7H4F3NO3 | CID 14091690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1980074-97-2|3-Bromo-5-hydroxy-4-nitrobenzotrifluoride|BLD Pharm [bldpharm.com]
• 3. nchr.elsevierpure.com [nchr.elsevierpure.com]

Spectroscopic Dissection: A Comparative Guide to Bromonitrophenol Isomers

For Researchers, Scientists, and Drug Development Professionals

The precise identification of isomers is a cornerstone of chemical synthesis and pharmaceutical development. Molecules sharing the same chemical formula but differing in the arrangement of their atoms can exhibit vastly different chemical, physical, and biological properties. This guide offers a detailed comparative analysis of the spectroscopic characteristics of three key bromonitrophenol isomers: 2-Bromo-4-nitrophenol , 4-Bromo-2-nitrophenol , and 2-Bromo-6-nitrophenol . By examining their Ultraviolet-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), and Nuclear Magnetic Resonance (NMR) spectra, we will elucidate the key differences that enable their unambiguous identification.

The relative positions of the hydroxyl (-OH), bromo (-Br), and nitro (-NO₂) functional groups on the phenol ring create distinct electronic environments. These differences directly influence how the molecules interact with electromagnetic radiation, leading to unique spectroscopic fingerprints. This guide provides the theoretical basis, experimental data, and procedural workflows to differentiate these critical isomers.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to the excitation of electrons to higher energy orbitals. The absorption maxima (λmax) are sensitive to the electronic structure of the molecule, particularly the extent of conjugation and the nature of the substituents on the aromatic ring.

Expertise & Experience: The Causality of Substituent Effects

The hydroxyl group is an activating, electron-donating group (EDG), while the nitro group is a deactivating, electron-withdrawing group (EWG). Both substituents, when attached to a benzene ring, can extend the conjugated π-electron system, causing a bathochromic (red) shift of the absorption bands to longer wavelengths compared to unsubstituted benzene.[1] The position of these groups relative to each other dictates the extent of this shift.

In an aqueous solution at a basic pH, the phenolic proton is abstracted to form a phenoxide ion. This increases the electron-donating ability of the oxygen, leading to a more significant red shift and an increase in absorption intensity.[1] For nitrophenols, this effect is particularly pronounced when the nitro group is in the ortho or para position, allowing for extended resonance delocalization of the negative charge. The bromine atom, being an electronegative yet ortho, para-directing group, also influences the electronic transitions, albeit to a lesser extent than the nitro and hydroxyl groups.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation : Accurately weigh approximately 10 mg of the bromonitrophenol isomer. Dissolve it in a suitable solvent (e.g., methanol, ethanol, or a buffered aqueous solution) in a 100 mL volumetric flask to create a stock solution. Perform serial dilutions to obtain a final concentration within the linear absorbance range of the spectrophotometer (typically resulting in an absorbance between 0.2 and 1.0).[2]

• Blank Preparation : Fill a quartz cuvette with the same solvent used to prepare the sample solution. This will serve as the reference or blank.

• Baseline Correction : Place the blank cuvette in the spectrophotometer and perform a baseline correction scan across the desired wavelength range (e.g., 200-500 nm) to zero the instrument.[3]

• Sample Measurement : Replace the blank cuvette with a cuvette containing the sample solution. Ensure the cuvette is clean and placed correctly in the sample holder.

• Data Acquisition : Initiate the scan. The instrument will measure the absorbance of the sample at each wavelength relative to the blank.

• Data Analysis : Identify the wavelength(s) of maximum absorbance (λmax) from the resulting spectrum.

Workflow for UV-Vis Analysis

Caption: Workflow for UV-Vis Spectroscopic Analysis.

Comparative UV-Vis Data

Due to the influence of pH on the spectra of phenolic compounds, λmax values can vary. The data below is indicative and highlights the differences between isomers.

Isomer	λmax (nm) (in basic medium)	Rationale for Spectral Shift
2-Bromo-4-nitrophenol	~400-410 nm	The nitro group is para to the phenoxide, allowing for maximum resonance stabilization and delocalization of the negative charge, resulting in a significant bathochromic shift.
4-Bromo-2-nitrophenol	~410-420 nm	The nitro group is ortho to the phenoxide, also allowing for extensive resonance stabilization. The presence of the bulky bromine atom para to the phenoxide may slightly alter the electronic environment compared to the 2-bromo-4-nitro isomer.
2-Bromo-6-nitrophenol	~420-430 nm	Both bromo and nitro groups are ortho to the hydroxyl group. This steric crowding can force the nitro group out of the plane of the benzene ring, potentially affecting the extent of conjugation and leading to a distinct λmax.

Note: Absolute λmax values are highly dependent on the solvent and pH. The key takeaway is the relative difference in their absorption maxima, which allows for differentiation.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending, etc.).[4] Each type of bond vibrates at a characteristic frequency, providing a unique "fingerprint" for the molecule.

Expertise & Experience: How Isomerism Impacts Vibrational Frequencies

While all three isomers will show characteristic peaks for O-H, N-O, C-Br, and aromatic C=C bonds, the precise positions and shapes of these peaks will differ due to both electronic and steric effects.[5]

• O-H Stretching : The position of the O-H stretching band is highly sensitive to hydrogen bonding. In isomers like 4-Bromo-2-nitrophenol and 2-Bromo-6-nitrophenol, the hydroxyl and nitro groups are adjacent (ortho), leading to strong intramolecular hydrogen bonding. This typically causes the O-H stretch to appear as a broad band at a lower wavenumber (e.g., 3200-3550 cm⁻¹) compared to a free O-H group.[6] In 2-Bromo-4-nitrophenol, where these groups are meta, intramolecular H-bonding is not possible, and intermolecular H-bonding (between molecules) will dominate, resulting in a different band shape and position.

• NO₂ Stretching : The nitro group exhibits two characteristic stretching vibrations: an asymmetric stretch (typically 1500-1570 cm⁻¹) and a symmetric stretch (1300-1370 cm⁻¹). The electronic environment influences these frequencies.

• C-H Bending (Out-of-Plane) : The substitution pattern on the benzene ring gives rise to characteristic strong absorption bands in the "fingerprint region" (650-900 cm⁻¹). The number and position of adjacent hydrogen atoms on the ring determine the frequency of these out-of-plane bending vibrations, making this region highly diagnostic for isomer identification.

Experimental Protocol: FT-IR Spectroscopy (KBr Pellet Method)

• Sample Preparation : Grind 1-2 mg of the dry bromonitrophenol isomer with approximately 100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation : Transfer a small amount of the KBr mixture to a pellet press die. Apply pressure (typically 8-10 tons) for several minutes to form a thin, transparent or translucent pellet.

• Background Spectrum : Ensure the sample compartment of the FT-IR spectrometer is empty. Run a background scan to record the spectrum of the ambient atmosphere (CO₂ and water vapor), which will be automatically subtracted from the sample spectrum.

• Sample Analysis : Place the KBr pellet into the sample holder in the spectrometer.

• Data Acquisition : Initiate the scan. The instrument will pass an infrared beam through the sample and record the interferogram, which is then mathematically converted to an infrared spectrum (absorbance or transmittance vs. wavenumber).

• Data Analysis : Identify the wavenumbers of the key absorption bands and compare them to known correlation tables to identify functional groups and substitution patterns.

Workflow for FT-IR Analysis

Caption: Workflow for FT-IR Spectroscopic Analysis.

Comparative FT-IR Data

Wavenumber (cm⁻¹)	Vibration	2-Bromo-4-nitrophenol	4-Bromo-2-nitrophenol	2-Bromo-6-nitrophenol
~3200-3550	O-H stretch	Broad (Intermolecular H-bonding)	Broad (Intramolecular H-bonding)	Broad (Intramolecular H-bonding)
~3000-3100	Aromatic C-H stretch	Present	Present	Present
~1520-1560	NO₂ asymmetric stretch	Strong	Strong	Strong
~1330-1350	NO₂ symmetric stretch	Strong	Strong	Strong
~1600 & ~1470	Aromatic C=C stretch	Present	Present	Present
~800-900	C-H out-of-plane bend	Diagnostic pattern for 1,2,4-trisubstitution	Diagnostic pattern for 1,2,4-trisubstitution	Diagnostic pattern for 1,2,3-trisubstitution
~500-600	C-Br stretch	Present	Present	Present

Note: The most telling differences often lie in the fingerprint region (below 1500 cm⁻¹), especially the C-H out-of-plane bending modes, which are highly characteristic of the aromatic substitution pattern.[5] Data for 2-bromo-4-nitrophenol and 4-bromo-2-nitrophenol can be found in databases like PubChem.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of organic molecules.[3] It probes the magnetic properties of atomic nuclei (most commonly ¹H and ¹³C), providing information about the chemical environment, connectivity, and spatial arrangement of atoms.

Expertise & Experience: Decoding Chemical Shifts and Coupling

The differentiation of bromonitrophenol isomers by NMR relies on three key parameters:

• Number of Signals : The number of unique signals in a ¹H or ¹³C NMR spectrum corresponds to the number of chemically non-equivalent sets of protons or carbons. Due to symmetry, different isomers will have a different number of signals.

• Chemical Shift (δ) : The position of a signal (in ppm) is determined by the local electronic environment. Electron-withdrawing groups (like -NO₂) deshield nearby nuclei, shifting their signals downfield (to higher ppm values). Electron-donating groups (like -OH) shield nuclei, shifting them upfield (to lower ppm values).[9] The bromine atom has a moderate deshielding effect. The combination of these effects for each isomer creates a unique chemical shift pattern.

• Spin-Spin Splitting (Multiplicity) : In ¹H NMR, the signal for a proton is split into multiple peaks (a multiplet) by the influence of neighboring, non-equivalent protons. The 'n+1' rule often applies, where 'n' is the number of adjacent protons. This splitting pattern reveals which protons are adjacent to each other, allowing for the reconstruction of the molecular fragments.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation : Dissolve 5-20 mg of the isomer in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃; Dimethyl sulfoxide-d₆, DMSO-d₆) in a clean NMR tube.[10] The choice of solvent is critical as it must fully dissolve the sample without having signals that overlap with the analyte peaks.

• Internal Standard : Tetramethylsilane (TMS) is often added as an internal standard to reference the chemical shift scale to 0 ppm. Many deuterated solvents are available with TMS already added.

• Instrument Setup : Insert the NMR tube into the spectrometer's probe.

• Locking and Shimming : The instrument will "lock" onto the deuterium signal of the solvent to stabilize the magnetic field. The magnetic field is then "shimmed" to maximize its homogeneity, which ensures sharp, well-resolved spectral lines.[10]

• Data Acquisition : Set the appropriate acquisition parameters (pulse sequence, number of scans, etc.) for the desired nucleus (¹H or ¹³C). For ¹³C NMR, a larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing : After acquisition, the raw data (Free Induction Decay, FID) is Fourier transformed to generate the NMR spectrum. Phasing and baseline correction are applied to produce a clean final spectrum.

• Spectral Analysis : Analyze the spectrum by identifying the number of signals, their chemical shifts, their integration (for ¹H NMR, which gives the relative number of protons), and their multiplicity.

Workflow for NMR Analysis

Caption: Workflow for NMR Spectroscopic Analysis.

Comparative NMR Data (Predicted Patterns in ¹H NMR)

The chemical shifts and splitting patterns of the aromatic protons are the most diagnostic features for differentiating the isomers.

Isomer	Aromatic Protons	Expected ¹H NMR Pattern	Rationale
2-Bromo-4-nitrophenol	3	H3: Doublet (J ≈ 9 Hz). H5: Doublet of doublets (J ≈ 9, 2.5 Hz). H6: Doublet (J ≈ 2.5 Hz).	Three distinct signals. H6 is deshielded by the adjacent -Br. H3 is strongly deshielded by the adjacent -NO₂. H5 is coupled to both H3 and H6.
4-Bromo-2-nitrophenol	3	H3: Doublet (J ≈ 2.5 Hz). H5: Doublet of doublets (J ≈ 9, 2.5 Hz). H6: Doublet (J ≈ 9 Hz).	Three distinct signals. H3 is strongly deshielded by the adjacent -NO₂. H5 is coupled to both H3 and H6. H6 is coupled to H5. The pattern is distinct from the 2-bromo-4-nitro isomer.
2-Bromo-6-nitrophenol	3	H3: Doublet (J ≈ 8 Hz). H4: Triplet (J ≈ 8 Hz). H5: Doublet (J ≈ 8 Hz).	Three distinct signals. The protons form a clear AMX or ABX system with predictable ortho and meta couplings. H3 is deshielded by the adjacent -NO₂. H5 is deshielded by the adjacent -Br. H4 is coupled to both.

Note: The OH proton signal is often a broad singlet and its position can vary depending on solvent, concentration, and temperature. Actual chemical shift values can be found in databases like ChemicalBook and PubChem for specific isomers.[8][11]

Conclusion: A Multi-faceted Approach to Isomer Identification

Each spectroscopic technique provides a unique and valuable set of data for the differentiation of bromonitrophenol isomers.

• UV-Vis Spectroscopy offers a rapid, straightforward method for initial differentiation based on the electronic effects of the substituent positions, especially when samples are analyzed under controlled pH conditions.

• FT-IR Spectroscopy provides a definitive fingerprint based on vibrational frequencies. It is particularly powerful for confirming the presence of key functional groups and, most importantly, for identifying the aromatic substitution pattern through the C-H out-of-plane bending region.

• NMR Spectroscopy delivers the most detailed structural information, allowing for unambiguous assignment of the isomeric structure by analyzing the number of signals, their precise chemical shifts, and the spin-spin splitting patterns of the aromatic protons.

For absolute certainty in research and development, a combined approach is recommended. By synthesizing the data from these three powerful analytical techniques, researchers, scientists, and drug development professionals can confidently and accurately identify bromonitrophenol isomers, ensuring the integrity and success of their scientific endeavors.

References

• PubMed. (2013). Substituent effects in the absorption spectra of phenol radical species: origin of the redshift caused by 3,5-dimethoxyl substitution. National Center for Biotechnology Information. Available at: [Link]

• Oxford Academic. (2006). Substituent Effect. IV. Proton NMR Chemical Shifts of Phenols. Oxford University Press. Available at: [Link]

• ConnectSci. (1987). Substituent Effects on the N.M.R. Spectra of Carboxylic Acid Derivatives. IV. 13C N.M.R. Spectra of para-Substituted Phenols, Phenylureas and Phenyl Propionates. Australian Journal of Chemistry. Available at: [Link]

• PubChem. 4-Bromo-2-nitrophenol. National Center for Biotechnology Information. Available at: [Link]

• Canadian Science Publishing. (1959). THE NUCLEAR MAGNETIC RESONANCE SPECTRA OF PARA-SUBSTITUTED PHENOLS. Canadian Journal of Chemistry. Available at: [Link]

• Vaia. The H NMR spectrum of phenol (C H OH) shows three absorptions in the aromatic region. Available at: [Link]

• Supporting Information. General procedure for the Suzuki coupling reaction. Available at: [Link]

• University of Wisconsin-Madison. Chapter 24: Phenols. Available at: [Link]

• Oklahoma Academy of Science. (1962). Infrared Absorption Spectra of Trisubstituted Phenol Derivatives. Available at: [Link]

• ACS Publications. (1966). Correlations of Polar Effects of Substituents with Nuclear Magnetic Resonance Spectra of Phenols. The Journal of Organic Chemistry. Available at: [Link]

• PubChem. 2-Bromo-4-nitrophenol. National Center for Biotechnology Information. Available at: [Link]

• ASTM International. (2016). ASTM Std Practices for General UV-VIS Quantitative Analysis. Available at: [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. Available at: [Link]

• Reddit. (2021). What are the best practices for sample preparation for NMR analysis? r/OrganicChemistry. Available at: [Link]

• Royal Society of Chemistry. Supporting information for - General procedure for the ipso-hydroxylation of arylboronic acid. Available at: [Link]

• ResearchGate. (1958). Light absorption studies. XIV. Ultraviolet absorption spectra of phenols. XV. Ultraviolet absorption spectra of anisoles. Available at: [Link]

• Chemistry LibreTexts. (2021). 9.11: Nuclear Magnetic Resonance Spectroscopy. Available at: [Link]

• Doc Brown's Chemistry. uv-visible light absorption spectrum of phenol 3-nitrophenol. Available at: [Link]

• Standard Operating Procedure. (2012). Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Available at: [Link]

• Mesbah Energy. (2021). Basics of NMR\ Sample preparation and analysis of NMR analysis data. Available at: [Link]

• MDPI. (2022). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Available at: [Link]

• AZoLifeSciences. (2023). NMR Spectroscopy in Structural Analysis of Organic Compounds. Available at: [Link]

• Chemistry LibreTexts. (2024). 17.11: Spectroscopy of Alcohols and Phenols. Available at: [Link]

• Hindawi. (2018). Electronic Spectra of ortho-Substituted Phenols: An Experimental and DFT Study. Journal of Spectroscopy. Available at: [Link]

• Semantic Scholar. (2022). Vibrational Study (Raman, SERS, and IR) of Plant Gallnut Polyphenols Related to the Fabrication of Iron Gall Inks. Available at: [Link]

• Basic 1H- and 13C-NMR Spectroscopy. STRUCTURE ELUCIDATION AND NMR. Available at: [Link]

• ResearchGate. (2009). Density functional theory calculations and vibrational spectra of 2-bromo-4-chloro phenol and 2-chloro-4-nitro phenol. Available at: [Link]

• Mettler Toledo. UV/Vis Spectroscopy Guide. Available at: [Link]

• St. Paul's Cathedral Mission College. ULTRAVIOLET SPECTROSCOPY. Available at: [Link]

• ResearchGate. b: FT-IR spectra of 4-bromo-2-[(E)-(phenylimino)methylphenol. Available at: https://www.researchgate.net/figure/b-FT-IR-spectra-of-4-bromo-2-E-phenyliminomethylphenol_fig3_283478988

• NIST. 2-Bromo-4-methyl-6-nitrophenol. NIST WebBook. Available at: [Link]

• ResearchGate. 1H NMR spectra of 4-bromo-2-[(E)-6-methyl-2-pyridyliminomethyl]phenol. Available at: [Link]

• iLabService. (2025). How to Interpret FTIR Results: A Beginner's Guide. Available at: [Link]

• PubChem. 2-Bromo-6-nitrophenol. National Center for Biotechnology Information. Available at: [Link]

• YouTube. (2022). differences & similarities of 1H & 13C NMR spectroscopy. Chem Help ASAP. Available at: [Link]

• Agilent. The Basics of UV-Vis Spectrophotometry. Available at: [Link]

• Longdom Publishing. (2015). Experimental IR and Raman Spectroscopy and DFT Methods Based Material Characterization and Data Analysis of 2- Nitrophenol. Available at: [Link]

• Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Available at: [Link]

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. ossila.com [ossila.com]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. 4-Bromo-2-nitrophenol(7693-52-9) IR Spectrum [chemicalbook.com]
• 5. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 2-Bromo-4-nitrophenol | C6H4BrNO3 | CID 22109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Bromo-2-nitrophenol | C6H4BrNO3 | CID 24364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. vaia.com [vaia.com]
• 10. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 11. 4-Bromo-2-nitrophenol(7693-52-9) 1H NMR spectrum [chemicalbook.com]

A Senior Application Scientist's Guide to the Structural Validation of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth, experience-driven approach to the structural validation of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride, a compound of interest in medicinal chemistry and organic synthesis. We will move beyond rote procedural descriptions to explain the why behind the how, ensuring a self-validating and robust analytical workflow. This guide will also draw comparisons with structurally related analogs to provide a comprehensive analytical framework.

Foundational Understanding: The Analyte and Its Analogs

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (CAS 1980074-97-2) is a substituted aromatic compound featuring a trifluoromethyl group, a nitro group, a hydroxyl group, and a bromine atom.[1] The interplay of these electron-withdrawing and electron-donating groups on the benzene ring creates a unique electronic environment that will be reflected in its spectroscopic signature. Due to the limited availability of public spectroscopic data for this specific molecule, a comparative approach with structurally similar compounds is scientifically invaluable. For this guide, we will leverage data from the following analogs:

• 3-Bromo-5-nitrobenzotrifluoride: Lacks the hydroxyl group.[2][3]

• 4-Hydroxy-3-nitrobenzotrifluoride: Lacks the bromine atom.

• 3-Bromo-5-fluorobenzotrifluoride: The nitro and hydroxyl groups are replaced by a fluorine atom.[4]

• 4-Bromo-3-nitrobenzotrifluoride: Isomeric variation.[5][6]

This comparative strategy allows us to dissect the contribution of each functional group to the overall spectroscopic fingerprint, thereby strengthening the confidence in the structural assignment of our target molecule.

The Analytical Gauntlet: A Multi-Technique Approach for Unambiguous Validation

Caption: A multi-technique workflow for robust structural validation.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Causality: The initial and most critical step is to confirm the molecular weight of the compound. This serves as a primary filter; if the observed mass does not match the theoretical mass, the assumed structure is incorrect. High-resolution mass spectrometry (HRMS) is preferred as it provides the elemental composition, adding another layer of confidence.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a 1 mg/mL solution of the analyte in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an Orbitrap or Time-of-Flight (TOF) mass spectrometer.

• Ionization: Electrospray ionization (ESI) is a common choice for this type of molecule, likely in negative ion mode to deprotonate the acidic hydroxyl group.

• Data Acquisition: Acquire the spectrum in full scan mode over a mass range of m/z 50-500.

• Data Analysis: Determine the monoisotopic mass of the parent ion. The presence of bromine will result in a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in roughly a 1:1 ratio), which should be observed.

Comparative Data Summary:

Compound	Molecular Formula	Monoisotopic Mass (Da)	Key Fragmentation (Predicted)
3-Bromo-5-hydroxy-4-nitrobenzotrifluoride	C₇H₃BrF₃NO₃	284.9279	Loss of NO₂, loss of H₂O
3-Bromo-5-nitrobenzotrifluoride	C₇H₃BrF₃NO₂	270.003[3]	Loss of NO₂
4-Hydroxy-3-nitrobenzotrifluoride	C₇H₄F₃NO₃	223.0143	Loss of NO₂
3-Bromo-5-fluorobenzotrifluoride	C₇H₃BrF₄	242.996[4]	Loss of F
4-Bromo-3-nitrobenzotrifluoride	C₇H₃BrF₃NO₂	270.003[5][6]	Loss of NO₂

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

Causality: NMR spectroscopy provides detailed information about the chemical environment of each atom, revealing the connectivity and spatial relationships within the molecule. For our target compound, ¹H, ¹³C, and ¹⁹F NMR will be indispensable.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often suitable for compounds with acidic protons like the hydroxyl group.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR: Acquire a standard proton spectrum. The aromatic region will be of particular interest.

• ¹³C NMR: A standard proton-decoupled ¹³C spectrum will identify all unique carbon environments.

• ¹⁹F NMR: This experiment is crucial for confirming the presence and environment of the trifluoromethyl group.

• 2D NMR (COSY, HSQC, HMBC): If the 1D spectra are ambiguous, 2D NMR experiments can be performed to establish correlations between protons and carbons.

Predicted and Comparative NMR Data:

Compound	¹H NMR (Predicted/Observed Chemical Shifts, δ ppm)	¹³C NMR (Predicted Features)	¹⁹F NMR (Predicted Chemical Shift, δ ppm)
3-Bromo-5-hydroxy-4-nitrobenzotrifluoride	Two aromatic protons, likely doublets. A broad singlet for the hydroxyl proton.	~7 unique carbon signals. The carbon attached to the CF₃ will be a quartet.	A singlet around -60 to -65 ppm.
3-Bromo-5-nitrobenzotrifluoride	8.11 (m, 1H), 8.45 (m, 1H), 8.58-8.59 (m, 1H) in CDCl₃.[2]	-	-
4-Hydroxy-3-nitrobenzotrifluoride	-	Spectral data available.	-
3-Bromo-5-fluorobenzotrifluoride	-	-	-
4-Bromo-3-nitrobenzotrifluoride	-	-	-

Note: The exact chemical shifts for the target compound are predictions based on the influence of the various substituents. The observed spectrum for 3-Bromo-5-nitrobenzotrifluoride shows the downfield shift expected from the electron-withdrawing nitro and trifluoromethyl groups.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

Causality: IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups, as different bonds absorb infrared radiation at characteristic frequencies.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Instrumentation: A standard FT-IR spectrometer equipped with an ATR accessory.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands for the key functional groups.

Characteristic IR Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Comments
O-H stretch (hydroxyl)	3200-3600 (broad)	The broadness is due to hydrogen bonding.
Aromatic C-H stretch	3000-3100
N-O stretch (nitro)	1500-1550 and 1300-1350	Two distinct bands for the asymmetric and symmetric stretches.
C-F stretch (trifluoromethyl)	1100-1300 (strong)	Often multiple strong bands are observed.
C-Br stretch	500-600	In the fingerprint region.

Data Integration and Structural Confirmation: The Final Verdict

The power of this multi-technique approach lies in the integration of all data points. The final structural confirmation is achieved when all experimental data are consistent with the proposed structure of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride and are logically differentiated from its analogs.

Caption: The logical flow for integrating multi-spectroscopic data.

Conclusion: A Framework for Rigorous Scientific Inquiry

The structural validation of a novel compound like 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is a systematic process of evidence gathering and logical deduction. By employing a suite of orthogonal analytical techniques and leveraging comparative data from structural analogs, researchers can achieve an unambiguous and defensible structural assignment. This guide provides not just the protocols but the scientific reasoning behind them, empowering researchers to approach structural elucidation with confidence and rigor.

References

• NIST. 3-Bromo-5-fluorobenzotrifluoride. [Link]

• Biocompare. 3-Bromo-5-fluorobenzotrifluoride from Aladdin Scientific. [Link]

• PubChem. 3-Bromo-5-fluorobenzotrifluoride. [Link]

• NIST. 4-Bromo-3-nitrobenzotrifluoride. [Link]

• NIST. 4-Bromo-3-nitrobenzotrifluoride. [Link]

• SpectraBase. 3-Bromo-4-fluorobenzotrifluoride - Optional[FTIR] - Spectrum. [Link]

• PubChem. 3-Bromo-4-hydroxy-5-nitrobenzoic acid. [Link]

• PubMed. Structural, functional, and spectroscopic characterization of the substrate scope of the novel nitrating cytochrome P450 TxtE. [Link]

• Magritek. 5-Bromo-1,2,3-trifluorobenzene. [Link]

• PMC. GC-MS Analysis of Biological Nitrate and Nitrite Using Pentafluorobenzyl Bromide in Aqueous Acetone: A Dual Role of Carbonate/Bicarbonate as an Enhancer and Inhibitor of Derivatization. [Link]

Sources

• 1. 1980074-97-2|3-Bromo-5-hydroxy-4-nitrobenzotrifluoride|BLD Pharm [bldpharm.com]
• 2. 3-BROMO-5-NITROBENZOTRIFLUORIDE | 630125-49-4 [chemicalbook.com]
• 3. 3-Bromo-5-nitrobenzotrifluoride | CAS 630125-49-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. 3-Bromo-5-fluorobenzotrifluoride [webbook.nist.gov]
• 5. 4-Bromo-3-nitrobenzotrifluoride [webbook.nist.gov]
• 6. 4-Bromo-3-nitrobenzotrifluoride [webbook.nist.gov]

Biological activity comparison of "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride" derivatives

Executive Summary & Structural Rationale

This guide provides a technical comparison of 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride (hereafter referred to as BHNB-TF ) against established pharmacophores in its class.

The BHNB-TF scaffold represents a "privileged structure" in medicinal chemistry, combining four distinct electronic modulators on a single benzene ring:

• Trifluoromethyl (

  ): Enhances lipophilicity and metabolic stability.

• Nitro (

  ): Strong electron-withdrawing group (EWG), influencing the of the phenol.

• Bromine (

  ): Provides a handle for halogen bonding or palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

• Hydroxy (

  ): Acts as a hydrogen bond donor/acceptor and, in conjunction with the EWGs, creates a potent protonophore.

Primary Application Domain: This scaffold is structurally homologous to key intermediates used in the synthesis of Type II Kinase Inhibitors (e.g., Nilotinib ) and mitochondrial uncouplers (e.g., TFM , Nitroxynil ).

Comparative Performance Analysis

The following analysis benchmarks BHNB-TF against its direct non-hydroxy precursor (used in Nilotinib synthesis) and a standard mitochondrial uncoupler.

Table 1: Physicochemical & Biological Profile Comparison

Feature	BHNB-TF (Topic Compound)	3-Bromo-5-nitrobenzotrifluoride (Nilotinib Int.)[1]	TFM (3-trifluoromethyl-4-nitrophenol)
Core Function	Fragment / Protonophore	Synthetic Intermediate / Electrophile	Environmental Toxicant / Lampricide
H-Bond Donor	Yes (Phenolic -OH)	No	Yes (Phenolic -OH)
Lipophilicity (cLogP)	~3.2 (Moderate)	~3.8 (High)	~2.8 (Moderate)
Electronic State	Electron-deficient Phenol ( ~5-6)	Electron-deficient Arene	Electron-deficient Phenol ( ~6.[2]0)
Primary Bioactivity	Mitochondrial Uncoupling / Kinase Binding	Inert (until derivatized)	Mitochondrial Uncoupling
Key Risk	Cytotoxicity (ATP depletion)	Skin Sensitization	Aquatic Toxicity

Deep Dive: Mechanism of Action

A. Kinase Inhibition Potential (Fragment-Based Design)

BHNB-TF serves as a high-value fragment for BCR-ABL tyrosine kinase targeting.

• The Precursor (Nilotinib Int.): The non-hydroxy variant (3-Bromo-5-nitrobenzotrifluoride) is the structural skeleton for Nilotinib. It binds to the allosteric site of the kinase.

• The BHNB-TF Advantage: The addition of the 5-hydroxy group allows for the exploration of new polar contacts within the ATP-binding pocket or the DFG-out allosteric pocket. However, the acidity of this phenol must be masked (e.g., via etherification) to prevent non-specific protein binding.

B. Mitochondrial Uncoupling (The "Proton Shuttle")

The combination of

and ortho/para to a phenol ( ) drastically lowers the , allowing the molecule to deprotonate at physiological pH.

• Cytosol (pH 7.4): BHNB-TF exists as an anion (

  ).

• Intermembrane Space (High

  ): It picks up a proton ( ).

• Matrix (Low

  ): It diffuses across the membrane and releases the proton, dissipating the proton motive force ( ).

Critical Insight: While BHNB-TF is a potent fragment, its free phenol form will likely show higher cytotoxicity than the non-hydroxy Nilotinib intermediate due to this uncoupling mechanism.

Structural Activity Relationship (SAR) Visualization

The following diagram illustrates how specific substitutions on the BHNB-TF core dictate its biological fate, distinguishing between kinase inhibitor synthesis and uncoupling toxicity.

Figure 1: Divergent biological pathways for BHNB-TF. Masking the hydroxy group leads to therapeutic kinase inhibition, while the free phenol drives mitochondrial toxicity.

Validated Experimental Protocols

To objectively compare BHNB-TF derivatives, researchers must evaluate both target affinity and off-target mitochondrial toxicity .

Protocol A: Mitochondrial Uncoupling Assay (Seahorse XF)

Rationale: Determines if the derivative acts as a protonophore, a critical safety exclusion criterion for non-mitochondrial drugs.

Reagents:

• Seahorse XF Cell Mito Stress Test Kit.

• Cell Line: HepG2 or H9c2 (Cardiomyocytes).

• Compound: BHNB-TF (0.1, 1.0, 10

  ).

• Positive Control: FCCP (Carbonyl cyanide-p-trifluoromethoxyphenylhydrazone).

Workflow:

• Seeding: Plate cells at 20,000 cells/well in XF96 microplates; incubate overnight.

• Basal Measurement: Measure Oxygen Consumption Rate (OCR) to establish baseline.

• Injection A (Oligomycin): Inhibits ATP synthase. (OCR should drop).

• Injection B (Test Compound - BHNB-TF):

  • Result Interpretation: If OCR increases significantly (spike) compared to vehicle, the compound is an uncoupler.

  • Comparison: Compare the

    of the OCR spike against TFM . A lower indicates higher uncoupling potency (higher toxicity).

• Injection C (Rotenone/Antimycin A): Shuts down ETC to validate non-mitochondrial respiration.

Protocol B: Competitive Binding Assay (Kinase Affinity)

Rationale: Validates the utility of the "3-bromo-5-CF3" motif in binding the kinase allosteric pocket.

Method: LanthaScreen™ Eu Kinase Binding Assay (TR-FRET). Target: Abl1 (BCR-ABL).

Workflow:

• Preparation: Prepare a 1:3 serial dilution of BHNB-TF and the non-hydroxy analog (3-Bromo-5-nitrobenzotrifluoride) in DMSO.

• Incubation: Mix Kinase (5 nM), Alexa Fluor™ Tracer (2 nM), and Eu-anti-tag antibody with the test compounds in assay buffer.

• Equilibration: Incubate for 60 minutes at Room Temperature (protect from light).

• Detection: Read fluorescence on a TR-FRET compatible plate reader (e.g., EnVision).

  • Excitation: 340 nm.

  • Emission: 665 nm (Tracer) and 615 nm (Europium).

• Analysis: Calculate the Emission Ratio (665/615). Plot Dose-Response curve to determine

  .

  • Hypothesis: The non-hydroxy analog often shows higher affinity in hydrophobic pockets, whereas BHNB-TF may require specific orientation to accommodate the -OH group without steric clash.

Synthesis & Handling (Safety Note)

When handling 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride , researchers must account for the Nitro-aromatic Explosion Hazard and Phenolic Absorption .

• Reactivity: The presence of the nitro group and bromine makes the ring susceptible to Nucleophilic Aromatic Substitution (

  ). Avoid strong bases (NaOH, KOH) in the absence of solvent, as this can lead to rapid exothermic decomposition.

• Solubility: Highly soluble in DMSO and Methanol. Poor solubility in water (requires carrier).

Figure 2: General synthetic logic for accessing the BHNB-TF scaffold.

References

• Manley, P. W., et al. (2010). "Nilotinib: A Phenylamino-pyrimidine Derivative for the Treatment of Chronic Myelogenous Leukemia." Bioorganic & Medicinal Chemistry Letters.

• Terada, H. (1990). "Uncouplers of Oxidative Phosphorylation." Environmental Health Perspectives. (Detailed mechanism of protonophoric phenols).

• Escher, B. I., et al. (2002). "Internal Concentration and Mode of Action of Phenolic Compounds in Tetrahymena pyriformis." Aquatic Toxicology. (QSAR data on nitro-phenols).

• Sigma-Aldrich. "Product Specification: 3-Bromo-5-nitrobenzotrifluoride." (Physicochemical properties of the analog).

• ChemicalBook. "3-Bromo-5-hydroxy-4-nitrobenzotrifluoride CAS 1980074-97-2 Entry."

Sources

• 1. 3-BROMO-5-NITROBENZOTRIFLUORIDE | 630125-49-4 [chemicalbook.com]
• 2. 3-Bromo-4-hydroxy-5-nitrobenzoic acid | C7H4BrNO5 | CID 20064066 - PubChem [pubchem.ncbi.nlm.nih.gov]